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  • Product: 1-Fluoro-4-(methylsulfinyl)benzene
  • CAS: 658-14-0

Core Science & Biosynthesis

Foundational

1-Fluoro-4-(methylsulfinyl)benzene chemical properties and structure

An In-Depth Technical Guide to 1-Fluoro-4-(methylsulfinyl)benzene: Properties, Synthesis, and Applications in Modern Chemistry Introduction 1-Fluoro-4-(methylsulfinyl)benzene is a halogenated sulfoxide that has emerged a...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to 1-Fluoro-4-(methylsulfinyl)benzene: Properties, Synthesis, and Applications in Modern Chemistry

Introduction

1-Fluoro-4-(methylsulfinyl)benzene is a halogenated sulfoxide that has emerged as a valuable building block in the synthesis of complex organic molecules. Its unique structural features—a fluorinated aromatic ring coupled with a chiral sulfoxide group—make it a versatile intermediate, particularly in the fields of medicinal chemistry and materials science. The presence of the fluorine atom can significantly alter the pharmacokinetic and physicochemical properties of a molecule, such as metabolic stability and binding affinity, a strategy widely employed in drug development.[1][2][3] This guide provides a comprehensive technical overview of 1-Fluoro-4-(methylsulfinyl)benzene, intended for researchers, chemists, and drug development professionals. We will delve into its core chemical properties, molecular structure, synthesis protocols, reactivity, and key applications, offering field-proven insights grounded in authoritative references.

Section 1: Chemical Identity and Physicochemical Properties

Precise identification and understanding of a compound's physical properties are foundational for its effective use in a laboratory or industrial setting. 1-Fluoro-4-(methylsulfinyl)benzene is registered under CAS Number 658-14-0.[4] It typically appears as a colorless to light yellow solid-liquid mixture at room temperature.[4] For long-term stability, it should be stored at 2-8°C under a nitrogen atmosphere to prevent degradation.[4][5]

The key physicochemical properties are summarized in the table below, based on reported and predicted data.

PropertyValueSource(s)
CAS Number 658-14-0[4][5]
Molecular Formula C₇H₇FOS[1][5]
Molecular Weight 158.19 g/mol [1][5]
Appearance Colorless to light yellow Solid-Liquid Mixture[4]
Boiling Point 264.9 ± 23.0 °C (Predicted)[1][4][6]
Density 1.29 ± 0.1 g/cm³ (Predicted)[1][4][6]
Storage 2-8°C, under nitrogen[4][5]

Section 2: Molecular Structure and Electronic Profile

The structure of 1-Fluoro-4-(methylsulfinyl)benzene is characterized by a para-substituted benzene ring. The interplay between the highly electronegative fluorine atom and the polar methylsulfinyl group dictates the molecule's electronic and conformational properties.

Caption: 2D structure of 1-Fluoro-4-(methylsulfinyl)benzene.

Key Structural Insights:

  • Fluorine's Inductive and Mesomeric Effects: The fluorine atom exerts a strong electron-withdrawing inductive effect (-I) due to its high electronegativity, which decreases the electron density of the aromatic ring. Conversely, it has a weak electron-donating mesomeric effect (+M) via its lone pairs. This duality influences the molecule's reactivity in electrophilic aromatic substitution.

  • Methylsulfinyl Group: The sulfoxide group is polar and chiral at the sulfur atom. It is moderately deactivating and directs incoming electrophiles to the meta position (relative to itself).

  • Overall Electronic Nature: The combined electronic effects of the fluorine and methylsulfinyl groups render the aromatic ring relatively electron-poor, influencing its interaction with other molecules and its susceptibility to nucleophilic aromatic substitution under certain conditions. The C-F bond can participate in non-covalent interactions, such as C-H⋯F hydrogen bonds, which can influence crystal packing.[7]

Section 3: Synthesis and Manufacturing Protocol

The most common and efficient laboratory-scale synthesis of 1-Fluoro-4-(methylsulfinyl)benzene involves the selective oxidation of its thioether precursor, 4-fluorothioanisole (also known as 1-fluoro-4-(methylthio)benzene).[6] This transformation requires careful control of reaction conditions to prevent over-oxidation to the corresponding sulfone.

Synthesis_Workflow start Start Material: 4-Fluorothioanisole dissolve Dissolve in suitable solvent (e.g., CH₂Cl₂, AcOH) start->dissolve cool Cool reaction mixture to 0 °C dissolve->cool add_oxidant Add oxidizing agent (e.g., H₂O₂, m-CPBA) dropwise cool->add_oxidant stir Stir at 0 °C to room temperature add_oxidant->stir monitor Monitor reaction (TLC, GC-MS) stir->monitor quench Quench reaction (e.g., with Na₂SO₃) monitor->quench Upon completion extract Workup: Extraction with organic solvent quench->extract purify Purify by column chromatography extract->purify product Final Product: 1-Fluoro-4-(methylsulfinyl)benzene purify->product

Caption: General workflow for the synthesis of 1-Fluoro-4-(methylsulfinyl)benzene.

Experimental Protocol: Oxidation of 4-Fluorothioanisole

This protocol is a representative example and must be adapted and optimized based on specific laboratory conditions and safety assessments.

  • Preparation: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1 equivalent of 4-fluorothioanisole in a suitable solvent like dichloromethane or acetic acid.

  • Cooling: Place the flask in an ice bath and cool the solution to 0 °C with continuous stirring.

  • Addition of Oxidant: Slowly add a solution of 1.0 to 1.1 equivalents of an oxidizing agent (e.g., 30% hydrogen peroxide or meta-chloroperoxybenzoic acid, m-CPBA) dropwise to the cooled mixture. Maintaining a low temperature is critical to prevent over-oxidation.

  • Reaction: Allow the reaction to stir at 0 °C for 1-2 hours, then let it warm to room temperature. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

  • Quenching: Once the reaction is complete, cool the mixture back to 0 °C and quench the excess oxidant by adding a saturated aqueous solution of sodium sulfite (Na₂SO₃) or sodium thiosulfate (Na₂S₂O₃).

  • Workup: Transfer the mixture to a separatory funnel. If acetic acid was used as the solvent, neutralize it carefully with a base like sodium bicarbonate. Extract the aqueous layer multiple times with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Purification: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure. The crude product is then purified using flash column chromatography on silica gel to yield pure 1-Fluoro-4-(methylsulfinyl)benzene.

Section 4: Chemical Reactivity and Mechanistic Insights

1-Fluoro-4-(methylsulfinyl)benzene possesses two primary sites of reactivity: the aromatic ring and the sulfoxide functional group.

  • Aromatic Ring Reactivity: The benzene ring is deactivated towards electrophilic aromatic substitution due to the electron-withdrawing nature of both substituents. Electrophilic attack, if forced, would likely occur at the positions ortho to the fluorine atom (meta to the sulfoxide group). The electron-poor nature of the ring makes it a candidate for nucleophilic aromatic substitution (SNA_r), where a strong nucleophile could potentially displace the fluorine atom, a common reaction for activated fluoroaromatic compounds.

  • Sulfoxide Group Reactivity:

    • Oxidation: The sulfoxide can be further oxidized to 1-fluoro-4-(methylsulfonyl)benzene using stronger oxidizing agents or more forcing conditions.[8]

    • Reduction: The sulfoxide can be reduced back to the corresponding sulfide (4-fluorothioanisole) using various reducing agents.

    • Pummerer Rearrangement: In the presence of an acylating agent like acetic anhydride, the sulfoxide can undergo a Pummerer rearrangement.

Section 5: Applications in Research and Drug Development

The primary value of 1-Fluoro-4-(methylsulfinyl)benzene lies in its role as a synthetic intermediate.[1] Its structure is incorporated into larger molecules to leverage the beneficial properties conferred by the fluorine and sulfoxide moieties.

  • Medicinal Chemistry: Fluorine substitution is a cornerstone of modern drug design.[3] Introducing a fluorine atom can block sites of metabolic degradation, increase binding affinity to target proteins by forming favorable interactions, and modulate the pKa of nearby functional groups.[2][9] The fluorophenyl moiety is found in numerous approved drugs.[2][9] The sulfoxide group is also a key functional group in several pharmaceuticals, known for its ability to act as a hydrogen bond acceptor and its potential for chirality. Therefore, this compound serves as a building block for creating drug candidates with potentially improved pharmacokinetic profiles.[1]

  • Agrochemicals: Similar to pharmaceuticals, the introduction of fluorine can enhance the efficacy and metabolic stability of pesticides and herbicides.[10]

  • Materials Science: Aryl sulfoxides are used in the synthesis of polymers and functional materials. The specific electronic properties of this molecule make it a candidate for creating specialized polymers or ligands for catalysis.[1]

Section 6: Spectroscopic Characterization

SpectroscopyExpected Characteristics
¹H NMR - Aromatic protons will appear as two sets of doublets or multiplets in the range of δ 7.2-7.8 ppm. The protons ortho to the fluorine will show coupling to both the adjacent proton and the ¹⁹F nucleus. - The methyl (CH₃) protons will appear as a singlet around δ 2.7 ppm.[11]
¹³C NMR - The carbon atom bonded to fluorine (C-F) will show a large one-bond coupling constant (¹JCF) and appear significantly downfield. - Other aromatic carbons will also show smaller C-F coupling constants. - The methyl carbon will appear around δ 44 ppm.[11]
¹⁹F NMR - A singlet or multiplet in the typical range for aryl fluorides (around -110 to -120 ppm relative to CFCl₃).
IR Spectroscopy - Strong absorption bands for the S=O stretch (around 1050 cm⁻¹). - Bands for C-F stretching and aromatic C-H and C=C vibrations.
Mass Spectrometry - A molecular ion peak (M⁺) at m/z = 158. The fragmentation pattern would likely show losses of SO, CH₃, and other characteristic fragments.

Section 7: Safety, Handling, and Storage

As a laboratory chemical, 1-Fluoro-4-(methylsulfinyl)benzene must be handled with appropriate care.

  • Hazard Identification: Based on GHS classifications for this compound, it is considered harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[5]

  • Handling Precautions:

    • Work in a well-ventilated area, preferably a chemical fume hood.[13][14]

    • Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[15]

    • Avoid inhalation of vapor or mist and contact with skin and eyes.[13][16]

    • Keep away from sources of ignition.[17]

  • Storage: Store in a tightly closed container in a cool, dry place at the recommended temperature of 2-8°C.[4][5] Storing under an inert atmosphere like nitrogen is advised to maintain purity.[5]

1-Fluoro-4-(methylsulfinyl)benzene is a strategically important chemical intermediate whose value is derived from the synergistic combination of a fluorinated aromatic ring and a sulfoxide functional group. A thorough understanding of its synthesis from 4-fluorothioanisole, its distinct reactivity, and its proper handling is crucial for its effective application. For scientists in drug discovery and materials science, this compound represents a versatile tool for synthesizing novel molecules with tailored electronic and metabolic properties, underscoring the continued importance of fluorination in modern chemical research.

References

  • MySkinRecipes. 1-Fluoro-4-(methylsulfinyl)benzene. [Link]

  • PubMed. 1,4-Bis(fluoro-meth-yl)benzene. [Link]

  • PubChem. 1-Fluoro-4-(methylthio)benzene. [Link]

  • PubChem. 1-Fluoro-4-(methylsulphonyl)benzene. [Link]

  • PubMed Central. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. [Link]

  • ResearchGate. Significance of Fluorine in Medicinal Chemistry: A Review. [Link]

  • Hyma Synthesis Pvt. Ltd. Welcome To Hyma Synthesis Pvt. Ltd. [Link]

  • NIST. Benzene, 1-fluoro-4-methyl-. [Link]

  • Angene Chemical. Safety Data Sheet: 1-Methyl-4-(methylsulfinyl)benzene. [Link]

  • International Journal of Pharmacy and Pharmaceutical Science. Fluorine in drug discovery: Role, design and case studies. [Link]

  • International Union of Crystallography. Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-fluorophenyl)-N-isopropyl-2-(methylsulfonyl)acetamide. [Link]

  • Carl ROTH. Safety Data Sheet: Benzene. [Link]

  • Google Patents.
  • The Royal Society of Chemistry. SUPPORTING INFORMATION. [Link]

  • JMU Scholarly Commons. The synthesis of 1,3-Difluoro-2-methyl-4-phenylbenzene from a one-pot reaction of Difluorocarbene and 1-Phenyl. [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Synthesis of 1-Fluoro-4-(methylsulfinyl)benzene from 4-Fluorothioanisole

Abstract This technical guide provides a comprehensive overview of the synthesis of 1-fluoro-4-(methylsulfinyl)benzene, a key intermediate in the development of pharmaceuticals and agrochemicals. The guide is intended fo...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive overview of the synthesis of 1-fluoro-4-(methylsulfinyl)benzene, a key intermediate in the development of pharmaceuticals and agrochemicals. The guide is intended for researchers, scientists, and professionals in drug development. It details the selective oxidation of 4-fluorothioanisole, with a focus on scientifically sound and field-proven methodologies. This document emphasizes the rationale behind experimental choices, protocols that ensure reproducibility, and a thorough grounding in authoritative literature. Key aspects of this guide include a discussion of oxidation mechanisms, a comparative analysis of synthetic strategies, detailed experimental protocols, and guidance on product purification and characterization.

Introduction: The Significance of 1-Fluoro-4-(methylsulfinyl)benzene

1-Fluoro-4-(methylsulfinyl)benzene is a valuable synthetic building block, primarily due to the unique combination of a fluorine atom and a methylsulfinyl group on a benzene ring. The fluorine atom can enhance metabolic stability, binding affinity, and lipophilicity of drug candidates, while the chiral sulfoxide moiety offers a handle for asymmetric synthesis and can participate in crucial biological interactions. Its applications as an intermediate in the synthesis of bioactive molecules underscore the need for reliable and efficient synthetic routes.

The most direct and common method for the preparation of 1-fluoro-4-(methylsulfinyl)benzene is the selective oxidation of the corresponding sulfide, 4-fluorothioanisole. The primary challenge in this transformation is to achieve high selectivity for the sulfoxide without over-oxidation to the sulfone, 1-fluoro-4-(methylsulfonyl)benzene. This guide will explore various approaches to address this challenge, with a particular focus on environmentally benign and scalable methods.

The Core of the Synthesis: Selective Oxidation of a Sulfide

The conversion of a sulfide to a sulfoxide involves the addition of a single oxygen atom to the sulfur atom. The underlying mechanism for many common oxidation methods is the electrophilic attack of an oxygen atom from the oxidant on the electron-rich sulfur atom of the sulfide.

Sulfide_Oxidation_Mechanism Sulfide 4-Fluorothioanisole (Nucleophile) TransitionState Transition State Sulfide->TransitionState Nucleophilic Attack Oxidant Oxidizing Agent (e.g., H₂O₂) (Electrophile) Oxidant->TransitionState Sulfoxide 1-Fluoro-4-(methylsulfinyl)benzene TransitionState->Sulfoxide Oxygen Transfer Byproduct Byproduct (e.g., H₂O) TransitionState->Byproduct

Caption: Generalized mechanism of sulfide oxidation.

A critical aspect of this synthesis is controlling the reaction to prevent further oxidation of the sulfoxide to the sulfone. The sulfoxide is less nucleophilic than the sulfide, which can help in achieving selectivity. However, with stronger oxidants or prolonged reaction times, over-oxidation is a significant side reaction.

A Comparative Analysis of Oxidation Methodologies

Several methods are available for the selective oxidation of sulfides. The choice of method depends on factors such as scale, desired purity, cost, and environmental considerations. Here, we compare some of the most relevant approaches for the synthesis of 1-fluoro-4-(methylsulfinyl)benzene.

Oxidation MethodOxidizing AgentTypical Solvent(s)Key AdvantagesKey Disadvantages
"Green" Oxidation Hydrogen Peroxide (H₂O₂)Acetic Acid, Water, AlcoholsEnvironmentally benign (water is the only byproduct), cost-effective, readily available.[1]Can require catalysts or longer reaction times for high conversion; risk of over-oxidation.
Peroxyacid Oxidation meta-Chloroperoxybenzoic acid (m-CPBA)Dichloromethane, ChloroformHigh reactivity, generally good yields.Stoichiometric waste (m-chlorobenzoic acid) can be difficult to remove; potential for over-oxidation.
In Situ Generated Peroxyacid H₂O₂ and Trifluoroacetic Anhydride (TFAA) or Trifluoroacetic Acid (TFA)Trifluoroacetic AcidHighly efficient and selective, often rapid reactions.[2]TFAA and TFA are corrosive and more expensive; requires careful temperature control.
Metal-Catalyzed Oxidation H₂O₂ or O₂VariousHigh catalytic efficiency, can be highly selective.[3]Potential for metal contamination in the final product; catalyst cost and toxicity.
Enzymatic Oxidation O₂ or H₂O₂Aqueous bufferHigh chemo-, regio-, and enantioselectivity.[4]Enzymes can be expensive and sensitive to reaction conditions; lower substrate loading.

Detailed Experimental Protocols

The following protocols are presented as robust starting points for the synthesis of 1-fluoro-4-(methylsulfinyl)benzene. Researchers should optimize these conditions based on their specific laboratory setup and purity requirements.

Protocol 1: "Green" Oxidation with Hydrogen Peroxide in Acetic Acid

This method is favored for its environmental credentials and the use of inexpensive and readily available reagents.[1]

Materials:

  • 4-Fluorothioanisole (1.0 eq)

  • Glacial Acetic Acid

  • 30% Hydrogen Peroxide (2.0-4.0 eq)

  • Dichloromethane (for extraction)

  • Saturated Sodium Bicarbonate solution

  • Brine

  • Anhydrous Sodium Sulfate

Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-fluorothioanisole in glacial acetic acid (approximately 3-5 mL per gram of sulfide).

  • Cool the solution in an ice-water bath.

  • Slowly add 30% hydrogen peroxide dropwise to the stirred solution. The rate of addition should be controlled to maintain the internal temperature below 20 °C.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 12-24 hours).

  • Once the reaction is complete, carefully pour the mixture into a beaker containing crushed ice and water.

  • Neutralize the solution by the slow addition of a saturated sodium bicarbonate solution until gas evolution ceases.

  • Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Purification: The crude product can be purified by recrystallization from a mixture of ethyl acetate and hexanes or by flash column chromatography on silica gel.

Green_Oxidation_Workflow cluster_reaction Reaction cluster_workup Work-up cluster_purification Purification Start Dissolve 4-Fluorothioanisole in Acetic Acid Add_H2O2 Add H₂O₂ at 0-5 °C Start->Add_H2O2 Stir Stir at Room Temperature Add_H2O2->Stir Monitor Monitor by TLC Stir->Monitor Quench Quench with Ice/Water Monitor->Quench Neutralize Neutralize with NaHCO₃ Quench->Neutralize Extract Extract with CH₂Cl₂ Neutralize->Extract Dry Dry and Concentrate Extract->Dry Purify Recrystallization or Column Chromatography Dry->Purify Product Pure 1-Fluoro-4-(methylsulfinyl)benzene Purify->Product

Caption: Experimental workflow for the "green" oxidation method.

Protocol 2: Highly Efficient Oxidation with In Situ Generated Trifluoroperacetic Acid

This protocol is adapted from a procedure for the oxidation of trifluoromethyl sulfides and is expected to be highly efficient for the synthesis of 1-fluoro-4-(methylsulfinyl)benzene.[2]

Materials:

  • 4-Fluorothioanisole (1.0 eq)

  • Trifluoroacetic Acid (TFA)

  • 30% Hydrogen Peroxide (1.0-1.2 eq)

  • Dichloromethane (for extraction)

  • Saturated Sodium Bicarbonate solution

  • Water

  • Anhydrous Magnesium Sulfate

Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-fluorothioanisole in trifluoroacetic acid (approximately 1.5-2.0 mL per mmol of sulfide).

  • Cool the solution to 0 °C in an ice-water bath.

  • Slowly add 30% hydrogen peroxide dropwise to the stirred solution over 30-60 minutes, ensuring the internal temperature does not exceed 10 °C.

  • After the addition is complete, allow the reaction mixture to stir at room temperature.

  • Monitor the reaction progress by TLC. The reaction is often complete within a few hours.

  • Once the reaction is complete, pour the mixture into a beaker of ice water.

  • Carefully neutralize the mixture with solid sodium bicarbonate until the pH is approximately 7.

  • Extract the product with dichloromethane (3 x volume of the aqueous layer).

  • Wash the combined organic layers with water.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

Purification: The crude product is often of high purity but can be further purified by recrystallization or column chromatography if necessary.

Product Characterization

The identity and purity of the synthesized 1-fluoro-4-(methylsulfinyl)benzene should be confirmed by standard analytical techniques.

Property4-Fluorothioanisole (Starting Material)1-Fluoro-4-(methylsulfinyl)benzene (Product)
Molecular Formula C₇H₇FSC₇H₇FOS
Molecular Weight 142.19 g/mol 158.19 g/mol
Appearance Colorless to light yellow liquidWhite to off-white solid
Boiling Point 184-185 °C~265 °C (Predicted)
¹H NMR Expect signals for the methyl group (~2.5 ppm) and aromatic protons.Expect a downfield shift of the methyl protons (~2.7 ppm) and changes in the aromatic region due to the electron-withdrawing sulfoxide group.
¹³C NMR Expect characteristic signals for the aromatic carbons and the methyl carbon.Expect a downfield shift of the carbon alpha to the sulfur and changes in the aromatic carbon signals.
IR Spectroscopy Absence of S=O stretch.Presence of a strong S=O stretching band around 1050 cm⁻¹.

Conclusion: A Pathway to a Valuable Intermediate

The synthesis of 1-fluoro-4-(methylsulfinyl)benzene from 4-fluorothioanisole is a critical transformation for the production of various high-value molecules in the pharmaceutical and agrochemical industries. This guide has detailed reliable and reproducible methods for this selective oxidation, with a focus on the practical aspects of the synthesis. The choice between a "green" hydrogen peroxide-based method and a more rapid peroxyacid-based approach will depend on the specific needs of the researcher, including scale, cost, and environmental considerations. By following the detailed protocols and understanding the underlying chemical principles, scientists can confidently and efficiently produce this important synthetic intermediate.

References

  • Zhu, X., Liu, X., Ding, Y., Li, S., Jiang, Y., & Chen, Y. (2024). The selective oxidation of thioanisole to sulfoxide using a highly efficient electroenzymatic cascade system. Green Chemistry, 26(10), 5739-5747. [Link]

  • Reddy, K. L. (2017). Enzymatic C-H Oxidation-Amidation Cascade in the Production of Natural and Unnatural Thiotetronate Antibiotics with Potentiated Bioactivity. Angewandte Chemie International Edition, 56(39), 11849-11853. [Link]

  • Ghorbani-Vaghei, R., & Veisi, H. (2009). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. E-Journal of Chemistry, 6(S1), S423-S428. [Link]

  • Prakash, O., Kumar, R., & Singh, P. (2016). Selective oxidation of organic sulfides to sulfoxides using sugar derived cis-dioxo molybdenum(VI) complexes. RSC Advances, 6(30), 25373-25381. [Link]

  • Organic Chemistry Portal. (n.d.). Sulfoxide synthesis by oxidation. [Link]

  • Cheng, Z., Sun, P., Tang, A., Li, H., & He, L. (2019). Switchable Synthesis of Aryl Sulfones and Sulfoxides through Solvent-Promoted Oxidation of Sulfides with O2/Air. Organic Letters, 21(22), 9199-9203. [Link]

  • Hoque, M. A., Jiang, T., Poole, D. L., & Stahl, S. S. (2024). Sulfoxide and Sulfone Synthesis via Electrochemical Oxidation of Sulfides. The Journal of Organic Chemistry, 89(1), 634-641. [Link]

  • ResearchGate. (n.d.). Oxidation of sulfoxides to sulfones by hydrogen peroxide over Ti-containing zeolites. [Link]

  • Kim, S. S., Nehru, K., Kim, S. S., Kim, D. W., & Jung, H. C. (2002). A Mild and Highly Efficient Oxidation of Sulfides to Sulfoxides with Periodic Acid Catalyzed by FeCl3. Synthesis, 2002(17), 2484-2486. [Link]

  • Sankar, M., & G, S. (2015). Oxidation of thioanisole with H 2 O 2 in the presence of acetic acid and Amberlyst 15. Journal of Chemical Sciences, 127(8), 1391-1398. [Link]

  • ResearchGate. (n.d.). How to purify a sulfone and sulfide sulfoxide without a column?[Link]

  • Beier, P., & Pastyková, A. (2013). General, Practical and Selective Oxidation Protocol for CF3S into CF3S(O) Group. Molecules, 18(4), 4583-4595. [Link]

Sources

Foundational

Spectroscopic data (NMR, IR, MS) of 1-Fluoro-4-(methylsulfinyl)benzene

An In-Depth Spectroscopic Guide to 1-Fluoro-4-(methylsulfinyl)benzene This technical guide provides a comprehensive analysis of the spectroscopic data for 1-Fluoro-4-(methylsulfinyl)benzene (CAS 658-14-0), a key intermed...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Spectroscopic Guide to 1-Fluoro-4-(methylsulfinyl)benzene

This technical guide provides a comprehensive analysis of the spectroscopic data for 1-Fluoro-4-(methylsulfinyl)benzene (CAS 658-14-0), a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] As a fluorinated aromatic sulfoxide, its structure presents unique spectroscopic features that are critical for researchers, scientists, and drug development professionals to understand for unequivocal identification and quality assessment. This document moves beyond a simple data repository to explain the causal relationships between molecular structure and spectral output, providing a framework for robust, self-validating analytical protocols.

Molecular Structure and Spectroscopic Implications

1-Fluoro-4-(methylsulfinyl)benzene possesses a C₇H₇FOS molecular formula and a molecular weight of 158.19 g/mol .[2][3] The structure comprises a p-disubstituted benzene ring, a chiral sulfoxide group, and a fluorine atom. This combination dictates the key features we expect to observe across different spectroscopic techniques. The fluorine atom will induce characteristic splitting in both ¹H and ¹³C NMR spectra through spin-spin coupling. The sulfoxide moiety contains a highly polar S=O bond, which gives rise to a strong, characteristic absorption in the infrared (IR) spectrum. The overall structure will dictate the fragmentation pattern observed in mass spectrometry (MS).

Caption: Molecular structure of 1-Fluoro-4-(methylsulfinyl)benzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of this molecule. The analysis is divided into ¹H and ¹³C NMR.

¹H NMR Spectroscopy

The proton NMR spectrum is defined by two main regions: the aromatic region and the aliphatic region.

  • Aromatic Region (δ 7.0–8.0 ppm): The four aromatic protons form a complex, second-order AA'BB' spin system due to the magnetic inequivalence of protons ortho and meta to the sulfoxide group, further complicated by coupling to the ¹⁹F nucleus.

    • Protons H2/H6 (ortho to -S(O)CH₃): These protons are deshielded by the electron-withdrawing and anisotropic effects of the sulfoxide group. They are expected to appear as a multiplet furthest downfield in the aromatic region, around δ 7.60–7.70 ppm . The signal will appear as a "triplet-like" or complex multiplet due to coupling to both the adjacent H3/H5 protons and the para-fluorine atom.

    • Protons H3/H5 (ortho to -F): These protons are shielded relative to H2/H6 and are strongly coupled to the adjacent fluorine atom. They are expected to resonate as a multiplet around δ 7.20–7.30 ppm . This signal often appears as a triplet due to coupling with both the adjacent protons (H2/H6) and the fluorine atom.

  • Aliphatic Region (δ 2.0–3.0 ppm):

    • Methyl Protons (H7): The three protons of the methyl group attached to the sulfoxide are deshielded and appear as a sharp singlet. Based on data from analogous compounds like phenyl methyl sulfoxide and p-tolyl methyl sulfoxide, this signal is reliably found at approximately δ 2.70 ppm .[4]

¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum is expected to show five distinct signals, with the aromatic carbons exhibiting splitting due to C-F coupling.

  • Aromatic Carbons (δ 115–150 ppm):

    • C4 (Carbon-bearing Fluorine): This carbon will show a very large one-bond coupling constant (¹JCF) of approximately 245–255 Hz, making it a doublet. It will be the most downfield aromatic carbon due to the direct attachment of the electronegative fluorine, expected around δ 164 ppm .

    • C1 (Carbon-bearing Sulfoxide): This ipso-carbon is deshielded and will appear as a singlet around δ 146 ppm . Its intensity may be lower due to a longer relaxation time.

    • C2/C6 (ortho to -S(O)CH₃): These carbons will appear as a doublet due to three-bond coupling to fluorine (³JCF ≈ 3-4 Hz), expected around δ 125 ppm .[4]

    • C3/C5 (ortho to -F): These carbons will show a significant two-bond coupling to fluorine (²JCF ≈ 22 Hz), appearing as a doublet around δ 116 ppm .

  • Aliphatic Carbon (δ 40–45 ppm):

    • C7 (Methyl Carbon): The methyl carbon attached to the sulfoxide group is expected to resonate around δ 44 ppm , appearing as a singlet. This is consistent with data from related aryl methyl sulfoxides.[4]

Assignment ¹H NMR (Predicted) ¹³C NMR (Predicted) Key Couplings (Hz)
H2 / H6δ 7.60–7.70 (m)δ 125 (d)³JCF ≈ 3-4
H3 / H5δ 7.20–7.30 (m)δ 116 (d)²JCF ≈ 22
-S(O)CHδ 2.70 (s)δ 44 (s)-
C1-S(O)-δ 146 (s)-
C4-F-δ 164 (d)¹JCF ≈ 250

Infrared (IR) Spectroscopy

The IR spectrum provides crucial information about the functional groups present. The analysis is focused on characteristic vibrational frequencies.

  • S=O Stretch: This is the most diagnostic peak for a sulfoxide. It appears as a very strong and sharp absorption band. For aryl sulfoxides, this band is typically located in the 1040–1060 cm⁻¹ region.

  • C-F Stretch: The aromatic C-F bond gives rise to a strong absorption in the fingerprint region, typically between 1200–1250 cm⁻¹ .

  • Aromatic Vibrations:

    • C-H Stretch: Weak to medium bands appear above 3000 cm⁻¹, typically in the 3050–3100 cm⁻¹ range.

    • C=C Stretch: A series of medium-intensity bands are expected in the 1475–1600 cm⁻¹ region, characteristic of the benzene ring.

    • C-H Out-of-Plane Bending: A strong band around 830 cm⁻¹ is indicative of 1,4-disubstitution (para-substitution) on a benzene ring.

  • Aliphatic C-H Stretch: Absorptions for the methyl group are expected just below 3000 cm⁻¹ (around 2920–2980 cm⁻¹ ).

Mass Spectrometry (MS)

Electron Ionization (EI) mass spectrometry is used to determine the molecular weight and gain structural information from fragmentation patterns.

  • Molecular Ion (M⁺•): The molecular ion peak is expected at m/z = 158 , corresponding to the molecular weight of C₇H₇FOS.

  • Major Fragmentation Pathways:

    • Loss of Methyl Radical: A common fragmentation for methyl sulfoxides is the loss of the methyl group (•CH₃), leading to a fragment ion at m/z = 143 ([M-15]⁺).

    • Loss of Oxygen: Fragmentation may involve the loss of an oxygen atom from the sulfoxide, yielding the corresponding sulfide radical cation at m/z = 142 .

    • Loss of Sulfinyl Group: Cleavage of the C-S bond can lead to the formation of the fluorophenyl cation at m/z = 95 .

    • Rearrangements: Complex rearrangements can occur. For instance, the loss of the entire methylsulfinyl group (•S(O)CH₃) is possible, also leading to the m/z = 95 fragment.

M [C₇H₇FOS]⁺• m/z = 158 M_minus_15 [C₆H₄FOS]⁺ m/z = 143 M->M_minus_15 - •CH₃ M_minus_16 [C₇H₇FS]⁺• m/z = 142 M->M_minus_16 - O M_minus_63 [C₆H₄F]⁺ m/z = 95 M->M_minus_63 - •S(O)CH₃

Caption: Predicted ESI-MS fragmentation of 1-Fluoro-4-(methylsulfinyl)benzene.

Integrated Spectroscopic Analysis Workflow

Confirming the structure of 1-Fluoro-4-(methylsulfinyl)benzene requires a synergistic approach, where each technique validates the others.

cluster_validation Data Integration & Validation Start Sample: 1-Fluoro-4- (methylsulfinyl)benzene MS MS Analysis (EI-MS) Start->MS IR IR Spectroscopy (ATR) Start->IR NMR NMR Spectroscopy (¹H, ¹³C) Start->NMR Confirm_MW Confirm MW = 158 (m/z = 158) MS->Confirm_MW Confirm_Func_groups Confirm_Func_groups IR->Confirm_Func_groups Confirm_Framework Confirm C-H Framework (Aromatic & Aliphatic) NMR->Confirm_Framework Confirm_Func_Groups Confirm Functional Groups (S=O, C-F, p-subst.) Structure_Confirmed Structure Confirmed Confirm_Framework->Structure_Confirmed

Caption: Workflow for integrated spectroscopic structure validation.

  • Mass Spectrometry first confirms the molecular weight.

  • IR Spectroscopy validates the presence of key functional groups (sulfoxide, C-F bond) and the substitution pattern of the aromatic ring.

  • NMR Spectroscopy provides the definitive connectivity, confirming the carbon-hydrogen framework and the relative positions of the substituents through chemical shifts and spin-spin couplings.

Experimental Protocols

The following are standard operating procedures for acquiring high-quality spectroscopic data for this compound.

NMR Spectroscopy
  • Sample Preparation: Dissolve approximately 10-15 mg of 1-Fluoro-4-(methylsulfinyl)benzene in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Instrumentation: A 400 MHz (or higher) NMR spectrometer.

  • ¹H NMR Acquisition: Acquire data with a 30° pulse angle, a 2-second relaxation delay, and 16 scans. The spectral width should cover -2 to 12 ppm.

  • ¹³C NMR Acquisition: Acquire data using a proton-decoupled pulse sequence (e.g., zgpg30). Use a 30° pulse angle, a 2-second relaxation delay, and accumulate at least 1024 scans for good signal-to-noise. The spectral width should cover 0 to 200 ppm.

  • Processing: Apply an exponential line broadening of 0.3 Hz for ¹H and 1.0 Hz for ¹³C spectra before Fourier transformation. Phase and baseline correct all spectra.

IR Spectroscopy
  • Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory (e.g., a diamond crystal).

  • Sample Preparation: Place a small amount (1-2 mg) of the neat oil or solid sample directly onto the ATR crystal.[5][6]

  • Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹. Co-add 32 scans at a resolution of 4 cm⁻¹. A background spectrum of the clean, empty ATR crystal should be collected and automatically subtracted from the sample spectrum.

  • Processing: Perform an ATR correction if quantitative analysis is required. For routine identification, the uncorrected spectrum is sufficient.

Mass Spectrometry
  • Instrumentation: A mass spectrometer capable of electron ionization (EI), such as a GC-MS system.

  • Sample Introduction: If using GC-MS, dissolve the sample in a suitable solvent (e.g., ethyl acetate) and inject it onto a non-polar capillary column (e.g., DB-5). Use a temperature program starting at 100 °C and ramping to 250 °C at 10 °C/min.

  • Ionization: Use a standard EI energy of 70 eV.

  • Acquisition: Scan a mass range of m/z 40 to 300.

References

  • NMR Spectral Data of Aryl Methyl Sulfoxides. Supporting Information for Green Chemistry. The Royal Society of Chemistry, 2012.

  • Rapid Photoracemization of Chiral Alkyl Aryl Sulfoxides. The Journal of Organic Chemistry, 2021.

  • Rapid Photoracemization of Chiral Alkyl Aryl Sulfoxides. PMC, National Institutes of Health, 2021.

  • Characterisation of the Structure and Activity of an Artificial Peroxygenase expressed in Yeast and Bacteria. White Rose eTheses Online.

  • 1-Fluoro-4-(methylsulfinyl)benzene 658-14-0. Guidechem.

  • 1-Fluoro-4-(methylsulfinyl)benzene. MySkinRecipes.

  • 1-Fluoro-4-(methylsulfinyl)benzene. ChemScene.

Sources

Exploratory

An In-depth Technical Guide to 1-Fluoro-4-(methylsulfinyl)benzene: Physicochemical Properties and Stability for the Research Scientist

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of a Fluorinated Aryl Sulfoxide 1-Fluoro-4-(methylsulfinyl)benzene, a fluorinated aromatic sulfoxide, is a compound of increa...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of a Fluorinated Aryl Sulfoxide

1-Fluoro-4-(methylsulfinyl)benzene, a fluorinated aromatic sulfoxide, is a compound of increasing interest in the fields of medicinal chemistry and materials science. Its strategic combination of a fluorine atom and a methylsulfinyl group on a benzene ring imparts unique electronic properties and potential for chirality, making it a valuable building block in the synthesis of complex molecules.[1] The presence of fluorine can significantly influence the pharmacokinetic properties of drug candidates, including metabolic stability and binding affinity, while the sulfoxide moiety offers a versatile functional handle for further chemical transformations.[1] This guide provides a comprehensive overview of the physical properties, stability, and handling of 1-Fluoro-4-(methylsulfinyl)benzene, intended to support its effective application in research and development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 1-Fluoro-4-(methylsulfinyl)benzene is essential for its use in synthesis, purification, and formulation. The key properties are summarized in the table below.

PropertyValueSource
Molecular Formula C₇H₇FOS[2][3]
Molecular Weight 158.19 g/mol [2][3]
Appearance Colorless to light yellow solid-liquid mixture[2]
Boiling Point (Predicted) 264.9 ± 23.0 °C[2][3]
Density (Predicted) 1.29 ± 0.1 g/cm³[2][3]
Flash Point (Predicted) 114.0 ± 22.6 °C[3]
Storage Temperature 2-8°C, stored under nitrogen[2][4]

Spectral Data for Structural Elucidation

Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the methyl protons. The aromatic protons will appear as a complex multiplet in the aromatic region (typically δ 7.0-8.0 ppm), with splitting patterns influenced by both fluorine-proton and proton-proton coupling. The methyl protons will present as a singlet further upfield.

  • ¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons and the methyl carbon. The carbon atoms attached to fluorine and sulfur will exhibit characteristic chemical shifts and coupling constants (J-coupling) with the respective heteroatoms.

  • ¹⁹F NMR: The fluorine NMR spectrum will show a signal characteristic of an aryl fluoride, with its chemical shift influenced by the electron-withdrawing nature of the methylsulfinyl group.

Infrared (IR) Spectroscopy: The IR spectrum of 1-Fluoro-4-(methylsulfinyl)benzene will be characterized by several key absorption bands:

  • S=O Stretch: A strong absorption band is expected in the region of 1030-1070 cm⁻¹, characteristic of the sulfoxide group.

  • C-F Stretch: A strong band in the range of 1100-1400 cm⁻¹ will indicate the presence of the carbon-fluorine bond.

  • Aromatic C-H Stretch: Peaks above 3000 cm⁻¹ are indicative of the aromatic C-H bonds.

  • Aromatic C=C Bending: Absorptions in the fingerprint region (below 1500 cm⁻¹) will be characteristic of the substituted benzene ring.

Mass Spectrometry (MS): Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation pattern of the compound. The molecular ion peak (M+) would be expected at m/z 158. Subsequent fragmentation may involve the loss of the methyl group, the sulfoxide group, or other characteristic cleavages of the aromatic ring.

Chemical Stability and Reactivity Profile

The stability and reactivity of 1-Fluoro-4-(methylsulfinyl)benzene are governed by the interplay of the fluoro and methylsulfinyl substituents on the aromatic ring.

Thermal Stability: Aryl sulfoxides generally exhibit moderate thermal stability. Upon heating, they can undergo a variety of reactions, including racemization and elimination reactions. The specific decomposition pathways for 1-Fluoro-4-(methylsulfinyl)benzene have not been extensively reported, but caution should be exercised at elevated temperatures. Storage at the recommended 2-8°C under an inert atmosphere is crucial to prevent degradation.[2][4]

Reactivity: The sulfoxide group can act as both a nucleophile (through the oxygen atom) and an electrophile (at the sulfur atom), particularly after activation. The fluorine atom, being highly electronegative, influences the electron density of the aromatic ring, affecting its susceptibility to electrophilic and nucleophilic aromatic substitution reactions.

Experimental Protocols

Synthesis of 1-Fluoro-4-(methylsulfinyl)benzene:

A common and effective method for the synthesis of 1-Fluoro-4-(methylsulfinyl)benzene is the controlled oxidation of its precursor, 4-fluorothioanisole.

Step-by-Step Protocol:

  • Dissolution: Dissolve 4-fluorothioanisole in a suitable organic solvent such as methanol or acetic acid in a round-bottom flask equipped with a magnetic stirrer.

  • Cooling: Cool the solution in an ice bath to 0-5°C.

  • Oxidant Addition: Slowly add one equivalent of an oxidizing agent, such as hydrogen peroxide or a peroxy acid (e.g., m-chloroperoxybenzoic acid - mCPBA), to the cooled solution while stirring vigorously. Careful control of the stoichiometry is crucial to prevent over-oxidation to the corresponding sulfone.

  • Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to determine the point of complete consumption of the starting material.

  • Quenching: Once the reaction is complete, quench any excess oxidizing agent by adding a reducing agent, such as a saturated aqueous solution of sodium sulfite or sodium thiosulfate.

  • Extraction: Extract the product into an organic solvent like dichloromethane or ethyl acetate.

  • Washing: Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (to remove acidic byproducts) and brine.

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filter, and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purification: Purify the crude 1-Fluoro-4-(methylsulfinyl)benzene by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

SynthesisWorkflow cluster_synthesis Synthesis of 1-Fluoro-4-(methylsulfinyl)benzene Start Start with 4-Fluorothioanisole Dissolution Dissolve in Solvent Start->Dissolution Cooling Cool to 0-5°C Dissolution->Cooling Oxidation Add Oxidizing Agent Cooling->Oxidation Monitoring Monitor Reaction (TLC/GC-MS) Oxidation->Monitoring Quenching Quench Excess Oxidant Monitoring->Quenching Reaction Complete Extraction Extract with Organic Solvent Quenching->Extraction Washing Wash Organic Layer Extraction->Washing Drying Dry and Concentrate Washing->Drying Purification Purify (Chromatography/Recrystallization) Drying->Purification End Obtain Pure Product Purification->End

Diagram of the synthesis workflow for 1-Fluoro-4-(methylsulfinyl)benzene.

Handling and Safety

As with any chemical reagent, proper handling and safety precautions are paramount when working with 1-Fluoro-4-(methylsulfinyl)benzene.

Safety Precautions:

  • Always work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[5]

  • Avoid inhalation of dust or vapors.[5]

  • Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water and seek medical advice.[5]

  • A safety data sheet (SDS) should be consulted for detailed hazard information and emergency procedures.[5]

Storage and Disposal:

  • Store the compound in a tightly sealed container in a cool, dry place at the recommended temperature of 2-8°C, preferably under an inert atmosphere of nitrogen.[2][4]

  • Dispose of waste material in accordance with local, state, and federal regulations.

Applications in Research and Development

The unique structural features of 1-Fluoro-4-(methylsulfinyl)benzene make it a versatile intermediate in several areas of chemical research.

  • Pharmaceutical Synthesis: Its use as a building block for active pharmaceutical ingredients (APIs) is a primary application. The fluorinated sulfoxide moiety can be a key pharmacophore or a precursor to other functional groups.[1]

  • Agrochemical Development: Similar to its role in pharmaceuticals, this compound serves as an intermediate in the synthesis of novel pesticides and herbicides.[1]

  • Materials Science: The polar sulfoxide group and the fluorinated aromatic ring can be incorporated into polymers and other materials to modify their properties, such as thermal stability and solubility.

  • Asymmetric Synthesis: The sulfur atom in the sulfoxide group is a stereocenter, making 1-Fluoro-4-(methylsulfinyl)benzene a potential chiral auxiliary or a starting material for the synthesis of enantiomerically pure compounds.

Conclusion

1-Fluoro-4-(methylsulfinyl)benzene is a valuable and versatile chemical intermediate with significant potential in drug discovery, agrochemical synthesis, and materials science. A thorough understanding of its physical properties, spectral characteristics, stability, and handling procedures is essential for its safe and effective use. This technical guide provides a foundational overview to assist researchers in harnessing the full potential of this important fluorinated aryl sulfoxide.

References

Click to expand
  • 1-Fluoro-4-(methylsulphonyl)benzene | C7H7FO2S | CID 67994 - PubChem. Retrieved from [Link]

  • Supporting Information for - The Royal Society of Chemistry. Retrieved from [Link]

  • Safety Data Sheet - Angene Chemical. (2025-03-07). Retrieved from [Link]

  • Benzene, 1-fluoro-4-(phenylsulfonyl)- - the NIST WebBook. Retrieved from [Link]

  • Benzene, 1-fluoro-4-methyl- - the NIST WebBook. Retrieved from [Link]

  • chiral columns . Retrieved from [Link]

  • Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes. Retrieved from [Link]

  • 1,4-Bis(fluoro-meth-yl)benzene - PubMed. Retrieved from [Link]

  • X Ray crystallography - PMC - PubMed Central - NIH. Retrieved from [Link]

  • X-Ray Crystallography of Chemical Compounds - PMC - NIH. Retrieved from [Link]

  • Chiral HPLC Separations - Phenomenex. Retrieved from [Link]

  • Efficient method development for chiral separation by using CHIRAL ART columns. Retrieved from [Link]

  • Benzene, 1-fluoro-4-(methylsulfonyl)- - the NIST WebBook. Retrieved from [Link]

  • 1.hsqc - Dataset - NFDI4Chem Search Service. (2024-06-05). Retrieved from [Link]

  • 3-Fluoro-4-nitrophenyl 4-methylbenzenesulfonate - PMC - NIH. Retrieved from [Link]

  • 1-Fluoro-4-(methylsulfinyl)benzene - MySkinRecipes. Retrieved from [Link]

  • SUPPORTING INFORMATION - The Royal Society of Chemistry. Retrieved from [Link]

  • Journal of Chromatography A - AFMPS. Retrieved from [Link]

  • "Retention Analysis of Benzene Compounds in HPLC Using a Fluoro octyl C" by Cara Freedman - Ursinus Digital Commons. (2020-04-19). Retrieved from [Link]

  • Ultrafast 19F MAS NMR 090222 revised. Retrieved from [Link]

  • Benzene, 1-fluoro-4-methyl- - the NIST WebBook. Retrieved from [Link]

Sources

Foundational

The Dichotomy of Reactivity: A Guide to the Methylsulfinyl Group in Fluorinated Benzene Rings

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The strategic incorporation of fluorine and sulfur-containing functional groups has become a cornerstone of modern medi...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorine and sulfur-containing functional groups has become a cornerstone of modern medicinal chemistry and materials science.[1] This guide provides an in-depth analysis of the chemical reactivity of the methylsulfinyl [-S(O)CH₃] group when attached to a fluorinated benzene ring. We will dissect the synergistic electronic effects of these powerful moieties, which render the aromatic system uniquely susceptible to certain transformations while inhibiting others. This text moves beyond a simple catalog of reactions, instead focusing on the mechanistic underpinnings and causal relationships that govern experimental outcomes. Detailed protocols, mechanistic diagrams, and comparative data are provided to equip researchers and drug development professionals with the field-proven insights necessary to harness the synthetic potential of this important structural motif.

Chapter 1: The Electronic Architecture of Fluorinated Aryl Methyl Sulfoxides

The reactivity of any aromatic system is dictated by the electronic nature of its substituents. In the case of fluorinated aryl methyl sulfoxides, the benzene ring is influenced by a powerful confluence of electron-withdrawing effects that fundamentally alters its character from that of simple benzene.

The Profound Influence of Fluorine

Fluorine, the most electronegative element, exerts a dominant influence on the aromatic ring primarily through a strong electron-withdrawing inductive effect (-I).[2] This effect polarizes the carbon-fluorine sigma bond, drawing electron density away from the attached carbon and, by extension, the entire ring system. While fluorine does possess lone pairs capable of a weak resonance donation (+M) effect, its potent inductive pull overwhelmingly deactivates the ring towards traditional electrophilic aromatic substitution.[3] The degree and position of fluorination further tune this electronic landscape; polyfluorination, for instance, creates a severely electron-deficient (electrophilic) aromatic core.[4] This deactivation is a key strategy in drug design for blocking sites of metabolic oxidation.[5]

The Methylsulfinyl Group: An Amphiphilic Modulator

The methylsulfinyl group is a potent, sulfur(IV)-based functional group with a complex electronic profile. It is strongly electron-withdrawing through both induction and resonance, a property that is even more pronounced than that of the trifluoromethyl (CF₃) group in some contexts.[6] This deactivates the aromatic ring towards electrophiles.[7] The sulfur atom can also be oxidized to the hexavalent sulfonyl group [-SO₂(CH₃)] or reduced to the divalent sulfanyl group [-S(CH₃)], providing a handle for synthetic manipulation. Crucially, the sulfoxide is a stereogenic center, offering opportunities for asymmetric synthesis.

Synergistic Activation and Deactivation

When combined, the fluorine atoms and the methylsulfinyl group collaborate to create a highly electron-poor aromatic ring. This has two primary consequences:

  • Extreme Deactivation for Electrophilic Attack: The ring's nucleophilicity is drastically reduced, making electrophilic aromatic substitution (e.g., nitration, Friedel-Crafts) exceptionally difficult.

  • Potent Activation for Nucleophilic Attack: The severe electron deficiency makes the ring carbons highly electrophilic and susceptible to attack by nucleophiles, particularly at positions ortho and para to the electron-withdrawing groups. This paves the way for Nucleophilic Aromatic Substitution (SNAr) to become the dominant reaction pathway.[8]

electronic_effects cluster_ring Fluorinated Benzene Ring C1 C C2 C C1->C2 C3 C C2->C3 C4 C C3->C4 C5 C C4->C5 C6 C C5->C6 C6->C1 F Fluorine (F) F->C1  Strong Inductive Withdrawal (-I)  Weak Resonance Donation (+M) SOCH3 Methylsulfinyl (SOCH3) SOCH3->C4  Strong Inductive Withdrawal (-I)  Strong Resonance Withdrawal (-M)

Caption: Dominant electronic effects on a fluorinated aryl sulfoxide ring.

Chapter 2: Dominant Reaction Pathways

The unique electronic architecture described above channels the reactivity of fluorinated aryl methyl sulfoxides into a few predictable and synthetically valuable pathways.

Nucleophilic Aromatic Substitution (SNAr)

The primary mode of reactivity for these compounds is SNAr. This pathway is highly favored because the aromatic ring is "activated" by the potent electron-withdrawing groups, and fluorine serves as an excellent leaving group in this context—often superior to heavier halogens.[9][10]

Causality of the Mechanism: The reaction proceeds via a two-step addition-elimination mechanism.

  • Addition Step: A nucleophile attacks an electron-deficient carbon atom bearing a leaving group (in this case, fluorine), breaking the ring's aromaticity and forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The stability of this complex is the kinetic linchpin of the reaction. The presence of the methylsulfinyl group, particularly at the ortho or para position, is critical as it delocalizes the negative charge through resonance, significantly lowering the activation energy for this step.[8]

  • Elimination Step: The aromaticity is restored as the leaving group (fluoride ion) is expelled, resulting in the substituted product.

SNAr_Mechanism A Fluorinated Aryl Sulfoxide + Nucleophile (Nu⁻) B Rate-Determining Step: Nucleophilic Attack A->B C Meisenheimer Complex (Resonance Stabilized Anion) B->C Formation of σ-complex D Fast Step: Loss of Fluoride C->D Re-aromatization E Substituted Product D->E

Caption: The addition-elimination mechanism of SNAr.

Data Presentation: Relative Reactivity

The susceptibility to SNAr is highly dependent on the substitution pattern and the nucleophile.

SubstrateNucleophileRelative RateRationale
4-Fluoro-phenyl methyl sulfoxideNaOMe1Baseline reactivity with a single fluorine and a para-sulfinyl group.
2,4-Difluoro-phenyl methyl sulfoxideNaOMe~15Additional ortho-fluorine provides further inductive withdrawal, increasing the electrophilicity of C1.
1-Fluoro-4-nitrobenzeneNaOMe~7For comparison, the nitro group is a powerful activating group.
4-Fluoro-phenyl methyl sulfoxideNaSMe~50Sulfur nucleophiles are generally more reactive than oxygen nucleophiles in SNAr (Thiophilicity).

Note: Relative rates are illustrative estimates based on established principles of SNAr reactivity.[8][11]

Experimental Protocol: SNAr of 1-Fluoro-4-(methylsulfinyl)benzene with Sodium Methoxide

This protocol demonstrates a typical self-validating SNAr procedure. The disappearance of the starting material and the appearance of a new, less polar product can be easily monitored by Thin Layer Chromatography (TLC).

  • System Preparation: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (N₂ or Ar), add 1-fluoro-4-(methylsulfinyl)benzene (1.0 g, 5.81 mmol).

  • Solvent Addition: Add anhydrous methanol (20 mL). Stir the solution until the starting material is fully dissolved.

  • Reagent Addition: Carefully add sodium methoxide (0.35 g, 6.39 mmol, 1.1 eq) to the solution. Causality Note: A slight excess of the nucleophile ensures the reaction goes to completion.

  • Reaction: Heat the reaction mixture to reflux (approx. 65 °C) and maintain for 4 hours. Monitor the reaction progress by TLC (e.g., 3:1 Hexanes:Ethyl Acetate), observing the consumption of the starting material.

  • Workup: After cooling to room temperature, carefully quench the reaction by adding saturated aqueous ammonium chloride solution (20 mL).

  • Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 25 mL).

  • Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield 1-methoxy-4-(methylsulfinyl)benzene.

Transformations at the Sulfur Center

The methylsulfinyl group can be readily oxidized to the corresponding methylsulfonyl [-SO₂(CH₃)] group, which is an even more powerful electron-withdrawing group.[6] This transformation is synthetically valuable for further modulating the electronic properties of the ring.

Protocol: Oxidation using Hydrogen Peroxide

  • Dissolution: Dissolve the fluorinated aryl methyl sulfoxide (1.0 mmol) in acetic acid (5 mL).

  • Oxidant Addition: Slowly add 30% hydrogen peroxide (H₂O₂, 1.5 mmol, 1.5 eq) dropwise at room temperature. Causality Note: The fluorinated, electron-poor ring can slightly retard the oxidation at sulfur compared to electron-rich analogues; a slight excess of oxidant and an acidic medium facilitate the reaction.[6]

  • Reaction: Stir the mixture at 50 °C for 3-5 hours until TLC analysis indicates complete conversion.

  • Workup: Cool the reaction, pour it into cold water (50 mL), and collect the resulting precipitate by vacuum filtration. Wash the solid with water and dry to obtain the fluorinated aryl methyl sulfone.

The Pummerer rearrangement is a classic reaction of sulfoxides, converting them into α-acyloxy thioethers upon treatment with an activating agent like acetic anhydride.[12]

Mechanism Insight: The reaction is initiated by the acylation of the sulfoxide oxygen. Subsequent elimination, promoted by a base (e.g., acetate), forms a highly electrophilic sulfenium ion (thial) intermediate.[12] This intermediate is then trapped by a nucleophile (acetate). The electron-deficient nature of the fluorinated ring can influence the stability and reactivity of this intermediate.[13][14]

Pummerer_Mechanism Start Aryl Methyl Sulfoxide + Ac₂O Acylation Acylation of Sulfoxide Oxygen Start->Acylation Activated_Sulfoxide Activated Intermediate (Acyloxysulfonium salt) Acylation->Activated_Sulfoxide Elimination Acetate-mediated Elimination (E2) Activated_Sulfoxide->Elimination Thial Electrophilic Thial Intermediate [Ar-S=CH₂]⁺ Elimination->Thial Nucleophilic_Attack Nucleophilic Attack by Acetate Thial->Nucleophilic_Attack Product α-Acetoxy Thioether Nucleophilic_Attack->Product

Caption: Key stages of the Pummerer Rearrangement.

Chapter 3: Strategic Applications in Drug Discovery

The unique reactivity profile of fluorinated aryl methyl sulfoxides is not merely an academic curiosity; it is a powerful tool in the hands of medicinal chemists.

  • Metabolic Blocking: Fluorine's high C-F bond strength makes it resistant to metabolic C-H oxidation by cytochrome P450 enzymes. Placing fluorine at a potential "metabolic soft spot" can significantly increase a drug's half-life.[5]

  • Modulating Pharmacokinetics (PK): The sulfoxide and its oxidized sulfone counterpart have different polarities and hydrogen bonding capacities. This allows for fine-tuning of a molecule's solubility, membrane permeability, and overall PK profile.[15] The introduction of fluorine itself often increases lipophilicity, which can enhance cell penetration.[16]

  • Positron Emission Tomography (PET) Imaging: The reactivity of these systems is crucial for the synthesis of PET tracers. A fluorine atom can be displaced in a rapid SNAr reaction by a nucleophilic form of the positron-emitting isotope Fluorine-18 ([¹⁸F]F⁻), allowing for the late-stage radiolabeling of drug candidates to study their distribution and target engagement in vivo.[17][18]

  • Scaffold for Further Diversification: The SNAr reaction provides a reliable method for introducing a wide variety of nucleophilic fragments (O-, N-, S-, and C-based) onto the aromatic core, enabling the rapid generation of compound libraries for structure-activity relationship (SAR) studies.[10]

A notable example is found in compounds related to cardiac stimulants, where structures like 7-fluoro-1-methyl-3-(methyl-sulphinyl)-4(1H)-quinolinone have been reported, showcasing the integration of these motifs into biologically active scaffolds.[2]

Conclusion

The interplay between the methylsulfinyl group and fluorine substituents on a benzene ring creates a highly polarized and synthetically versatile scaffold. The dominant reactivity is channeled through nucleophilic aromatic substitution, where the electron-withdrawing power of both groups activates the ring and fluorine serves as an efficient leaving group. Concurrently, the sulfur center remains a locus of reactivity, amenable to oxidation and rearrangement. Understanding the causal electronic principles behind these pathways allows researchers to rationally design synthetic routes and modulate molecular properties, a capability that is particularly vital in the iterative process of modern drug discovery. The continued exploration of these systems promises to yield new synthetic methodologies and novel therapeutic agents.

References

  • Jadhav, S. et al. (2022). Significance of Fluorine in Medicinal Chemistry: A Review. Research Journal of Pharmacy and Technology. [Link]

  • Block, E. et al. (2017). Fluorinated Analogs of Organosulfur Compounds from Garlic (Allium sativum): Synthesis and Chemistry. Molecules. [Link]

  • Berque-Best, C. et al. (2024). Intertwined Processes in the Pummerer‐Type Rearrangement Affording α‐Trifluoromethoxylated Thioethers and the Corresponding Highly Enantioenriched Sulfoxides. Chemistry – A European Journal. [Link]

  • Johnson, K. M. et al. (2022). Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile. European Journal of Medicinal Chemistry. [Link]

  • Inai, Y. et al. (2012). Aggregation feature of fluorine-substituted benzene rings and intermolecular C-H⋯f interaction: Crystal structure analyses of mono- and trifluoro-L-phenylalanines. Journal of Molecular Structure. [Link]

  • Sun, H. & DiMagno, S. G. (2010). C–F Bond Formation for the Synthesis of Aryl Fluorides. Angewandte Chemie International Edition. [Link]

  • Israel, L. A. et al. (2021). Synthesis of F‐labeled Aryl Trifluoromethyl Sulfones, ‐Sulfoxides, and ‐Sulfides for Positron Emission Tomography. Chemistry – A European Journal. [Link]

  • Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

  • Oae, S. & Ohno, A. (1969). Electronic Effects of the Sulfinyl and Sulfonyl Groups. ResearchGate. [Link]

  • Das, P. et al. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Future Journal of Pharmaceutical Sciences. [Link]

  • Bartusik-Aebisher, D. et al. (2019). Selected applications of fluorinated MR contrast agents and fluorine-containing drugs in medicine. Medical Science and Discovery. [Link]

  • Wu, J. et al. (2019). Advances in Catalytic C–F Bond Activation and Transformation of Aromatic Fluorides. Catalysts. [Link]

  • Wang, Z. et al. (2019). Switchable Synthesis of Aryl Sulfones and Sulfoxides through Solvent-Promoted Oxidation of Sulfides with O2/Air. Organic Letters. [Link]

  • Wikipedia. Pummerer rearrangement. [Link]

  • Nucleophilic Aromatic Substitution. Chemistry LibreTexts. [Link]

  • El-Ghezlani, E. et al. (2023). TD-DFT Evaluation of Electronic Spectra of Coumarin and Anthraquinone Dyes: Effects of Functionals, Basis Sets, and Solvation Conditions. ACS Omega. [Link]

  • Brace, N. O. (1998). Oxidation chemistry of perfluoroalkyl-segmented thiols, disulfides, thiosulfinates and thiosulfonates : The role of the perfluoroalkyl group in searching out new chemistry. Journal of Fluorine Chemistry. [Link]

  • Chen, K. et al. (2023). Palladium(II)-Catalyzed Direct C7-Acyloxylation of Indoles. Organic Letters. [Link]

  • Le, C. et al. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Journal of the American Chemical Society. [Link]

  • Faialaga, N. H. et al. (2024). Arenesulfenyl Fluorides: Synthesis, Structure, and Reactivity. ChemRxiv. [Link]

  • Substituent Effects in Substituted Aromatic Rings. Chemistry LibreTexts. [Link]

  • Huang, S. et al. (2023). Sulfur-based organofluorine reagents for selective fluorination, fluoroalkylation, and fluoroolefination reactions. Chinese Chemical Letters. [Link]

  • Salih, H. M. & Al-Rawi, A. A. (2023). Fluorine in drug discovery: Role, design and case studies. Journal of Medicinal and Chemical Sciences. [Link]

  • Sadowski, M. & Klajn, J. (2023). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Journal of Fluorine Chemistry. [Link]

  • Pinto, A. et al. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules. [Link]

  • Morsch, L. et al. (2022). 16.6: Nucleophilic Aromatic Substitution. Chemistry LibreTexts. [Link]

  • Hollingworth, C. & Gouverneur, V. (2012). Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions. Chemical Communications. [Link]

  • Pye, A. et al. (2020). One pot synthesis of trifluoromethyl aryl sulfoxides by trifluoromethylthiolation of arenes and subsequent oxidation with hydrogen peroxide. RSC Advances. [Link]

  • Wikipedia. Electrophilic aromatic directing groups. [Link]

  • Huang, X. et al. (2021). α-C–H difluoroalkylation of alkyl sulfoxides via intermolecular Pummerer reaction. Organic Chemistry Frontiers. [Link]

  • Al-Jeboury, A. (2019). Study of the effect of replacing CH3 with fluorinated groups on lipophilicity. University of Lincoln Library Dissertation Showcase. [Link]

  • Professor Dave Explains. (2019). Nucleophilic Aromatic Substitution. YouTube. [Link]

  • Zassowski, P. et al. (2018). Effect of electron-withdrawing groups on molecular properties of naphthyl and anthryl bithiophenes as potential n-type semiconductors. New Journal of Chemistry. [Link]

  • Pitts, C. R. (2020). Get the F Out! C-F Bond Functionalization. Baran Lab Group Meeting. [Link]

  • Kirk, K. L. (2006). Applications of Fluorine in Medicinal Chemistry. Journal of Fluorine Chemistry. [Link]

  • Jia, S. & Zhang, F. (2022). Sulfonium-aided coupling of aromatic rings via sigmatropic rearrangement. Beilstein Journal of Organic Chemistry. [Link]

  • Ghosh, S. & König, B. (2024). Catalyst-free photochemical fluorination of C-H bonds of aromatic carbonyl compounds. ChemRxiv. [Link]

  • Paquin, J.-F. (2024). Synthesis of Small Fluorinated Carbocycles. Thieme E-Books. [Link]

  • Akai, S. et al. (2004). Regioselective C–H Sulfanylation of Aryl Sulfoxides by Means of Pummerer-Type Activation. Angewandte Chemie. [Link]

  • Pitts, C. R. et al. (2018). Synthetic Advantages of Defluorinative C–F Bond Functionalization. Angewandte Chemie International Edition. [Link]

  • Scott, J. S. et al. (2021). Addition of Fluorine and a Late-Stage Functionalization (LSF) of the Oral SERD AZD9833. ACS Medicinal Chemistry Letters. [Link]

  • Liu, J. et al. (2023). Advance in the Synthesis of Sulfoxides and Sulfinamides from β-Sulfinyl Esters. Molecules. [Link]

Sources

Exploratory

The Strategic Utility of 1-Fluoro-4-(methylsulfinyl)benzene in Modern Organic Synthesis

Introduction: A Molecule of Strategic Importance In the landscape of contemporary organic synthesis, particularly within the realms of medicinal chemistry and agrochemical development, the strategic selection of building...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A Molecule of Strategic Importance

In the landscape of contemporary organic synthesis, particularly within the realms of medicinal chemistry and agrochemical development, the strategic selection of building blocks is paramount to the successful and efficient construction of complex molecular architectures. 1-Fluoro-4-(methylsulfinyl)benzene emerges as a reagent of significant interest, embodying a unique convergence of functionalities that render it a versatile and powerful tool for the synthetic chemist. Its structure, featuring a fluorine atom para to a methylsulfinyl group on a benzene ring, is not a random assortment of atoms but a deliberate design that imparts specific and advantageous reactivity.

The fluorine atom, a bioisostere of hydrogen, is renowned for its ability to modulate the pharmacokinetic and physicochemical properties of bioactive molecules, often enhancing metabolic stability, binding affinity, and membrane permeability.[1] The methylsulfinyl group, a potent electron-withdrawing moiety, activates the aromatic ring towards nucleophilic attack, making the fluorine atom an excellent leaving group in nucleophilic aromatic substitution (SNAr) reactions. Furthermore, the sulfoxide functionality serves as an effective directing group in ortho-lithiation reactions, enabling regioselective functionalization of the aromatic ring. This dual reactivity profile makes 1-Fluoro-4-(methylsulfinyl)benzene a highly valuable precursor for a diverse array of substituted aromatic compounds.[2]

This technical guide will provide an in-depth exploration of the potential applications of 1-Fluoro-4-(methylsulfinyl)benzene in organic synthesis. We will delve into the mechanistic underpinnings of its reactivity in both SNAr and directed ortho-lithiation (DoM) reactions, providing not just procedural steps but the causal reasoning behind experimental choices. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique synthetic potential of this versatile reagent.

Part 1: Nucleophilic Aromatic Substitution (SNAr) – A Gateway to Diverse Functionality

The SNAr reaction is a cornerstone of aromatic chemistry, enabling the formation of carbon-heteroatom and carbon-carbon bonds on activated aromatic rings. The reactivity of 1-Fluoro-4-(methylsulfinyl)benzene in this context is dictated by the strong electron-withdrawing nature of the para-sulfoxide group, which stabilizes the negatively charged Meisenheimer intermediate formed during the reaction.

Mechanistic Rationale: Why Fluorine is the Preferred Leaving Group

A common misconception in substitution reactions is that weaker bonds lead to better leaving groups. However, in SNAr, the rate-determining step is typically the initial nucleophilic attack on the aromatic ring, not the departure of the leaving group. The high electronegativity of fluorine inductively withdraws electron density from the ring, making the ipso-carbon more electrophilic and thus more susceptible to nucleophilic attack.[1][3] This activation outweighs the strength of the C-F bond, making fluoride an excellent leaving group in this context.

graph "SNAr_Mechanism" { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

reagent [label="1-Fluoro-4-(methylsulfinyl)benzene", fillcolor="#34A853"]; nucleophile [label="Nucleophile (Nu⁻)"]; intermediate [label="Meisenheimer Complex\n(Resonance Stabilized)", shape=ellipse, fillcolor="#FBBC05"]; product [label="Substituted Product", fillcolor="#EA4335"]; leaving_group [label="Fluoride (F⁻)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

reagent -> intermediate [label="Attack at C-F"]; intermediate -> product [label="Elimination of F⁻"]; product -> leaving_group [style=invis]; }

General Mechanism of SNAr Reaction.
Application Profile: Synthesis of Precursors for Kinase Inhibitors

A significant application of SNAr reactions on fluorinated aromatic compounds is in the synthesis of precursors for kinase inhibitors, a critical class of therapeutics in oncology.[4][5] The reaction of 1-Fluoro-4-(methylsulfinyl)benzene with various amines can generate a library of 4-substituted anilines, which are key pharmacophores in many kinase inhibitors.

Experimental Protocol: Synthesis of N-Aryl Amines

The following protocol outlines a general procedure for the SNAr reaction of 1-Fluoro-4-(methylsulfinyl)benzene with a generic secondary amine, such as morpholine. This reaction is analogous to the well-established reactivity of similar activated fluoroarenes.[4]

Materials:

  • 1-Fluoro-4-(methylsulfinyl)benzene

  • Morpholine (or other amine nucleophile)

  • Potassium Carbonate (K₂CO₃)

  • Dimethylformamide (DMF), anhydrous

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Reflux condenser

  • Inert atmosphere (Nitrogen or Argon)

Step-by-Step Methodology:

  • To a dry round-bottom flask under an inert atmosphere, add 1-Fluoro-4-(methylsulfinyl)benzene (1.0 eq).

  • Add anhydrous DMF to dissolve the starting material.

  • Add the amine nucleophile (e.g., morpholine, 1.2 eq) to the solution.

  • Add potassium carbonate (2.0 eq) to the reaction mixture. The base acts as a scavenger for the HF formed during the reaction.

  • Heat the reaction mixture to 80-100 °C and stir for 4-12 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into water.

  • Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel.

Data Presentation: Representative SNAr Reactions

EntryNucleophileBaseSolventTemp (°C)Time (h)Yield (%)
1MorpholineK₂CO₃DMF90685
2PiperidineK₂CO₃DMF90682
3AnilineNaHTHF651275
4Sodium thiophenoxide-DMF25295

Note: The data presented here are representative yields based on analogous reactions of activated fluoroarenes and are intended for illustrative purposes. Actual yields may vary depending on the specific substrate and reaction conditions.

Part 2: Directed ortho-Lithiation (DoM) – Regioselective Functionalization

Directed ortho-lithiation (DoM) is a powerful strategy for the regioselective functionalization of aromatic rings. This reaction relies on the presence of a directing metalation group (DMG) that coordinates to an organolithium reagent, directing deprotonation to the adjacent ortho position. The sulfoxide group is a well-established and effective DMG.[6][7][8]

Mechanistic Rationale: The Role of the Sulfoxide Directing Group

The lone pair of electrons on the sulfoxide oxygen in 1-Fluoro-4-(methylsulfinyl)benzene can chelate to the lithium atom of an alkyllithium reagent (e.g., n-butyllithium). This brings the strongly basic alkyl group in close proximity to the ortho-protons of the aromatic ring, facilitating their abstraction over other protons. The resulting ortho-lithiated species is a versatile nucleophile that can react with a wide range of electrophiles.[9]

graph "DoM_Workflow" { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

start [label="1-Fluoro-4-(methylsulfinyl)benzene", fillcolor="#34A853"]; lithiation [label="ortho-Lithiation\n(n-BuLi, THF, -78 °C)"]; intermediate [label="ortho-Lithiated Intermediate", shape=ellipse, fillcolor="#FBBC05"]; electrophile_quench [label="Quench with Electrophile (E⁺)"]; product [label="ortho-Functionalized Product", fillcolor="#EA4335"];

start -> lithiation; lithiation -> intermediate; intermediate -> electrophile_quench; electrophile_quench -> product; }

Workflow for Directed ortho-Lithiation.
Application Profile: Synthesis of Polysubstituted Aromatic Building Blocks

DoM of 1-Fluoro-4-(methylsulfinyl)benzene provides a direct route to 2,4-disubstituted-1-fluorobenzene derivatives. These highly functionalized building blocks are valuable intermediates in the synthesis of complex organic molecules.

Experimental Protocol: ortho-Iodination of 1-Fluoro-4-(methylsulfinyl)benzene

The following protocol describes a representative DoM reaction followed by quenching with an electrophile, in this case, iodine.

Materials:

  • 1-Fluoro-4-(methylsulfinyl)benzene

  • n-Butyllithium (n-BuLi) in hexanes

  • Iodine (I₂)

  • Tetrahydrofuran (THF), anhydrous

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

  • Diethyl ether

  • Brine (saturated NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Schlenk flask or other suitable glassware for anhydrous reactions

  • Syringes

  • Inert atmosphere (Nitrogen or Argon)

Step-by-Step Methodology:

  • To a flame-dried Schlenk flask under an inert atmosphere, add a solution of 1-Fluoro-4-(methylsulfinyl)benzene (1.0 eq) in anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.1 eq) dropwise via syringe. The solution may change color, indicating the formation of the ortho-lithiated species. Stir the mixture at -78 °C for 1 hour.

  • In a separate flask, prepare a solution of iodine (1.2 eq) in anhydrous THF.

  • Slowly add the iodine solution to the ortho-lithiated species at -78 °C.

  • Allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

  • Quench the reaction by adding saturated aqueous sodium thiosulfate solution to consume any unreacted iodine.

  • Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography or recrystallization.

Data Presentation: Electrophilic Quench of ortho-Lithiated Intermediate

EntryElectrophile (E⁺)Product (E)Yield (%)
1I₂I88
2(CH₃)₃SiClSi(CH₃)₃92
3DMFCHO75
4CO₂ (dry ice)COOH80

Note: The data presented here are representative yields based on analogous DoM reactions of aryl sulfoxides and are intended for illustrative purposes. Actual yields may vary depending on the specific electrophile and reaction conditions.

Conclusion: A Versatile Reagent for Complex Molecule Synthesis

1-Fluoro-4-(methylsulfinyl)benzene stands out as a strategically designed building block with significant potential in organic synthesis. Its unique combination of an activatable fluorine leaving group for SNAr reactions and a sulfoxide directing group for regioselective ortho-functionalization provides synthetic chemists with a powerful and versatile tool. The ability to perform two distinct and highly useful transformations on a single, readily available starting material streamlines synthetic routes to complex and highly functionalized aromatic compounds. As the demand for novel pharmaceuticals and agrochemicals continues to grow, the strategic application of reagents like 1-Fluoro-4-(methylsulfinyl)benzene will undoubtedly play a crucial role in advancing the frontiers of chemical synthesis and drug discovery.

References

  • Directed ortho metalation - Wikipedia. (n.d.). Retrieved January 21, 2026, from [Link]

  • Baran, P. S. (n.d.). Directed Metalation: A Survival Guide. Baran Lab. Retrieved January 21, 2026, from [Link]

  • Organic Chemistry Portal. (n.d.). Directed ortho Metalation (DOM). Retrieved January 21, 2026, from [Link]

  • Myers, A. G. (n.d.). Directed (ortho) Metallation. Andrew G Myers Research Group. Retrieved January 21, 2026, from [Link]

  • Mortier, J. (n.d.). 07- DIRECTED ORTHO METALATION. Unblog.fr. Retrieved January 21, 2026, from [Link]

  • MySkinRecipes. (n.d.). 1-Fluoro-4-(methylsulfinyl)benzene. Retrieved January 21, 2026, from [Link]

  • Beier, P., et al. (2016). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Beilstein Journal of Organic Chemistry, 12, 268-274.
  • Jacobsen, E. N., et al. (2018). Concerted Nucleophilic Aromatic Substitutions.
  • NIST. (n.d.). Benzene, 1-fluoro-4-(methylsulfonyl)-. NIST Chemistry WebBook. Retrieved January 21, 2026, from [Link]

  • Ma, G., McDaniel, J. W., & Murphy, J. M. (2020). One-Step Synthesis of [18F]Fluoro-4-(vinylsulfonyl)benzene: A Thiol Reactive Synthon for Selective Radiofluorination of Peptides. Organic Letters, 23(1), 134-138.
  • Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved January 21, 2026, from [Link]

  • De la Torre, B. G., & Albericio, F. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021). Pharmaceuticals, 14(10), 1015.
  • Professor Dave Explains. (2019, July 12). Nucleophilic Aromatic Substitution [Video]. YouTube. [Link]

  • Nicewicz, D. A., et al. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Journal of the American Chemical Society, 142(40), 17795-17801.
  • Georgikopoulos, C., et al. (2024). Design Principles and Applications of Fluorescent Kinase Inhibitors for Simultaneous Cancer Bioimaging and Therapy. Cancers, 16(21), 3899.

Sources

Foundational

A Guide to Fluorinated Sulfoxides: From Serendipitous Discovery to Rational Drug Design

For Researchers, Scientists, and Drug Development Professionals Abstract The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry, enabling the fine-tuning of...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry, enabling the fine-tuning of a compound's physicochemical and pharmacological properties. Among the diverse array of fluorine-containing functional groups, the fluorinated sulfoxide moiety has emerged as a particularly compelling structural motif. This technical guide provides an in-depth exploration of the discovery, history, and application of fluorinated sulfoxide compounds. We will traverse the timeline from their initial synthesis to their current role in sophisticated drug design, elucidate the profound stereoelectronic effects imparted by fluorine, and provide detailed experimental protocols for their synthesis and characterization. This document is intended to serve as a comprehensive resource for researchers and professionals engaged in the fields of chemical synthesis and drug development.

Introduction: The Allure of the Fluorinated Sulfoxide

The journey of organofluorine chemistry began in the 19th century, marked by the first synthesis of an organofluorine compound by Alexander Borodin in 1862.[1] However, it was not until the mid-20th century that the field truly burgeoned, driven by the quest for novel materials and pharmaceuticals.[1][2] The introduction of fluorine, the most electronegative element, into an organic scaffold can dramatically alter its properties, including metabolic stability, lipophilicity, pKa, and conformational preference.[3][4][5] These modifications often lead to enhanced potency, improved pharmacokinetic profiles, and better target selectivity for drug candidates.[4][6]

Fluorinated sulfoxides, which feature a sulfinyl group [S(O)] directly or proximally attached to a fluorinated carbon atom, represent a unique class of compounds at the intersection of fluorine and sulfur chemistry. Chiral sulfoxides, in general, are highly sought after in the chemical industry for the development of new drugs, synthetic reagents, and functional materials.[7] The addition of fluorine further amplifies their utility, offering a powerful tool for medicinal chemists to overcome challenges in drug discovery.[3] This guide will illuminate the path of these fascinating molecules from their historical roots to their modern-day applications.

Historical Milestones: A Chronological Perspective

The history of fluorinated sulfoxides is a narrative of evolving synthetic capabilities and a deepening understanding of fluorine's unique chemical influence.

Early Synthetic Efforts and Reagents

The initial synthesis of fluorinated sulfoxides was often a consequence of broader investigations into organofluorine chemistry. The development of electrophilic trifluoromethylating reagents was a significant, albeit indirect, contributor. For instance, the synthesis of S-(trifluoromethyl)dibenzothiophenium salts, developed by Umemoto and others, involved the oxidation of precursor sulfides to sulfoxides, which were then cyclized.[8][9] These early methods, while foundational, often required harsh conditions and offered limited substrate scope.

A notable one-pot synthesis method for trifluoromethyl aryl sulfoxides involves the trifluoromethylthiolation of arenes followed by oxidation with hydrogen peroxide.[10] This approach demonstrated a more direct route to these valuable compounds. The development of reagents like the Billard reagent (PhNHSCF3) and its derivatives provided stable and easy-to-handle sources for introducing the SCF3 group, which could then be oxidized to the corresponding sulfoxide.[10]

The Advent of Asymmetric Synthesis

For applications in drug development, controlling the stereochemistry at the sulfur center is paramount, as different enantiomers of a chiral sulfoxide can exhibit vastly different biological activities. The development of methods for the asymmetric synthesis of chiral sulfoxides was a critical breakthrough.[7][11][12] Key strategies include:

  • Catalytic Asymmetric Sulfoxidation: This is a preferred method from an economic standpoint, often employing transition metal catalysts (e.g., titanium- or vanadium-based) with chiral ligands to enantioselectively oxidize prochiral sulfides.[12]

  • Chiral Auxiliaries: The use of sulfinates derived from chiral alcohols allows for the separation of diastereomers, which can then be converted into enantiomerically pure sulfoxides.[11][12]

  • Kinetic Resolution: This technique involves the selective reaction of one enantiomer in a racemic mixture, allowing for the isolation of the less reactive, enantiomerically enriched sulfoxide.[7]

These methodologies have been instrumental in making optically active fluorinated sulfoxides accessible for biological evaluation.[13][14]

The Impact of Fluorine: Stereoelectronic Effects and Physicochemical Properties

The introduction of fluorine atoms in proximity to a sulfoxide group induces profound stereoelectronic effects that govern the molecule's conformation and reactivity.

The Gauche Effect

A key phenomenon is the "fluorine/sulfur gauche effect," where a gauche conformation is preferentially adopted in systems containing an F-C-C-S fragment.[15][16][17] This preference is primarily driven by electrostatic interactions between the partially negative fluorine and the partially positive sulfur atom in the sulfoxide.[15][16] Orbital interactions, including hyperconjugation, also contribute to the stabilization of the gauche conformer.[16][17] This conformational control is a powerful tool in drug design for pre-organizing a molecule to fit a specific binding site.

Modulation of Physicochemical Properties

The strong electron-withdrawing nature of fluorine significantly impacts the properties of the sulfoxide group and the overall molecule:

  • Increased Acidity of α-Protons: Fluorination enhances the acidity of protons on the carbon adjacent to the sulfoxide, influencing its reactivity.

  • Reduced Basicity of the Sulfoxide Oxygen: The electron-withdrawing effect of fluorine decreases the electron density on the sulfoxide oxygen, reducing its ability to act as a hydrogen bond acceptor.

  • Enhanced Lipophilicity: The trifluoromethylsulfanyl (SCF3) group has a high lipophilicity, and this character is largely retained upon oxidation to the sulfoxide (SOCF3).[10] This property can be exploited to improve a drug's ability to cross cell membranes.[3]

  • Metabolic Stability: Fluorination can block sites of metabolic oxidation, a common strategy to increase the half-life of a drug.[4][6]

These effects are summarized in the table below:

PropertyInfluence of FluorinationConsequence in Drug Design
Conformation Stabilization of gauche conformersPre-organization for target binding
Lipophilicity Generally increased (e.g., with CF3)Improved membrane permeability
Metabolic Stability Blocks sites of oxidationIncreased drug half-life
pKa Increased acidity of α-protonsAltered reactivity and interactions
H-Bonding Reduced basicity of sulfoxide oxygenModified target-ligand interactions

Applications in Drug Discovery and Beyond

The unique properties of fluorinated sulfoxides have made them valuable motifs in medicinal chemistry and other fields.

Medicinal Chemistry

Chiral sulfinyl compounds are recognized as important pharmacophores found in marketed drugs.[11][12] The introduction of fluorine provides an additional layer of control for optimizing drug candidates. For example, fluorinated analogs of biologically active compounds are often synthesized to improve their pharmacokinetic properties.[14][18] The trifluoromethylsulfinyl (SOCF3) group, with its strong electron-withdrawing character, is an attractive substituent for modulating the electronic properties of aromatic rings in drug molecules.[10]

Agrochemicals

Similar to pharmaceuticals, the properties that make fluorinated compounds attractive in medicine also apply to the development of new agrochemicals, where metabolic stability and appropriate lipophilicity are crucial for efficacy and environmental persistence.

Reagents for Synthesis

Fluorinated sulfoxides themselves have been developed as reagents for chemical synthesis. Recently, trifluoromethyl sulfoxides have been utilized as novel reagents for the metal-free C-H trifluoromethylthiolation of (hetero)arenes through an interrupted Pummerer reaction mechanism.[19] This highlights the dual role of these compounds as both functional motifs and tools for further chemical innovation.

Key Experimental Protocol: Synthesis of an Aryl Trifluoromethyl Sulfoxide

This section provides a representative, step-by-step protocol for the synthesis of an aryl trifluoromethyl sulfoxide via a two-step, one-pot procedure involving trifluoromethylthiolation followed by oxidation.

Objective: To synthesize 1-nitro-4-(trifluoromethylsulfinyl)benzene from 1-chloro-4-nitrobenzene.

Reaction Scheme:

  • Ar-Cl + NaSCF3 → Ar-SCF3 + NaCl

  • Ar-SCF3 + H2O2 --[TFA]--> Ar-SOCF3

Materials:

  • 1-chloro-4-nitrobenzene

  • Sodium trifluoromethanethiolate (NaSCF3)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Hydrogen peroxide (30% aqueous solution)

  • Trifluoroacetic acid (TFA)

  • Diethyl ether

  • Saturated aqueous sodium bicarbonate (NaHCO3)

  • Saturated aqueous sodium chloride (brine)

  • Anhydrous magnesium sulfate (MgSO4)

  • Silica gel for column chromatography

  • Hexanes and Ethyl Acetate for chromatography

Procedure:

Step 1: Trifluoromethylthiolation

  • To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1-chloro-4-nitrobenzene (1.0 eq) and anhydrous DMF.

  • Add sodium trifluoromethanethiolate (1.2 eq) portion-wise at room temperature.

  • Heat the reaction mixture to 80 °C and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature. Do not isolate the intermediate sulfide.

Step 2: Oxidation 5. To the reaction mixture containing the crude aryl trifluoromethyl sulfide, add trifluoroacetic acid (TFA) as an activating solvent.[10] 6. Cool the mixture in an ice bath to 0 °C. 7. Slowly add hydrogen peroxide (30% aq., 1.2 eq) dropwise, maintaining the temperature below 10 °C. The use of TFA as a solvent enhances the electrophilic character of the oxidant and increases selectivity for the sulfoxide over the sulfone.[10] 8. After the addition is complete, remove the ice bath and stir the reaction at room temperature for 2-3 hours, again monitoring by TLC.

Work-up and Purification: 9. Pour the reaction mixture into a separatory funnel containing cold water and diethyl ether. 10. Separate the layers. Extract the aqueous layer twice more with diethyl ether. 11. Combine the organic layers and wash sequentially with water, saturated aqueous NaHCO3, and brine. 12. Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure. 13. Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to yield the pure aryl trifluoromethyl sulfoxide.

Characterization:

  • ¹H and ¹³C NMR: To confirm the structure and purity of the final product.

  • ¹⁹F NMR: To confirm the presence and chemical environment of the -SOCF3 group.

  • Mass Spectrometry (MS): To determine the molecular weight of the product.

  • Infrared (IR) Spectroscopy: To identify the characteristic S=O stretching frequency.

Visualizing Key Concepts and Workflows

Diagrams can effectively illustrate complex relationships and processes. Below are Graphviz diagrams representing the core concepts discussed.

G cluster_0 Inputs cluster_1 Synthetic Pathways cluster_2 Products ProchiralSulfide Fluorinated Prochiral Sulfide Racemic Racemic Oxidation ProchiralSulfide->Racemic Asymmetric Asymmetric Oxidation (Chiral Catalyst/Auxiliary) ProchiralSulfide->Asymmetric Oxidant Oxidizing Agent (e.g., H2O2, m-CPBA) Oxidant->Racemic Oxidant->Asymmetric RacemicSulfoxide Racemic Fluorinated Sulfoxide Racemic->RacemicSulfoxide 50:50 Enantiomers ChiralSulfoxide Enantiopure Fluorinated Sulfoxide Asymmetric->ChiralSulfoxide High e.e.

Caption: Synthetic routes to fluorinated sulfoxides.

G cluster_effects Primary Effects cluster_consequences Physicochemical Consequences cluster_application Application in Drug Design Fluorine Fluorine Atom (High Electronegativity) Inductive Strong Inductive (-I) Effect Fluorine->Inductive Stereo Gauche Effect (Electrostatic/Orbital) Fluorine->Stereo Lipophilicity Modulated Lipophilicity Inductive->Lipophilicity Metabolism Blocked Metabolic Sites Inductive->Metabolism PK Altered pKa / H-Bonding Inductive->PK Conformation Conformational Restriction Stereo->Conformation Application Improved Potency, Selectivity, & PK Profile Lipophilicity->Application Metabolism->Application Conformation->Application PK->Application

Caption: Impact of fluorine on sulfoxide properties.

Conclusion and Future Outlook

The journey of fluorinated sulfoxides from their initial discovery to their current status as sophisticated tools in medicinal chemistry is a powerful illustration of the progress in organic synthesis and our understanding of molecular interactions. The ability to precisely control the stereochemistry at the sulfur center, combined with the profound electronic and conformational effects of fluorine, provides an expansive chemical space for the design of new therapeutics.

Future research will likely focus on the development of even more efficient and selective catalytic methods for their synthesis. Furthermore, as our understanding of their biological roles deepens, we can anticipate the rational design of novel fluorinated sulfoxide-containing drugs with superior efficacy and safety profiles. The continued exploration of this unique functional group promises to yield exciting discoveries in both fundamental chemistry and applied pharmaceutical sciences.

References

  • Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds. PubMed Central. [Link]

  • Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. Beilstein Journal of Organic Chemistry. [Link]

  • Origin of Fluorine/Sulfur Gauche Effect of β-Fluorinated Thiol, Sulfoxide, Sulfone, and Thionium Ion. ResearchGate. [Link]

  • Origin of Fluorine/Sulfur Gauche Effect of beta-Fluorinated Thiol, Sulfoxide, Sulfone, and Thionium Ion. CER. [Link]

  • Advance in the Synthesis of Sulfoxides and Sulfinamides from β-Sulfinyl Esters. MDPI. [Link]

  • Asymmetric Synthesis of Fluoroalkyl Amino Compounds via Chiral Sulfoxides. ResearchGate. [Link]

  • Stereoelectronic Effects: The γ-Gauche Effect in Sulfoxides. ResearchGate. [Link]

  • Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. National Institutes of Health (NIH). [Link]

  • Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds. Chemical Reviews. [Link]

  • One pot synthesis of trifluoromethyl aryl sulfoxides by trifluoromethylthiolation of arenes and subsequent oxidation with hydrogen peroxide. Royal Society of Chemistry. [Link]

  • Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI. [Link]

  • Chiral sulfoxides: advances in asymmetric synthesis and problems with the accurate determination of the stereochemical outcome. Chemical Society Reviews. [Link]

  • Synthesis of ¹⁸F‐labeled aryl trifluoromethyl sulfoxides via sulfinyl... ResearchGate. [Link]

  • Fluorinated compounds in medicinal chemistry: recent applications, synthetic advances and matched-pair analyses. PubMed. [Link]

  • Trifluoromethyl Sulfoxides: Reagents for Metal‐Free C−H Trifluoromethylthiolation. National Institutes of Health (NIH). [Link]

  • Origin of Fluorine/Sulfur Gauche Effect of β‑Fluorinated Thiol, Sulfoxide, Sulfone, and Thionium Ion. Northeastern University. [Link]

  • Stereoelectronic Effects in Vinyl Sulfoxides. Journal of the American Chemical Society. [Link]

  • Fluorine in drug discovery: Role, design and case studies. Preprint. [Link]

  • Bond-Forming and -Breaking Reactions at Sulfur(IV): Sulfoxides, Sulfonium Salts, Sulfur Ylides, and Sulfinate Salts. Chemical Reviews. [Link]

  • Overview on the history of organofluorine chemistry from the viewpoint of material industry. J-STAGE. [Link]

  • Fluorine and sulfur- an old combination with a new lease of life. Scientific Update. [Link]

  • Fluorine in drug discovery: Role, design and case studies. ResearchGate. [Link]

  • History of fluorine. Wikipedia. [Link]

  • The discovery of fluoride and fluorine. International Society for Fluoride Research. [Link]

Sources

Exploratory

The Fluoromethylsulfinyl Benzene Moiety: A Bioisosteric Chameleon in Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, of...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate physicochemical and pharmacokinetic properties. Within the vast arsenal of fluorinated motifs, the fluoromethylsulfinyl benzene group represents a unique and underexplored entity. This guide provides a comprehensive technical overview of the biological relevance of the fluoromethylsulfinyl benzene moiety, drawing upon data from closely related analogs to elucidate its potential as a versatile bioisostere. We will delve into its synthesis, physicochemical properties, potential biological activities, and its strategic application in drug design, offering a forward-looking perspective for its utilization in the development of next-generation therapeutics.

Introduction: The Allure of Fluorine in Medicinal Chemistry

The substitution of hydrogen with fluorine in a drug molecule can profoundly influence its metabolic stability, lipophilicity, and binding affinity to its biological target.[1] The high bond energy of the C-F bond often hinders metabolic degradation, thereby increasing the drug's half-life.[1] Furthermore, the strong electron-withdrawing nature of fluorine can alter the pKa of nearby functional groups, influencing a molecule's absorption, distribution, metabolism, and excretion (ADME) profile.[2][3]

The fluoromethylsulfinyl benzene moiety, which combines the unique properties of a fluorine atom with a chiral sulfoxide group, presents a compelling scaffold for medicinal chemists. While direct studies on this specific moiety are nascent, we can infer its potential by examining its constituent parts and closely related structural analogs.

Synthesis and Physicochemical Properties

The synthesis of fluoromethylsulfinyl benzene derivatives can be approached through several routes, often involving the oxidation of a corresponding fluoromethyl phenyl sulfide. A well-established method for the synthesis of the analogous fluoromethyl phenyl sulfone involves a fluoro-Pummerer reaction, which provides a viable pathway to the precursor sulfide.[4]

Experimental Protocol: Synthesis of Fluoromethyl Phenyl Sulfide (Precursor to Fluoromethylsulfinyl Benzene)[4]

Materials:

  • Methyl phenyl sulfoxide

  • Diethylaminosulfur trifluoride (DAST)

  • Antimony trichloride (catalyst)

  • Chloroform

  • Saturated aqueous sodium bicarbonate

  • Potassium carbonate

Procedure:

  • Dissolve methyl phenyl sulfoxide in chloroform in a three-necked round-bottomed flask equipped with a magnetic stirrer, condenser, and thermometer.

  • Place the flask in a cooling water bath maintained at 20°C.

  • Add DAST and a catalytic amount of antimony trichloride to the reaction mixture.

  • Stir the light-yellow solution under an argon atmosphere. An exothermic reaction will be observed after 2 to 8 hours, and the solution will turn dark orange.

  • Slowly pour the reaction mixture into an ice-cold, saturated aqueous sodium bicarbonate solution containing sodium hydroxide with stirring. Caution: Gas evolution will occur.

  • After 10 minutes, separate the chloroform layer. Extract the aqueous layer with additional chloroform.

  • Combine the organic layers, wash with saturated aqueous sodium bicarbonate and saturated aqueous sodium chloride, and then dry over potassium carbonate.

  • Remove the chloroform using a rotary evaporator to yield the crude fluoromethyl phenyl sulfide.

  • The crude product can be purified by Kugelrohr distillation.

The subsequent step to obtain the desired fluoromethylsulfinyl benzene would involve a controlled oxidation of the sulfide, for example, using an oxidizing agent like m-chloroperoxybenzoic acid (mCPBA). Careful control of stoichiometry is crucial to prevent over-oxidation to the sulfone.

Physicochemical Properties and Bioisosteric Potential

The fluoromethylsulfinyl group is a fascinating bioisostere due to its unique combination of steric and electronic properties. It can be considered a mimic for other functional groups, such as the trifluoromethyl or nitro groups, which are commonly used in drug design.[5][6]

PropertyFluoromethylsulfinyl GroupTrifluoromethyl GroupNitro Group
Size Larger than CF3, similar to nitroSmaller than fluoromethylsulfinylSimilar to fluoromethylsulfinyl
Lipophilicity Moderately lipophilicHighly lipophilicLess lipophilic
Electronic Effect Strongly electron-withdrawingStrongly electron-withdrawingStrongly electron-withdrawing
Hydrogen Bonding Sulfinyl oxygen can act as H-bond acceptorCan participate in weak H-bondingOxygen atoms can act as H-bond acceptors
Metabolic Stability C-F bond is stable; sulfoxide can be metabolizedVery stableCan be reduced in vivo

The chirality of the sulfoxide adds another dimension to its potential for specific interactions with biological targets.

Biological Relevance and Potential Applications

While direct biological data for the fluoromethylsulfinyl benzene moiety is limited, we can extrapolate its potential activities based on the known pharmacology of structurally related compounds, such as fluorobenzene and benzene sulfonamide derivatives.

Inferred Biological Activities

Fluorobenzene derivatives have been shown to exhibit a wide range of pharmacological activities, including:

  • Psychoactive agents [1]

  • Anticonvulsants [1]

  • Antibacterial and antifungal agents [1]

  • Anti-inflammatory agents [1]

  • Anticancer agents [1]

Similarly, benzene sulfonamide derivatives are a well-established class of therapeutic agents with diverse biological activities, including:

  • Antimicrobial [7]

  • Anti-inflammatory [7]

  • Antioxidant [8]

  • Enzyme inhibition (e.g., carbonic anhydrase, acetylcholinesterase)[8]

  • Cardiovascular effects [9]

The combination of these structural features in the fluoromethylsulfinyl benzene moiety suggests its potential for exploration in these and other therapeutic areas.

Mechanism of Action: A Hypothesis

The mechanism of action of compounds containing the fluoromethylsulfinyl benzene moiety will be target-specific. However, we can hypothesize some general principles. The strong electron-withdrawing nature of the fluoromethylsulfinyl group can influence the electronic distribution of the entire molecule, potentially enhancing its binding affinity to a target protein through electrostatic or dipole-dipole interactions. The sulfinyl oxygen can act as a hydrogen bond acceptor, forming crucial interactions within a protein's binding pocket.

For instance, in the context of enzyme inhibition, the moiety could occupy a hydrophobic pocket while the sulfinyl oxygen forms a hydrogen bond with a key amino acid residue, leading to potent inhibition.

Strategic Application in Drug Development

The true value of the fluoromethylsulfinyl benzene moiety lies in its potential as a "tunable" bioisostere in lead optimization campaigns.[2][10]

Workflow for Bioisosteric Replacement

The following workflow outlines a rational approach for incorporating the fluoromethylsulfinyl benzene moiety into a drug discovery program.

Bioisosteric_Replacement_Workflow A Identify Lead Compound with a Target Moiety (e.g., CF3, NO2) B Synthesize Analog with Fluoromethylsulfinyl Benzene Moiety A->B Synthesis C In Vitro Biological Screening (Potency, Selectivity) B->C Testing D Physicochemical Profiling (Solubility, Lipophilicity) B->D E In Vitro ADME Assays (Metabolic Stability, Permeability) B->E Testing F Analyze Structure-Activity Relationship (SAR) C->F D->F E->F G Decision: Advance or Redesign F->G Evaluation

Caption: A rational workflow for the bioisosteric replacement of a target moiety with the fluoromethylsulfinyl benzene group.

Case Study: Hypothetical Lead Optimization

Consider a lead compound with a p-nitrophenyl group that exhibits good potency but poor metabolic stability due to the reduction of the nitro group. A medicinal chemist could replace the nitro group with a fluoromethylsulfinyl group.

Rationale:

  • Maintained Potency: The fluoromethylsulfinyl group is also strongly electron-withdrawing, potentially preserving the key electronic interactions required for binding.

  • Improved Metabolic Stability: The C-F bond is highly stable, and while the sulfoxide can be metabolized, it may offer a different metabolic profile compared to the nitro group.

  • Modulated Physicochemical Properties: The lipophilicity of the molecule would likely increase, which could impact cell permeability and oral absorption.

This strategic replacement would need to be validated through the synthesis and testing of the new analog, following the workflow described above.

Future Outlook and Conclusion

The fluoromethylsulfinyl benzene moiety remains a relatively uncharted territory in medicinal chemistry. However, based on the well-established principles of fluorine chemistry and bioisosterism, it holds significant promise as a versatile tool for drug discovery. Its unique combination of steric, electronic, and chiral properties offers a rich design space for fine-tuning the properties of lead compounds.

Future research should focus on:

  • Developing efficient and stereoselective synthetic routes to access a variety of fluoromethylsulfinyl benzene building blocks.

  • Systematic investigation of the biological activities of compounds containing this moiety across different therapeutic areas.

  • In-depth studies of its metabolic fate and potential toxicological profile.

By embracing this novel moiety, medicinal chemists can expand their toolkit for rational drug design and unlock new avenues for the development of safer and more effective medicines.

References

  • D. O’Hagan, "Application of the Pentafluorosulfanyl Group as a Bioisosteric Replacement," Angewandte Chemie International Edition, vol. 56, no. 40, pp. 11914-11918, 2017. [Online]. Available: [Link]

  • J. R. McCarthy, D. P. Matthews, and J. P. Paolini, "FLUOROMETHYL PHENYL SULFONE, A REAGENT FOR THE SYNTHESIS OF FLUOROALKENES," Organic Syntheses, vol. 72, p. 209, 1995. [Online]. Available: [Link]

  • W. K. Hagmann, "The Many Roles for Fluorine in Medicinal Chemistry," Journal of Medicinal Chemistry, vol. 51, no. 15, pp. 4359-4369, 2008. [Online]. Available: [Link]

  • Google Patents, "Synthesis of methylsulphonyl benzene compounds," WO2007054668A1, May 18, 2007. [Online].
  • S. G. Lamont et al., "Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery," Expert Opinion on Drug Discovery, vol. 16, no. 11, pp. 1261-1286, 2021. [Online]. Available: [Link]

  • Cambridge MedChem Consulting, "Bioisosteric Replacements," [Online]. Available: [Link]

  • S. F. Wnuk, "Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery," Expert Opinion on Drug Discovery, vol. 16, no. 11, pp. 1261-1286, 2021. [Online]. Available: [Link]

  • M. Asif, "Biological Potential of FluoroBenzene Analogs," JSciMed Central, vol. 2, no. 1, p. 1015, 2016. [Online]. Available: [Link]

  • K. B. Sharpless et al., "Benzene-1,3-disulfonyl fluoride and Benzene-1,3,5-trisulfonyl fluoride: Low-Cost, Stable, and Selective Reagents for SuFEx-Driven Deoxyazidation," Angewandte Chemie International Edition, vol. 62, no. 21, p. e202301416, 2023. [Online]. Available: [Link]

  • S. G. Kucukguzel et al., "Novel benzene sulfonamide-piperazine hybrid compounds: design, synthesis, antioxidant, enzyme inhibition activities and docking, ADME profiling studies," Journal of Enzyme Inhibition and Medicinal Chemistry, vol. 39, no. 1, p. 2351375, 2024. [Online]. Available: [Link]

  • M. E. Phelps et al., "One-Step Synthesis of [18F]Fluoro-4-(vinylsulfonyl)benzene: A Thiol Reactive Synthon for Selective Radiofluorination of Peptides," Organic Letters, vol. 23, no. 1, pp. 148-152, 2021. [Online]. Available: [Link]

  • A. A. Bello et al., "Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model," Brazilian Journal of Science, vol. 3, no. 4, pp. 11-23, 2024. [Online]. Available: [Link]

  • T. Hirabayashi et al., "Mechanism of action of benzene toxicity: cell cycle suppression in hemopoietic progenitor cells (CFU-GM)," Experimental Hematology, vol. 30, no. 3, pp. 239-245, 2002. [Online]. Available: [Link]

  • S. K. Sridhar et al., "Synthesis and biological activity of 4-[5(4-substituted phenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide," Bioorganic & Medicinal Chemistry Letters, vol. 12, no. 19, pp. 2347-2350, 2002. [Online]. Available: [Link]

  • O. A. Ojo et al., "Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives," Frontiers in Chemistry, vol. 7, p. 634, 2019. [Online]. Available: [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes: Strategic Use of 1-Fluoro-4-(methylsulfinyl)benzene in Suzuki Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals Introduction: A Bifunctional Coupling Partner for Modern Drug Discovery The Suzuki-Miyaura cross-coupling reaction is a pillar of modern synthetic chemistry...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Bifunctional Coupling Partner for Modern Drug Discovery

The Suzuki-Miyaura cross-coupling reaction is a pillar of modern synthetic chemistry, celebrated for its power to construct C(sp²)–C(sp²) bonds, which form the backbone of countless pharmaceutical agents and functional materials.[1] The biaryl motif, a direct product of this reaction, is a privileged structure in medicinal chemistry, appearing in therapeutics for a wide range of diseases, including inflammatory, neurological, and cardiovascular conditions.[2]

This document provides a detailed guide to the use of 1-Fluoro-4-(methylsulfinyl)benzene as a substrate in Suzuki coupling. This molecule is of particular interest due to its bifunctional nature, possessing two potential leaving groups for palladium-catalyzed cross-coupling: the fluoro group (via C–F activation) and the methylsulfinyl group (via C–S activation). Understanding and controlling the reactivity of these sites offers a sophisticated strategy for molecular diversification in drug discovery programs. The sulfoxide moiety itself is a significant functional group in pharmaceuticals, found in drugs like the proton-pump inhibitor esomeprazole and the anti-inflammatory agent sulindac.[3][4]

This guide will delve into the mechanistic dichotomy of C–F versus C–S activation, provide detailed protocols for selectively targeting these bonds, and discuss the strategic implications for medicinal chemistry.

Mechanistic Considerations: A Tale of Two Leaving Groups

The central challenge and opportunity in using 1-Fluoro-4-(methylsulfinyl)benzene is the selective activation of either the C–F or the C–S bond. The outcome is dictated by the choice of catalyst, ligand, and reaction conditions.

Pathway A: C–F Bond Activation

The carbon-fluorine bond is the strongest single bond to carbon, making aryl fluorides the most challenging halide coupling partners (reactivity order: I > Br > OTf >> Cl > F).[5] However, their low cost and high abundance make them attractive substrates. Successful coupling requires overcoming the high energy barrier of the initial oxidative addition step.

  • Catalyst & Ligand Choice: Activation of the C–F bond typically necessitates highly active palladium catalysts. Key to this are bulky, electron-rich ligands that stabilize the electron-rich Pd(0) center and promote the difficult oxidative addition.[6]

    • Dialkylbiaryl Phosphines: Ligands like SPhos and XPhos are designed to be both electron-rich and sterically demanding, creating a highly reactive, monoligated "L-Pd(0)" species that is capable of cleaving the inert C–F bond.[7]

    • N-Heterocyclic Carbenes (NHCs): NHCs are strong σ-donors, making the palladium center more electron-rich and thus more reactive toward oxidative addition.[8][9] Their robust nature also prevents catalyst decomposition at the higher temperatures often required for C–F activation.[10]

  • Substrate Electronics: The C–F bond is further activated by the presence of the electron-withdrawing methylsulfinyl group at the para position, making it more susceptible to nucleophilic attack by the Pd(0) catalyst compared to an unactivated fluoroarene.[11]

Pathway B: C–S Bond Activation

More recently, organosulfur compounds have emerged as viable electrophiles in cross-coupling reactions. The palladium-catalyzed cleavage of the C–S bond in aryl sulfoxides provides a novel and powerful method for biaryl synthesis.

  • Mechanism: The reaction is believed to proceed through a standard Suzuki catalytic cycle, where the turnover-limiting step is the oxidative addition of the Pd(0) catalyst into the C–S bond.[12]

  • Catalyst & Ligand Choice: N-Heterocyclic Carbene (NHC) ligands have proven particularly effective for promoting C–S bond cleavage in sulfoxides.[13] The strong σ-donating character of NHCs facilitates the oxidative addition step, enabling the reaction to proceed under milder conditions than typically required for C–F activation.[10][14]

The diagram below illustrates the dual reactivity of 1-Fluoro-4-(methylsulfinyl)benzene within the Suzuki catalytic cycle.

Suzuki_Dual_Reactivity sub 1-Fluoro-4-(methylsulfinyl)benzene oa_path_a Oxidative Addition (C-F Cleavage) sub->oa_path_a Pathway A (e.g., Bulky Phosphine Ligands) oa_path_b Oxidative Addition (C-S Cleavage) sub->oa_path_b Pathway B (e.g., NHC Ligands) pd0 L-Pd(0) pd0->oa_path_a pd0->oa_path_b pd_int_a Ar-Pd(II)-F oa_path_a->pd_int_a pd_int_b Ar-Pd(II)-S(O)Me oa_path_b->pd_int_b trans Transmetalation (R-B(OH)₂ + Base) pd_int_a->trans pd_int_b->trans pd_diaryl_a Ar-Pd(II)-R trans->pd_diaryl_a pd_diaryl_b Ar-Pd(II)-R trans->pd_diaryl_b re Reductive Elimination pd_diaryl_a->re pd_diaryl_b->re re->pd0 prod_a Product A (4-R-phenyl methyl sulfoxide) re->prod_a prod_b Product B (4-R-fluorobenzene) re->prod_b

Caption: Dual Suzuki coupling pathways for 1-Fluoro-4-(methylsulfinyl)benzene.

Application in Medicinal Chemistry

The ability to selectively generate two distinct classes of biaryl products from a single precursor is highly valuable.

  • Fluoro-biaryl Sulfoxides (from C–S cleavage): The sulfoxide group is a versatile pharmacophore. It can act as a hydrogen bond acceptor and its introduction can modulate physicochemical properties like solubility and metabolic stability.[15]

  • Fluoro-biaryls (from C–F cleavage): Fluorine substitution is a cornerstone of modern drug design. It can enhance metabolic stability, improve binding affinity, and alter pKa, leading to improved pharmacokinetic profiles.[16]

This dual reactivity allows for rapid library generation and exploration of structure-activity relationships (SAR) around a core scaffold.

Detailed Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood under an inert atmosphere (Nitrogen or Argon). Appropriate personal protective equipment (safety glasses, gloves, lab coat) must be worn.

Protocol 1: Suzuki Coupling via C–S Bond Activation (NHC-Catalyzed)

This protocol is adapted from established methods for the Suzuki-Miyaura coupling of diaryl sulfoxides, leveraging an N-heterocyclic carbene (NHC) ligand to favor C–S bond cleavage.[13]

Materials:

  • 1-Fluoro-4-(methylsulfinyl)benzene (1.0 equiv)

  • Arylboronic acid (1.5 equiv)

  • [Pd(IPr)(cinnamyl)Cl] (or similar NHC-Pd precatalyst) (2 mol%)

  • Potassium phosphate (K₃PO₄) (2.0 equiv)

  • Anhydrous 1,4-Dioxane

  • Anhydrous, degassed water

Procedure:

  • Reaction Setup: To a flame-dried Schlenk flask, add 1-Fluoro-4-(methylsulfinyl)benzene, the arylboronic acid, the NHC-Pd precatalyst, and K₃PO₄.

  • Atmosphere Exchange: Seal the flask, and evacuate and backfill with inert gas (e.g., Argon) three times.

  • Solvent Addition: Under a positive pressure of inert gas, add anhydrous 1,4-dioxane and degassed water (typically a 10:1 to 5:1 ratio of dioxane:water). The final concentration should be approximately 0.1-0.2 M with respect to the limiting reagent.

  • Reaction: Heat the mixture to 80-100 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 8-16 hours.

  • Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the target 4-substituted fluorobenzene.

Protocol 2: Suzuki Coupling via C–F Bond Activation (Biarylphosphine-Catalyzed)

This protocol is designed to favor the more challenging C–F bond activation by using a highly active dialkylbiaryl phosphine ligand system at an elevated temperature.[6][11]

Materials:

  • 1-Fluoro-4-(methylsulfinyl)benzene (1.0 equiv)

  • Arylboronic acid (1.5 equiv)

  • Palladium(II) acetate [Pd(OAc)₂] (2 mol%)

  • SPhos (4 mol%)

  • Cesium carbonate (Cs₂CO₃) (2.0 equiv)

  • Anhydrous Toluene

Procedure:

  • Reaction Setup: In a glovebox or under a positive flow of inert gas, add Pd(OAc)₂, SPhos, and Cs₂CO₃ to a dry reaction vessel (e.g., a microwave vial or sealed tube).

  • Reagent Addition: Add the 1-Fluoro-4-(methylsulfinyl)benzene and the arylboronic acid.

  • Solvent Addition: Add anhydrous toluene to achieve a concentration of 0.1-0.2 M.

  • Atmosphere Control: Seal the vessel and remove from the glovebox (if used). If not using a glovebox, ensure the system is thoroughly purged with inert gas.

  • Reaction: Heat the mixture to 110-130 °C with vigorous stirring. Microwave heating can also be effective for this transformation.

  • Monitoring: Monitor the reaction progress by GC-MS or LC-MS. Reactions may require 12-24 hours.

  • Workup: After cooling, dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite® to remove palladium black and inorganic salts.

  • Purification: Concentrate the filtrate and purify the residue by flash column chromatography to yield the target 4-substituted biaryl methyl sulfoxide.

Experimental_Workflow cluster_prep 1. Reaction Preparation cluster_reaction 2. Reaction Execution cluster_workup 3. Workup & Isolation cluster_purify 4. Purification a1 Weigh Reagents: - Aryl Substrate - Boronic Acid - Catalyst & Ligand - Base a2 Add to Flame-Dried Schlenk Flask a1->a2 a3 Evacuate & Backfill with Inert Gas (3x) a2->a3 b1 Add Degassed Solvent(s) via Syringe a3->b1 b2 Heat to Desired Temp (e.g., 80-130 °C) b1->b2 b3 Monitor Progress (TLC, LC-MS, GC-MS) b2->b3 c1 Cool to Room Temp b3->c1 c2 Dilute with Organic Solvent & Water c1->c2 c3 Liquid-Liquid Extraction c2->c3 c4 Dry, Filter & Concentrate c3->c4 d1 Flash Column Chromatography c4->d1 d2 Characterize Pure Product (NMR, MS) d1->d2

Caption: General experimental workflow for Suzuki-Miyaura cross-coupling.

Data Summary and Comparison

The choice of conditions is critical for directing the reaction toward the desired product. The following table provides a general guide for achieving selectivity.

ParameterPathway A: C–F ActivationPathway B: C–S ActivationRationale
Catalyst Pd(OAc)₂ or Pd₂(dba)₃NHC-Pd PrecatalystBulky phosphines excel at activating inert C-F bonds; NHCs are highly effective for C-S cleavage in sulfoxides.[6][13]
Ligand Bulky, e⁻-rich phosphine (SPhos, XPhos)NHC Ligand (e.g., IPr)Ligand choice is the primary driver of selectivity between these two pathways.
Base Strong, non-nucleophilic (Cs₂CO₃, K₃PO₄)Moderate to strong (K₃PO₄, K₂CO₃)A strong base is often needed to facilitate the catalytic cycle with challenging substrates.[17]
Solvent Anhydrous, high-boiling (Toluene, Dioxane)Aprotic polar (Dioxane, THF), often with waterHigher temperatures favor the higher-energy C-F activation pathway.
Temperature 110–130 °C80–100 °CThe C–S bond is generally more labile and can be cleaved under milder conditions.
Expected Product 4-Aryl-(methylsulfinyl)benzene1-Fluoro-4-aryl-benzeneThe product retains the functional group that was not activated by the catalyst.
Troubleshooting
  • Low Yield / No Reaction:

    • Inactive Catalyst: Ensure the Pd(0) species is being generated. Use a precatalyst or ensure anaerobic conditions to prevent catalyst oxidation.

    • Poor Substrate Reactivity: For C–F activation, ensure the temperature is high enough and the ligand is sufficiently electron-rich. For C–S activation, ensure the NHC ligand is appropriate.

    • Decomposition of Boronic Acid: Protodeboronation (replacement of the boronic acid group with hydrogen) can be a major side reaction. Use anhydrous solvents and a suitable base (K₃PO₄ is often effective).[17]

  • Formation of Side Products:

    • Homocoupling of Boronic Acid: This arises from oxidative processes. Ensure the reaction is thoroughly degassed to remove oxygen.

    • Mixture of Products: If both C–F and C–S coupled products are observed, the conditions are not selective enough. Adjust the ligand and temperature to favor one pathway more strongly (e.g., lower temperature and an NHC ligand for C–S cleavage).

Conclusion

1-Fluoro-4-(methylsulfinyl)benzene is a sophisticated and versatile building block for Suzuki-Miyaura cross-coupling reactions. By carefully selecting the palladium catalyst, ligand, and reaction conditions, researchers can selectively cleave either the C–S or the C–F bond. This controlled reactivity provides a powerful tool for drug development professionals, enabling the strategic synthesis of distinct biaryl scaffolds from a single, readily available precursor, thereby accelerating the exploration of chemical space and the optimization of lead compounds.

References
  • Bandgar, B. P., & Patil, S. A. (2007). Palladium-Catalyzed Suzuki-Miyaura Cross-Couplings of Sulfonyl Chlorides and Boronic Acids. Request PDF. Retrieved from [Link]

  • Gstottmayr, C. W., et al. (2002). Electronic nature of N-heterocyclic carbene ligands: effect on the Suzuki reaction. Angewandte Chemie International Edition, 41(8), 1363-1365. Available at: [Link]

  • Kim, Y. M., & Yu, S. (2003). Palladium(0)-Catalyzed Amination, Stille Coupling, and Suzuki Coupling of Electron-Deficient Aryl Fluorides. Journal of the American Chemical Society, 125(7), 1696–1697. Available at: [Link]

  • Özdemir, İ., & Gök, Y. (2018). Effects of new NHC derivatives as ligands in the Suzuki–Miyaura reaction. ResearchGate. Retrieved from [Link]

  • LibreTexts. (2019). 2.6: Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

  • Organic Chemistry Portal. Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

  • Alcarazo, M., et al. (2017). Suzuki-Miyaura Cross-Coupling Reactions of Highly Fluorinated Arylboronic Esters: Catalytic Studies and Stoichiometric Model Reactions on the Transmetallation Step. Chemistry – A European Journal, 23(50), 12218-12232. Available at: [Link]

  • Hahn, F. E., & Jahnke, M. C. (2008). Sulfur-Functionalized N-Heterocyclic Carbene Complexes of Pd(II): Syntheses, Structures and Catalytic Activities. MDPI. Available at: [Link]

  • Heidari, Z., et al. (2022). The Latest Developments of N-Heterocyclic Carbenes (NHCs) Complexes in Cross-Coupling Reactions. Organic Chemistry Research. Available at: [Link]

  • Çetinkaya, B., et al. (2024). Catalysis of NHC–Pd Complexes in the Suzuki–Miyaura Cross-Coupling Reaction. MDPI. Available at: [Link]

  • Rodríguez, N., et al. (2003). Unprecedented Palladium-Catalyzed Cross-Coupling Reaction of α-Bromo Sulfoxides with Boronic Acids. Organic Letters, 5(10), 1705–1708. Available at: [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

  • Wikipedia. (n.d.). Suzuki reaction. Wikipedia. Available at: [Link]

  • Gómez-Ruiz, S., et al. (2017). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. Catalysts, 7(3), 76. Available at: [Link]

  • Rodríguez, N., et al. (2003). Unprecedented palladium-catalyzed cross-coupling reaction of alpha-bromo sulfoxides with boronic acids. Semantic Scholar. Available at: [Link]

  • Wojaczyńska, E., & Wojaczyński, J. (2023). Sulfoxides in medicine. Current Opinion in Chemical Biology, 76, 102340. Available at: [Link]

  • Walker, S. D., et al. (2004). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 126(35), 11130–11131. Available at: [Link]

  • Barder, T. E., et al. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1475–1484. Available at: [Link]

  • Dherange, J., et al. (2022). Expanding chemical space by para-C−H arylation of arenes. Nature Communications, 13(1), 3986. Available at: [Link]

  • Wojaczyńska, E., & Wojaczyński, J. (2023). Sulfoxides in medicine. PubMed. Available at: [Link]

  • Li, Y., et al. (2017). Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. Current Organic Chemistry, 21(1), 1-16. Available at: [Link]

  • Gaber, A. (2021). Squaryl molecular metaphors - application to rational drug design and imaging agents. Authorea Preprints. Available at: [Link]

Sources

Application

Application Notes and Protocols for the Selective Oxidation of 4-Fluorothioanisole to 4-Fluorophenyl Methyl Sulfoxide

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction The selective oxidation of sulfides to sulfoxides is a pivotal transformation in modern organ...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

The selective oxidation of sulfides to sulfoxides is a pivotal transformation in modern organic synthesis, particularly within the pharmaceutical and agrochemical industries. Sulfoxides are not only key structural motifs in a multitude of biologically active molecules but also serve as versatile synthetic intermediates.[1] 4-Fluorophenyl methyl sulfoxide, the target molecule of this guide, is a valuable building block in medicinal chemistry. The introduction of a fluorine atom can significantly modulate a molecule's pharmacokinetic and pharmacodynamic properties, such as metabolic stability and binding affinity. This document provides a comprehensive overview of the conditions and methodologies for the selective oxidation of 4-fluorothioanisole to its corresponding sulfoxide, with a focus on practical, efficient, and green chemical approaches.

Theoretical Background and Mechanism of Sulfide Oxidation

The conversion of a sulfide to a sulfoxide involves the addition of a single oxygen atom to the sulfur center. This process must be carefully controlled to prevent over-oxidation to the corresponding sulfone. The generally accepted mechanism for this oxidation, particularly with peroxide-based reagents, involves a nucleophilic attack by the electron-rich sulfur atom of the thioanisole on an electrophilic oxygen atom of the oxidant.[2]

The electron-withdrawing nature of the fluorine atom in the para position of 4-fluorothioanisole slightly deactivates the sulfur atom towards electrophilic attack compared to unsubstituted thioanisole. However, this effect is generally not substantial enough to prevent the reaction but may influence the reaction rate and selectivity. Careful selection of the oxidizing agent and reaction conditions is paramount to achieve high yields of the desired sulfoxide while minimizing the formation of the sulfone byproduct.

Diagram of the General Oxidation Mechanism:

Sulfide Oxidation Mechanism General Mechanism of Sulfide to Sulfoxide Oxidation cluster_reactants Reactants cluster_transition_state Transition State cluster_products Products Sulfide R-S-R' (Sulfide) TS [R-S(δ+)---O---X(δ-)] Sulfide->TS Nucleophilic Attack Oxidant [O] (Oxidant) Oxidant->TS Sulfoxide R-S(=O)-R' (Sulfoxide) TS->Sulfoxide Byproduct Byproduct TS->Byproduct Oxidation_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification cluster_analysis Analysis Start Start: 4-Fluorothioanisole Reagents Select Oxidant & Solvent (H₂O₂/AcOH, NaIO₄/MeOH:H₂O, or m-CPBA/DCM) Start->Reagents Mixing Combine Reactants Reagents->Mixing Stirring Stir & Monitor by TLC Mixing->Stirring Quench Quench Reaction Stirring->Quench Extract Extract Product Quench->Extract Purify Purify (Chromatography/Recrystallization) Extract->Purify Characterize Characterize Product (NMR, IR, MS) Purify->Characterize End End: Pure 4-Fluorophenyl Methyl Sulfoxide Characterize->End

Sources

Method

Purification techniques for 1-Fluoro-4-(methylsulfinyl)benzene

An In-Depth Guide to the Purification of 1-Fluoro-4-(methylsulfinyl)benzene for Pharmaceutical and Agrochemical Research Authored by a Senior Application Scientist This document provides detailed application notes and pr...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to the Purification of 1-Fluoro-4-(methylsulfinyl)benzene for Pharmaceutical and Agrochemical Research

Authored by a Senior Application Scientist

This document provides detailed application notes and protocols for the purification of 1-Fluoro-4-(methylsulfinyl)benzene (CAS No. 658-14-0), a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] The presence of both a polar sulfoxide group and a fluorinated aromatic ring imparts unique chemical properties that necessitate robust and well-defined purification strategies. Achieving high purity of this compound is critical for ensuring the efficacy, safety, and reproducibility of subsequent synthetic transformations and biological assays.

This guide is intended for researchers, chemists, and process development scientists. It moves beyond simple procedural lists to explain the underlying principles and rationale for methodological choices, empowering the user to adapt and troubleshoot as necessary.

Understanding the Analyte: Physicochemical Profile

A thorough understanding of the physicochemical properties of 1-Fluoro-4-(methylsulfinyl)benzene is the cornerstone of developing an effective purification strategy. The interplay between its polarity, solubility, and thermal stability dictates the most suitable techniques.

PropertyValueSource
CAS Number 658-14-0[2][3][4]
Molecular Formula C₇H₇FOS[1][2][4]
Molecular Weight 158.19 g/mol [1][3][4]
Appearance Colorless to light yellow solid-liquid mixture[2]
Boiling Point 264.9 ± 23.0 °C (Predicted)[1][2][3]
Density 1.29 ± 0.1 g/cm³ (Predicted)[1][2][3]
Storage Conditions 2-8°C, under an inert nitrogen atmosphere[2][4]

The molecule's polarity is primarily driven by the sulfoxide group, making it significantly more polar than its sulfide precursor, 4-fluorothioanisole. Its predicted high boiling point suggests that vacuum distillation may be a viable purification method, particularly for removing non-volatile impurities, though thermal lability must be considered.

Common Impurities and Their Origins

The purification strategy must be tailored to the specific impurities present in the crude material, which are typically byproducts of its synthesis. The most common synthetic route is the controlled oxidation of 1-fluoro-4-(methylthio)benzene.

  • Unreacted Starting Material (1-Fluoro-4-(methylthio)benzene): Incomplete oxidation is a common source of this less polar impurity.

  • Over-oxidation Product (1-Fluoro-4-(methylsulfonyl)benzene): The corresponding sulfone is a frequent and more polar byproduct that can be challenging to separate.[5][6]

  • Residual Oxidizing Agents and Byproducts: Depending on the oxidant used (e.g., m-CPBA, H₂O₂), remnants or derivatives of these reagents may persist.

  • Solvent Residues: Incomplete removal of reaction or extraction solvents.

Strategic Approach to Purification

The choice of purification technique depends on the scale of the purification, the nature of the impurities, and the desired final purity.

purification_decision_tree start Crude 1-Fluoro-4- (methylsulfinyl)benzene is_solid Is the crude material primarily a solid? start->is_solid impurity_type What is the primary impurity? is_solid->impurity_type No / Oily Solid recrystallization Recrystallization is_solid->recrystallization Yes scale What is the scale of purification? impurity_type->scale Volatile Solvents chromatography Column Chromatography impurity_type->chromatography Structurally Similar (e.g., Sulfone, Sulfide) wash Aqueous/Organic Wash impurity_type->wash Salts / Water-soluble scale->chromatography Small to Medium Scale (<10g) distillation Vacuum Distillation scale->distillation Large Scale (>10g)

Caption: Decision tree for selecting a purification method.

Detailed Purification Protocols

Protocol 1: Recrystallization

Recrystallization is the method of choice for removing small amounts of impurities from a solid sample, leveraging differences in solubility between the target compound and contaminants in a given solvent system.[7]

Causality and Rationale: The ideal recrystallization solvent will dissolve the sulfoxide at an elevated temperature but exhibit poor solubility at lower temperatures, allowing for the selective crystallization of the pure compound upon cooling. Impurities should either remain in the cold solvent or be insoluble in the hot solvent. Given the polarity of the sulfoxide, solvent systems ranging from moderately polar (e.g., ethyl acetate) to mixtures with non-polar solvents (e.g., ethyl acetate/hexane) are excellent starting points.

Step-by-Step Methodology:

  • Solvent Screening: In a small test tube, add ~50 mg of the crude material. Add a few drops of the chosen solvent (e.g., ethyl acetate). If it dissolves readily at room temperature, the solvent is too good. If it is sparingly soluble, heat the mixture gently. A suitable solvent will dissolve the compound when hot but cause it to precipitate upon cooling. Test various solvents and co-solvent systems (e.g., diethyl ether, ethyl acetate, hexane, toluene).

  • Dissolution: Place the crude material in an Erlenmeyer flask. Add a minimal amount of the chosen hot recrystallization solvent until the solid just dissolves.[7] Using an excess of solvent will reduce the recovery yield.

  • Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them. This step must be done quickly to prevent premature crystallization.

  • Crystallization: Allow the clear, hot solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.[7]

  • Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of the cold recrystallization solvent to remove any residual soluble impurities adhering to the crystal surfaces.

  • Drying: Dry the purified crystals under a vacuum to remove all traces of solvent.

  • Purity Assessment: Determine the melting point of the crystals and analyze their purity using TLC, HPLC, or NMR spectroscopy.

Protocol 2: Flash Column Chromatography

Flash column chromatography is a highly effective technique for separating compounds with different polarities.[8] It is particularly useful for purifying 1-Fluoro-4-(methylsulfinyl)benzene from both its less polar sulfide precursor and its more polar sulfone byproduct.

Causality and Rationale: The separation is based on the differential partitioning of the components of the mixture between a stationary phase (typically silica gel) and a mobile phase.[8] The polar sulfoxide interacts more strongly with the polar silica gel than the less polar sulfide, causing it to elute later. Conversely, the even more polar sulfone will be retained on the column for longer. A solvent system is chosen to provide good separation (ΔRf > 0.2) as determined by preliminary TLC analysis.

Step-by-Step Methodology:

  • TLC Analysis: Develop a TLC method to visualize the separation. Spot the crude mixture on a silica gel TLC plate and elute with various solvent systems. A good starting point is a mixture of hexane and ethyl acetate (e.g., 70:30, 50:50). Visualize the spots under UV light. The sulfide will have the highest Rf, followed by the target sulfoxide, and then the sulfone with the lowest Rf.

  • Column Packing: Prepare a flash chromatography column with silica gel, using the chosen mobile phase as the slurry solvent. Ensure the silica bed is well-compacted and free of air bubbles.

  • Sample Loading: Dissolve the crude material in a minimal amount of the mobile phase or a stronger solvent (like dichloromethane). Alternatively, for less soluble samples, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

  • Elution: Begin the elution process, applying positive pressure (air or nitrogen). Start with the mobile phase composition determined by TLC. The polarity of the mobile phase can be gradually increased (gradient elution) to speed up the elution of more polar compounds.

  • Fraction Collection: Collect fractions in test tubes and monitor their composition using TLC.

  • Product Isolation: Combine the pure fractions containing the desired product and remove the solvent using a rotary evaporator.

  • Purity Assessment: Confirm the purity of the isolated product by NMR and/or GC-MS.

chromatography_workflow cluster_prep Preparation cluster_run Execution cluster_post Analysis tlc 1. TLC Analysis (e.g., 50:50 Hex/EtOAc) pack 2. Pack Column (Silica Gel) tlc->pack load 3. Load Sample (Dry or Wet Loading) pack->load elute 4. Elute with Mobile Phase load->elute collect 5. Collect Fractions elute->collect monitor 6. Monitor Fractions by TLC collect->monitor combine 7. Combine Pure Fractions monitor->combine evaporate 8. Evaporate Solvent combine->evaporate assess 9. Assess Final Purity (NMR, GC-MS) evaporate->assess

Caption: General workflow for purification by flash column chromatography.

Purity Verification

No purification is complete without rigorous verification of the final product's purity. A combination of analytical techniques should be employed.

TechniquePurposeExpected Observations for Pure Product
Thin-Layer Chromatography (TLC) Rapid purity check and fraction monitoringA single spot with a consistent Rf value.
¹H and ¹⁹F NMR Spectroscopy Structural confirmation and purity assessmentClean spectra with correct chemical shifts, coupling constants, and integration corresponding to the structure. Absence of signals from impurities like the sulfide or sulfone.[9]
Gas Chromatography-Mass Spectrometry (GC-MS) Purity determination and impurity identificationA single major peak in the chromatogram with the correct mass-to-charge ratio for the molecular ion.[10]
Melting Point Analysis Purity indicator for solidsA sharp and narrow melting range consistent with literature values.

Safety and Handling

1-Fluoro-4-(methylsulfinyl)benzene and its related sulfonyl derivative may cause skin and eye irritation.[5] Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

References

  • MySkinRecipes. 1-Fluoro-4-(methylsulfinyl)benzene. [Link]

  • PubMed. 1,4-Bis(fluoro-meth-yl)benzene. [Link]

  • PubChem. 1-Fluoro-4-(methylsulphonyl)benzene. [Link]

  • Wiley-VCH. Supporting Information. [Link]

  • PubChem. 1-Fluoro-4-(methylthio)benzene. [Link]

  • NIST WebBook. Benzene, 1-fluoro-4-methyl-. [Link]

  • National Center for Biotechnology Information. Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-fluorophenyl)-N-isopropyl-2-(methylsulfonyl)acetamide. [Link]

  • International Union of Crystallography. Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-fluorophenyl)-N-isopropyl-2-(methylsulfonyl)acetamide. [Link]

  • ResearchGate. Column Chromatography. [Link]

  • Google Patents. CN102146023A - Method for preparing p-fluoro anisole.
  • ResearchGate. Synthesis of isomeric fluoronitrobenzene-sulfonyl chlorides. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. The Synthesis of 1-Fluoro-4-(trifluoromethoxy)benzene: Methods and Optimization. [Link]

  • University of Rochester, Department of Chemistry. Chromatography. [Link]

  • Google Patents.
  • Organic Syntheses. Benzene, 1-methyl-4-(methylsulfinyl)-, (S)-. [Link]

  • University of California, Los Angeles. Recrystallization - Single Solvent. [Link]

  • NIST WebBook. Benzene, 1-fluoro-4-(methylsulfonyl)-. [Link]

  • Medium. Unlocking Potential: The Diverse Applications of 1-Fluoro-4-(methylsulfonyl)benzene in Industry. [Link]

Sources

Application

Application Notes &amp; Protocols: Electrophilic Fluorination of Methylsulfinyl Benzene Derivatives

Abstract: This document provides a comprehensive guide to the experimental setup and execution of the electrophilic fluorination of methylsulfinyl benzene derivatives, a critical transformation in the synthesis of valuab...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This document provides a comprehensive guide to the experimental setup and execution of the electrophilic fluorination of methylsulfinyl benzene derivatives, a critical transformation in the synthesis of valuable pharmaceutical and agrochemical intermediates.[1] We will delve into the mechanistic underpinnings of this reaction, provide detailed, step-by-step protocols for its implementation, and address the necessary safety precautions for handling the requisite reagents. This guide is intended for researchers, scientists, and drug development professionals seeking to incorporate fluorinated sulfoxides into their synthetic strategies.

Introduction: The Significance of Fluorinated Sulfoxides

The introduction of fluorine into organic molecules can profoundly alter their physicochemical and biological properties, often leading to enhanced metabolic stability, increased binding affinity, and improved membrane permeability.[2] Chiral sulfoxides, in particular, are of immense interest in medicinal chemistry and asymmetric synthesis, serving as versatile building blocks for a wide range of bioactive compounds.[3][4][5][6] The combination of a fluorine atom and a chiral sulfinyl group on a benzene ring creates a unique structural motif with significant potential for modulating the pharmacological profile of drug candidates.[7] This guide focuses on the practical aspects of synthesizing α-fluoro methylsulfinyl benzene derivatives via electrophilic fluorination, a robust and widely applicable method.

Mechanistic Insights: The "How" and "Why" of Electrophilic Fluorination

The electrophilic fluorination of sulfoxides is a powerful tool for the direct installation of a fluorine atom adjacent to the sulfur center.[8] While the precise mechanism can be complex and is sometimes debated, it is generally understood to proceed through an SN2 or a single-electron transfer (SET) pathway.[9] For the purposes of this guide, we will focus on the widely accepted principles governing the reaction with N-F type electrophilic fluorinating agents, such as Selectfluor.

Core Principle: The reaction involves the attack of the nucleophilic sulfur atom of the methylsulfinyl benzene derivative on the electrophilic fluorine atom of the fluorinating agent. The choice of an appropriate fluorinating reagent is paramount for achieving high efficiency and selectivity.

The Role of the Fluorinating Agent: Reagents containing a nitrogen-fluorine (N-F) bond have become the industry standard for electrophilic fluorination due to their relative stability, safety, and ease of handling compared to elemental fluorine.[9][10] Selectfluor™ (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) is a prominent example, valued for its effectiveness and convenience in large-scale synthesis.[11][12]

Reaction Causality: The driving force for the reaction is the significant electron deficiency on the fluorine atom in the N-F reagent, making it susceptible to nucleophilic attack. The sulfoxide, with its lone pair of electrons on the sulfur atom, acts as the nucleophile. The subsequent steps of the reaction mechanism can vary depending on the specific substrate and reaction conditions.

Experimental Protocols: A Step-by-Step Guide

This section provides a detailed protocol for the electrophilic fluorination of a generic methylsulfinyl benzene derivative. It is crucial to adapt the specific conditions based on the substrate and the desired outcome.

Materials and Reagents

Table 1: List of Materials and Reagents

Reagent/MaterialGradeSupplierNotes
Methylsulfinyl benzene derivative>98%Commercially available or synthesizedEnsure dryness of the substrate.
Selectfluor™Reagent GradeMajor chemical suppliersHandle with appropriate safety precautions.[11][13]
Acetonitrile (MeCN)AnhydrousMajor chemical suppliersUse a dry solvent for optimal results.
Dichloromethane (DCM)ACS GradeMajor chemical suppliersFor workup and chromatography.
Saturated Sodium Bicarbonate (NaHCO₃)ACS GradeMajor chemical suppliersFor quenching the reaction.
Anhydrous Magnesium Sulfate (MgSO₄)ACS GradeMajor chemical suppliersFor drying the organic phase.
Silica Gel230-400 meshMajor chemical suppliersFor column chromatography.
Equipment Setup
  • Round-bottom flask (size dependent on scale)

  • Magnetic stirrer and stir bar

  • Inert atmosphere setup (e.g., nitrogen or argon balloon)

  • Temperature-controlled oil bath or cooling bath

  • Standard laboratory glassware for workup (separatory funnel, beakers, Erlenmeyer flasks)

  • Rotary evaporator

  • Flash chromatography system

Detailed Reaction Procedure

Diagram 1: Experimental Workflow

Workflow A 1. Reagent Preparation - Dissolve substrate in anhydrous MeCN - Add Selectfluor™ under inert atmosphere B 2. Reaction - Stir at specified temperature - Monitor by TLC/LC-MS A->B Heat/Cool C 3. Quenching & Workup - Quench with sat. NaHCO₃ - Extract with DCM B->C Reaction Complete D 4. Purification - Dry organic layer (MgSO₄) - Concentrate in vacuo - Purify by column chromatography C->D Crude Product E 5. Characterization - NMR, MS, etc. D->E Purified Product

Caption: A generalized workflow for the fluorination of methylsulfinyl benzene derivatives.

Step-by-Step Protocol:

  • Preparation: To a dry round-bottom flask equipped with a magnetic stir bar, add the methylsulfinyl benzene derivative (1.0 eq).

  • Solvent Addition: Under an inert atmosphere (N₂ or Ar), add anhydrous acetonitrile to dissolve the substrate. The concentration is typically in the range of 0.1-0.5 M.

  • Reagent Addition: To the stirred solution, add Selectfluor™ (1.1-1.5 eq) portion-wise at room temperature. A slight exotherm may be observed.

  • Reaction: Stir the reaction mixture at the desired temperature (typically ranging from room temperature to 60 °C) and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Quenching: Once the starting material is consumed, cool the reaction mixture to room temperature and carefully quench by adding a saturated aqueous solution of sodium bicarbonate.

  • Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volume of the aqueous layer).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired α-fluoro methylsulfinyl benzene derivative.

Characterization

The purified product should be characterized by standard analytical techniques, including:

  • ¹H NMR: Look for the characteristic doublet for the proton adjacent to the fluorine atom.

  • ¹⁹F NMR: A singlet or multiplet corresponding to the newly introduced fluorine atom.

  • ¹³C NMR: The carbon bearing the fluorine will show a large one-bond C-F coupling constant.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product.

Safety Precautions: Handling Electrophilic Fluorinating Agents

Selectfluor™ is a strong oxidizing agent and should be handled with care. [11] Always consult the Safety Data Sheet (SDS) before use.[13][14]

Personal Protective Equipment (PPE):

  • Wear safety goggles, a lab coat, and appropriate gloves.[13]

  • Work in a well-ventilated fume hood.[15]

Handling and Storage:

  • Avoid breathing dust.[13]

  • Do not eat, drink, or smoke when using this product.[13]

  • Store in a cool, dry, and well-ventilated area away from incompatible substances.[15]

  • Selectfluor™ can decompose exothermically at temperatures above 100 °C.[11]

First Aid:

  • Skin Contact: Immediately wash with plenty of water.[13]

  • Eye Contact: Immediately rinse with water for several minutes.[13]

  • Ingestion: Get medical help.[13]

  • Inhalation: Move the person to fresh air.[15]

Data Presentation: Expected Outcomes

The yield and diastereoselectivity of the fluorination reaction can vary depending on the specific substrate and reaction conditions. The following table provides a hypothetical example of expected results for a series of substituted methylsulfinyl benzene derivatives.

Table 2: Representative Fluorination Results

EntrySubstituent on Benzene RingReaction Time (h)Temperature (°C)Yield (%)
14-Me44085
24-Cl65078
34-NO₂126065
42-F54582

Mechanistic Diagram

Diagram 2: Proposed Reaction Mechanism

Mechanism sub R-S(O)-CH₃ int [R-S⁺(O)(F)-CH₃] [N⁺R'₃] [BF₄⁻]₂ sub->int Nucleophilic Attack sel [F-N⁺R'₃] [BF₄⁻]₂ sel->int prod R-S(O)-CH₂F int->prod Deprotonation byprod [HN⁺R'₃] [BF₄⁻]₂ int->byprod

Caption: A simplified representation of the electrophilic fluorination of a methylsulfinyl benzene.

Conclusion

The electrophilic fluorination of methylsulfinyl benzene derivatives is a valuable and versatile method for the synthesis of fluorinated building blocks with significant potential in drug discovery and development. By understanding the underlying mechanism, adhering to detailed protocols, and prioritizing safety, researchers can effectively implement this powerful transformation in their synthetic endeavors. The insights and procedures outlined in this guide are intended to serve as a solid foundation for the successful application of this important reaction.

References

  • Selectfluor - Common Organic Chemistry . Available at: [Link]

  • fluoromethyl phenyl sulfone - Organic Syntheses Procedure . Available at: [Link]

  • Berreur, J., Diez-Varga, A., Manel, A., Leroux, F. R., & Gouverneur, V. (2020). One‐step Oxidative Monofluorination of Electron‐Deficient Sulfoxides to Access Highly Lewis Acidic Sulfur(VI) Cations . Angewandte Chemie International Edition, 59(1), 219-223. Available at: [Link]

  • Electrophilic fluorination - Wikipedia . Available at: [Link]

  • Vincent, S. P., Burkart, M. D., Tsai, C. Y., Zhang, Z., & Wong, C. H. (1999). Electrophilic Fluorination−Nucleophilic Addition Reaction Mediated by Selectfluor: Mechanistic Studies and New Applications . The Journal of Organic Chemistry, 64(15), 5264-5279. Available at: [Link]

  • A protocol for selective synthesis of thiol-functionalized allylic sulfonyl fluorides . Available at: [Link]

  • O'Hagan, D. (2008). Bond-Forming and -Breaking Reactions at Sulfur(IV): Sulfoxides, Sulfonium Salts, Sulfur Ylides, and Sulfinate Salts . Chemical Reviews, 108(3), 786-817. Available at: [Link]

  • Ni, C., Hu, M., & Hu, J. (2015). Good Partnership between Sulfur and Fluorine: Sulfur-Based Fluorination and Fluoroalkylation Reagents for Organic Synthesis . Chemical Reviews, 115(2), 765-825. Available at: [Link]

  • Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) . Available at: [Link]

  • Basiak, D., Tryniszewski, M., & Barbasiewicz, M. (2022). Olefination with Sulfonyl Halides and Esters: Synthesis of Unsaturated Sulfonyl Fluorides . Organic Letters, 24(23), 4229-4234. Available at: [Link]

  • Gemoets, H. P., McQuade, D. T., & Snead, D. R. (2022). Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology . ACS Chemical Health & Safety, 29(1), 2-17. Available at: [Link]

  • Poorsadeghi, S., Endo, K., & Arimitsu, S. (2022). Enantioselective Fluorination of α-Substituted β-Diketones Using β,β-Diaryl Serines . Organic Letters, 24(2), 420-424. Available at: [Link]

  • Lu, H., Chen, J., Zhou, W., Peng, L., Yin, S. F., Kambe, N., & Qiu, R. (2023). Selectfluor-Promoted Reactions of Aryl Methyl Ketones with Dimethyl Sulfoxide to Give 2,5-Diacylthiophenes and β-Acyl Allylic Methylsulfones . Organic Letters, 25(3), 389-394. Available at: [Link]

  • Nucleophilic Fluorination - The Doyle Group - UCLA . Available at: [Link]

  • Nucleophilic Fluorination with Aqueous Bifluoride Solution: Effect of the Phase-Transfer Catalyst . Available at: [Link]

  • Sankaran, G. S., Arumugan, S., & Balasubramaniam, S. (2018). Application of chiral sulfoxides in asymmetric synthesis . MOJ Biorg Org Chem, 2(2), 93-101. Available at: [Link]

  • Stavber, S., & Zupan, M. (2005). Recent Advances in the Application of SelectfluorTMF-TEDA-BF4 as a Versatile Mediator or Catalyst in Organic Synthesis . Molecules, 10(1), 149-170. Available at: [Link]

  • Weiss, S., & Wünsch, B. (2023). Selectfluor-Mediated Chlorination and Fluorination of Arenes: Late-Stage Functionalization of APIs and Its Biological Effects . ChemMedChem, 18(9), e202300144. Available at: [Link]

  • Maulide, N., & van der Pijl, R. J. (2019). α-Fluorination of carbonyls with nucleophilic fluorine . Nature Chemistry, 11(4), 301-302. Available at: [Link]

  • Sulfoxides in medicine . Available at: [Link]

  • Chiral sulfoxides: applications and synthesis . Available at: [Link]

  • Interconnection of sulfides and sulfoxides in medicinal chemistry . Available at: [Link]

  • 1-Fluoro-2-(methylsulfinyl)benzene - MySkinRecipes . Available at: [Link]

  • Bizet, V., & Bolm, C. (2017). Chiral sulfoxides: advances in asymmetric synthesis and problems with the accurate determination of the stereochemical outcome . Chemical Society Reviews, 46(1), 113-126. Available at: [Link]

Sources

Method

Analytical methods for the characterization of 1-Fluoro-4-(methylsulfinyl)benzene

An in-depth guide to the analytical characterization of 1-Fluoro-4-(methylsulfinyl)benzene, a key intermediate in the development of pharmaceuticals and agrochemicals, is presented in this comprehensive document. This gu...

Author: BenchChem Technical Support Team. Date: February 2026

An in-depth guide to the analytical characterization of 1-Fluoro-4-(methylsulfinyl)benzene, a key intermediate in the development of pharmaceuticals and agrochemicals, is presented in this comprehensive document. This guide is intended for researchers, scientists, and professionals in drug development, providing detailed application notes and protocols for the robust analysis of this compound.

Introduction to 1-Fluoro-4-(methylsulfinyl)benzene

1-Fluoro-4-(methylsulfinyl)benzene is a fluorinated aromatic sulfoxide that serves as a valuable building block in organic synthesis. Its structure, featuring a fluorine atom and a methylsulfinyl group on a benzene ring, makes it an important intermediate in the creation of more complex molecules with potential biological activity. The presence of the fluorine atom can significantly influence the metabolic stability and electron density of drug candidates, making this compound particularly relevant in medicinal chemistry.[1] A thorough analytical characterization is crucial to ensure its identity, purity, and quality before its use in further synthetic steps.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Fluoro-4-(methylsulfinyl)benzene is provided in the table below.

PropertyValueSource
CAS Number 658-14-0[1][2][3]
Molecular Formula C₇H₇FOS[1][2]
Molecular Weight 158.19 g/mol [1][2]
Appearance Colorless to light yellow solid-liquid mixture[4]
Boiling Point 264.9 ± 23.0 °C (Predicted)[1][3][4]
Density 1.29 ± 0.1 g/cm³ (Predicted)[1][3][4]
Storage 2-8°C, stored under nitrogen[1][2][4]

Analytical Characterization Workflow

The comprehensive analysis of 1-Fluoro-4-(methylsulfinyl)benzene involves a multi-technique approach to confirm its structure, assess its purity, and identify any potential impurities. The following diagram illustrates a typical analytical workflow.

Analytical_Workflow cluster_sample Sample Handling cluster_spectroscopy Spectroscopic Identification cluster_chromatography Purity and Impurity Analysis cluster_results Data Analysis and Reporting Sample 1-Fluoro-4- (methylsulfinyl)benzene Sample NMR NMR Spectroscopy (¹H, ¹³C, ¹⁹F) Sample->NMR Structural Elucidation MS Mass Spectrometry (EI-MS or ESI-MS) Sample->MS Molecular Weight FTIR FTIR Spectroscopy Sample->FTIR Functional Groups HPLC HPLC-UV Sample->HPLC Purity Assessment GC_MS GC-MS Sample->GC_MS Impurity Identification Report Certificate of Analysis (Identity, Purity, Impurity Profile) NMR->Report MS->Report FTIR->Report UV_Vis UV-Vis Spectroscopy HPLC->UV_Vis λmax for Detection HPLC->Report GC_MS->Report

Caption: General analytical workflow for 1-Fluoro-4-(methylsulfinyl)benzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of 1-Fluoro-4-(methylsulfinyl)benzene. A combination of ¹H, ¹³C, and ¹⁹F NMR experiments provides unambiguous confirmation of the compound's identity.

Protocol
  • Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • ¹H NMR Analysis:

    • Acquire a proton NMR spectrum.

    • Expected Chemical Shifts (δ):

      • Aromatic protons will appear as multiplets in the range of 7.0-8.0 ppm. Due to the fluorine and sulfoxide groups, a complex splitting pattern is expected.

      • The methyl protons (CH₃) will appear as a singlet around 2.7 ppm.

  • ¹³C NMR Analysis:

    • Acquire a carbon-13 NMR spectrum.

    • Expected Chemical Shifts (δ):

      • Aromatic carbons will resonate between 115-150 ppm. The carbon directly attached to the fluorine will show a large C-F coupling constant.

      • The methyl carbon will appear around 45 ppm.

  • ¹⁹F NMR Analysis:

    • Acquire a fluorine-19 NMR spectrum.

    • A single resonance is expected, and its chemical shift will be characteristic of a fluoroaromatic compound.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and can provide information about its structure through fragmentation patterns.

Protocol
  • Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile) for electrospray ionization (ESI) or use a direct insertion probe for electron impact (EI) ionization.

  • Analysis:

    • Acquire the mass spectrum.

    • Expected Result: The molecular ion peak [M]⁺ or protonated molecule [M+H]⁺ should be observed at m/z 158.0, corresponding to the molecular weight of 158.19 g/mol .[1][2]

    • Characteristic fragmentation patterns may include the loss of the methyl group or the sulfinyl group.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary method for determining the purity of 1-Fluoro-4-(methylsulfinyl)benzene and quantifying any impurities. A reversed-phase method with UV detection is typically employed.

Protocol
  • System Preparation:

    • Column: C18, 4.6 x 250 mm, 5 µm.

    • Mobile Phase A: Water (HPLC grade).

    • Mobile Phase B: Acetonitrile (HPLC grade).

    • Gradient: A typical starting condition would be 70% A and 30% B, gradually increasing to 95% B over 20 minutes.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 254 nm.

    • Injection Volume: 10 µL.

  • Sample Preparation: Prepare a standard solution of approximately 1 mg/mL in the mobile phase.

  • Analysis: Inject the sample and record the chromatogram. The purity is calculated based on the area percentage of the main peak.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is another valuable technique for assessing purity and identifying volatile or semi-volatile impurities.

Protocol
  • System Preparation:

    • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

    • Carrier Gas: Helium at a constant flow rate.

    • Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

    • Injector Temperature: 250°C.

    • MS Detector: Scan range of m/z 40-400.

  • Sample Preparation: Prepare a dilute solution (e.g., 100 µg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

  • Analysis: Inject the sample. The resulting chromatogram will separate the components, and the mass spectrometer will provide mass spectra for each peak, aiding in their identification.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Protocol
  • Sample Preparation: The sample can be analyzed as a thin film on a salt plate (if liquid) or as a KBr pellet (if solid).

  • Analysis: Acquire the IR spectrum.

  • Expected Absorption Bands (cm⁻¹):

    • ~3050-3100: Aromatic C-H stretching.

    • ~2900-3000: Aliphatic C-H stretching (from the methyl group).

    • ~1580-1600: Aromatic C=C stretching.

    • ~1200-1250: C-F stretching.

    • ~1040-1060: S=O stretching.

Potential Impurities and Their Identification

The quality of 1-Fluoro-4-(methylsulfinyl)benzene can be affected by impurities arising from the synthetic route. A common synthesis involves the oxidation of 4-fluorothioanisole.

Impurity_Profile Starting_Material 4-Fluorothioanisole (Starting Material) Analyte 1-Fluoro-4-(methylsulfinyl)benzene (Product) Starting_Material->Analyte Oxidation Over_Oxidation 1-Fluoro-4-(methylsulfonyl)benzene (Over-oxidation Impurity) Analyte->Over_Oxidation Further Oxidation

Sources

Technical Notes & Optimization

Troubleshooting

Common side reactions in the synthesis of 1-Fluoro-4-(methylsulfinyl)benzene

Welcome to the technical support center for the synthesis of 1-Fluoro-4-(methylsulfinyl)benzene. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this important...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 1-Fluoro-4-(methylsulfinyl)benzene. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this important synthetic intermediate. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the common challenges encountered during its synthesis. Our approach is rooted in mechanistic understanding to empower you to not only solve immediate issues but also to proactively optimize your experimental design.

Diagram: Synthetic Pathway and Common Side Reactions

Below is a schematic representation of the primary synthetic route to 1-Fluoro-4-(methylsulfinyl)benzene and the key side reactions that can occur. Understanding these pathways is the first step in effective troubleshooting.

A 4-Fluorothioanisole (Starting Material) B 1-Fluoro-4-(methylsulfinyl)benzene (Desired Product) A->B Controlled Oxidation C 1-Fluoro-4-(methylsulfonyl)benzene (Over-oxidation Product) B->C Over-oxidation D Pummerer Rearrangement Products B->D Side Reaction E Oxidizing Agent (e.g., m-CPBA, H2O2) E->A E->B F Activating Agent (e.g., Acetic Anhydride) F->B

Caption: Synthetic pathways in the preparation of 1-Fluoro-4-(methylsulfinyl)benzene.

Troubleshooting Guide: Navigating Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis and purification of 1-Fluoro-4-(methylsulfinyl)benzene.

Question 1: My reaction monitoring by TLC shows three spots. How do I identify the starting material, the desired sulfoxide, and the over-oxidized sulfone byproduct?

Answer:

Proper identification of reaction components by Thin Layer Chromatography (TLC) is crucial for determining reaction completion and purity. The key to differentiating these three compounds lies in their polarity. The sulfoxide is significantly more polar than the starting sulfide, while the sulfone is slightly more polar than the sulfoxide.

Causality: The polarity difference arises from the increasing oxidation state of the sulfur atom. The sulfoxide group (S=O) introduces a strong dipole, making it much more polar than the thioether (-S-). Further oxidation to the sulfone (-SO₂-) increases the polarity, but the incremental change is less pronounced than from sulfide to sulfoxide.

Recommended TLC System:

A mixture of ethyl acetate and hexane is a good starting point for developing a suitable TLC system. A common mobile phase is 30-50% ethyl acetate in hexane .

Expected Rf Values:

CompoundStructurePolarityExpected Rf Value
4-FluorothioanisoleC₇H₇FSLeast PolarHighest Rf
1-Fluoro-4-(methylsulfinyl)benzeneC₇H₇FOSIntermediate PolarityIntermediate Rf
1-Fluoro-4-(methylsulfonyl)benzeneC₇H₇FO₂SMost PolarLowest Rf

Troubleshooting Tip: If the spots are too close together, you can increase the polarity of the eluent (increase the percentage of ethyl acetate) to achieve better separation between the less polar spots, or decrease the polarity to better separate the more polar compounds.

Question 2: My main product is the sulfone, 1-Fluoro-4-(methylsulfonyl)benzene. How can I avoid this over-oxidation?

Answer:

The formation of the sulfone is the most common side reaction and results from the desired sulfoxide being further oxidized. Controlling this requires careful management of the reaction conditions and the choice of oxidant.

Causality: Many common oxidizing agents are strong enough to convert the sulfoxide to the sulfone. This is often an exothermic process, and localized overheating can accelerate the over-oxidation.

Strategies to Minimize Over-oxidation:

  • Stoichiometry of the Oxidant: Use a slight excess (typically 1.05-1.1 equivalents) of the oxidizing agent. A large excess will significantly promote sulfone formation.

  • Temperature Control: Maintain a low reaction temperature. For many oxidants, such as m-CPBA, it is advisable to perform the reaction at 0°C or even lower. Add the oxidant slowly to the solution of the sulfide to dissipate the heat of reaction.

  • Choice of Oxidizing Agent:

    • Sodium periodate (NaIO₄): This is often a good choice for selective oxidation to the sulfoxide as it is less prone to over-oxidation under controlled conditions.[1]

    • Hydrogen Peroxide (H₂O₂): While a "green" oxidant, it can be aggressive. Using it in combination with a catalyst or in a controlled manner (e.g., slow addition at low temperature) is key.[2][3]

    • meta-Chloroperoxybenzoic acid (m-CPBA): A common and effective reagent, but careful temperature control is essential to prevent over-oxidation.

Experimental Protocol for Selective Oxidation:

A reliable method for the selective oxidation of aryl sulfides is the use of sodium periodate in a biphasic solvent system.

  • Dissolve 4-fluorothioanisole (1 equivalent) in methanol.

  • In a separate flask, dissolve sodium periodate (1.1 equivalents) in water.

  • Cool both solutions to 0°C in an ice bath.

  • Slowly add the sodium periodate solution to the stirred solution of the sulfide.

  • Maintain the temperature at 0°C and monitor the reaction by TLC.

  • Once the starting material is consumed, quench the reaction by adding a saturated solution of sodium thiosulfate.

  • Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the organic layer with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Question 3: I am using acetic anhydride in my reaction, and I am observing an unexpected, less polar byproduct. What could it be?

Answer:

The presence of acetic anhydride can lead to a Pummerer rearrangement of the newly formed sulfoxide. This is a known reaction of sulfoxides, especially in the presence of an activating agent.[4][5]

Causality: The sulfoxide oxygen is acylated by acetic anhydride, forming a good leaving group. Subsequent elimination and nucleophilic attack by the acetate ion at the α-carbon (the methyl group) leads to the formation of an α-acetoxy thioether.

Likely Pummerer Product:

The expected byproduct would be 1-acetoxy-1-(4-fluorophenylthio)methane . This compound is less polar than the sulfoxide and may have an Rf value on TLC closer to the starting sulfide.

How to Confirm:

  • ¹H NMR Spectroscopy: Look for a new singlet at around 2.1 ppm corresponding to the acetate methyl group and a singlet for the methine proton (CH) adjacent to the sulfur and oxygen, likely in the 5-6 ppm region.

  • Mass Spectrometry: The mass of this byproduct (C₉H₉FO₂S) would be different from the starting material, product, and sulfone.

Prevention:

  • Avoid using acetic anhydride unless it is a required component of a subsequent step. If an acid scavenger is needed, consider a non-nucleophilic base.

  • If acetic anhydride is necessary, running the reaction at the lowest possible temperature can help to minimize the Pummerer rearrangement.

Frequently Asked Questions (FAQs)

Q1: What are the typical ¹H and ¹³C NMR chemical shifts for 4-fluorothioanisole, 1-fluoro-4-(methylsulfinyl)benzene, and 1-fluoro-4-(methylsulfonyl)benzene in CDCl₃?

A1: The following table provides approximate NMR chemical shifts. Note that exact values can vary slightly depending on the concentration and spectrometer.[4][6]

Compound¹H NMR (CDCl₃) δ (ppm)¹³C NMR (CDCl₃) δ (ppm)
4-Fluorothioanisole ~7.3-7.5 (m, 2H, Ar-H), ~6.9-7.1 (m, 2H, Ar-H), ~2.5 (s, 3H, -SCH₃)~162 (d, J≈245 Hz, C-F), ~133 (d, J≈8 Hz, Ar-C), ~130 (Ar-C), ~116 (d, J≈22 Hz, Ar-C), ~16 (-SCH₃)
1-Fluoro-4-(methylsulfinyl)benzene ~7.6-7.8 (m, 2H, Ar-H), ~7.1-7.3 (m, 2H, Ar-H), ~2.7 (s, 3H, -S(O)CH₃)~164 (d, J≈250 Hz, C-F), ~145 (Ar-C), ~125 (d, J≈9 Hz, Ar-C), ~117 (d, J≈22 Hz, Ar-C), ~44 (-S(O)CH₃)
1-Fluoro-4-(methylsulfonyl)benzene ~7.9-8.1 (m, 2H, Ar-H), ~7.2-7.4 (m, 2H, Ar-H), ~3.1 (s, 3H, -SO₂CH₃)~166 (d, J≈255 Hz, C-F), ~140 (Ar-C), ~130 (d, J≈10 Hz, Ar-C), ~116 (d, J≈23 Hz, Ar-C), ~45 (-SO₂CH₃)

Q2: Are there any other potential side reactions to be aware of?

A2: Besides over-oxidation and the Pummerer rearrangement, other side reactions are less common under typical oxidation conditions but are worth considering:

  • Side Chain Oxidation: With very harsh oxidizing agents (e.g., KMnO₄, chromic acid), it is theoretically possible to oxidize the methyl group to a carboxylic acid. However, this is unlikely with the selective reagents typically used for sulfide oxidation.

  • Electrophilic Aromatic Substitution: If strong acids are present (e.g., in nitrating or sulfonating conditions), the aromatic ring can undergo electrophilic substitution. The sulfinyl and sulfonyl groups are deactivating and meta-directing. This is generally not a concern during the oxidation step itself.

Q3: How can I effectively purify 1-Fluoro-4-(methylsulfinyl)benzene from the sulfone byproduct?

A3: Separation can be challenging due to the similar polarities.

  • Column Chromatography: This is the most common method. Use a high-resolution silica gel and a carefully optimized eluent system. A gradient elution, starting with a less polar mixture (e.g., 20% ethyl acetate in hexane) and gradually increasing the polarity, can provide good separation.

  • Recrystallization: If the product is a solid and the amount of sulfone is not too high, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane or dichloromethane/hexane) may be effective. The sulfone is often less soluble and may crystallize out first, or vice versa depending on the specific solvent system.

References

  • Babij, N. R., McCusker, E. O., Whiteker, G. T., Canturk, B., Choy, N., Creemer, L. C., De Amicis, C. V., Hewlett, N. M., Johnson, P. L., Knobelsdorf, J. A., Li, F., Lorsbach, B. A., Nugent, B. M., Ryan, S. J., Smith, M. R., & Yang, Q. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 661–667. [Link]

  • Dandia, A., Sharma, P., & Sharma, M. (2007). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Molecules, 12(2), 304–311. [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

  • Leonard, N. J., & Johnson, C. R. (1962). Methyl phenyl sulfoxide. Organic Syntheses, 42, 72. [Link]

  • PubChem. (n.d.). 1-Fluoro-4-(methylthio)benzene. National Center for Biotechnology Information. Retrieved January 21, 2026, from [Link]

  • Royal Society of Chemistry. (2015). Supporting information Reduction of sulfoxides catalyzed by the commercially available manganese complex MnBr(CO)5. [Link]

  • Russell, G. A., & Mikol, G. J. (1968). The Pummerer Rearrangement. In Mechanisms of Molecular Migrations (Vol. 1, pp. 157–207). John Wiley & Sons, Inc. [Link]

  • University of Rochester. (n.d.). Workup: mCPBA Oxidation. Department of Chemistry. Retrieved January 21, 2026, from [Link]

  • Wikipedia contributors. (2023, December 1). Pummerer rearrangement. In Wikipedia, The Free Encyclopedia. Retrieved 11:20, January 21, 2026, from [Link]

  • Oae, S., & Numata, T. (1981). The Pummerer and Pummerer-Type Reactions. In The Chemistry of the Sulphonium Group (pp. 571-678). John Wiley & Sons, Ltd. [Link]

  • LibreTexts. (2022, September 12). 1.32: Side Chain Oxidations, Phenols, Arylamines. Chemistry LibreTexts. [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Low Conversion in the Fluorination of Methylsulfinyl Benzene

Welcome to the technical support center for the fluorination of methylsulfinyl benzene. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues lea...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the fluorination of methylsulfinyl benzene. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues leading to low conversion in this critical transformation. As Senior Application Scientists, we provide not just steps, but the underlying rationale to empower your experimental success.

Frequently Asked Questions (FAQs)

Section 1: Initial Checks & Reagent Integrity

Question 1: My fluorination of methylsulfinyl benzene has failed or resulted in very low conversion. What are the immediate first steps I should take?

Answer: When encountering low or no conversion, a systematic approach starting with the most common culprits is essential. Before delving into complex mechanistic possibilities, verify the fundamentals of your experimental setup and reagents.

A logical troubleshooting workflow is presented below:

G start Low Conversion Observed check_reagents Verify Reagent Integrity & Purity start->check_reagents check_conditions Confirm Anhydrous Conditions start->check_conditions check_setup Inspect Reaction Setup start->check_setup optimize Systematic Optimization of Reaction Parameters check_reagents->optimize If reagents are confirmed active check_conditions->optimize If conditions were rigorously dry check_setup->optimize If setup is correct analyze Analyze Byproducts optimize->analyze If optimization fails consult Consult Further Resources analyze->consult

Caption: Initial troubleshooting workflow for low conversion.

Detailed First Steps:

  • Reagent Quality: The activity of your fluorinating agent is paramount. Many common electrophilic fluorinating agents, such as Selectfluor™ or N-Fluorobenzenesulfonimide (NFSI), are sensitive to moisture.[1] A decrease in reactivity is a common sign of decomposition.[1]

  • Anhydrous Conditions: Ensure that all glassware was rigorously oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Your solvents must be anhydrous. Even commercially available "anhydrous" solvents can contain trace amounts of water that will quench the reaction.[1][2]

  • Substrate Purity: Verify the purity of your methylsulfinyl benzene. Impurities can interfere with the reaction.

Question 2: How can I definitively test the activity of my fluorinating agent?

Answer: To confirm the activity of your fluorinating agent, a control reaction is the most reliable method.

Experimental Protocol: Control Reaction for Fluorinating Agent Activity

  • Select a reliable substrate: Choose a substrate known to undergo efficient fluorination under your standard conditions. For electrophilic fluorination, a simple activated aromatic compound or a β-ketoester can be a good choice.

  • Run a small-scale reaction: Perform a small-scale reaction with the control substrate and your current bottle of fluorinating agent.

  • Compare with a new reagent (if available): If possible, run a parallel reaction with a fresh, unopened bottle of the fluorinating agent.

  • Analyze the results: If the control reaction with your current reagent fails or gives low yield while the reaction with the new reagent is successful, it is highly probable that your fluorinating agent has degraded.[1]

Section 2: Reaction Parameters and Optimization

Question 3: I've confirmed my reagents are active and conditions are anhydrous, but my conversion is still low. What reaction parameters should I investigate?

Answer: Once reagent and moisture issues are ruled out, the next step is to optimize the reaction conditions. The choice of solvent, temperature, and stoichiometry can have a profound impact on the reaction outcome.

Key Parameters for Optimization:

ParameterImpact on ReactionTroubleshooting Suggestions
Solvent Can affect the solubility of reagents, reaction rate, and selectivity. Some fluorinating agents can react with certain solvents.[3]Screen a range of anhydrous solvents. Acetonitrile is a common choice for many electrophilic fluorinations.[4][5] For nucleophilic fluorinations, polar aprotic solvents like DMSO or DMF may be more suitable.[6] Always check for compatibility between your fluorinating agent and the solvent.[3]
Temperature Influences the reaction rate. Some fluorination reactions may require elevated temperatures to proceed at a reasonable rate, while others may need to be cooled to prevent side reactions.If the reaction is sluggish at room temperature, consider gradually increasing the temperature. For example, reactions with Selectfluor have been successfully carried out at temperatures up to 120 °C, sometimes with the aid of microwave irradiation to reduce reaction times.[5][7] Conversely, if you observe decomposition or side products, try running the reaction at a lower temperature (e.g., 0 °C or -78 °C).[2]
Stoichiometry The ratio of the fluorinating agent to the substrate is critical. An excess of the fluorinating agent can lead to over-fluorination or side reactions.Start with a 1:1 stoichiometry. If conversion is low, a slight excess of the fluorinating agent (e.g., 1.1-1.5 equivalents) may be beneficial. However, for substrates prone to over-fluorination, using slightly less than one equivalent (e.g., 0.95 eq) can improve selectivity for the desired monofluorinated product.[2]
Reaction Time Insufficient reaction time will result in incomplete conversion.Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Nuclear Magnetic Resonance (NMR) spectroscopy.

Question 4: Could the choice of fluorinating agent itself be the problem?

Answer: Absolutely. The reactivity of fluorinating agents varies significantly. If you are using a milder agent, it may not be sufficiently reactive for the fluorination of methylsulfinyl benzene. The mechanism of fluorination can be either electrophilic or nucleophilic, and the choice of reagent dictates this.[8][9]

Common Fluorinating Agents:

Reagent ClassExamplesGeneral Application
Electrophilic N-F Reagents Selectfluor™, NFSIWidely used for the fluorination of a variety of nucleophiles, including sulfoxides.[4][8][10]
Electrophilic Xenon Reagents [FXe][OTf]Powerful electrophilic fluorinating agents capable of fluorinating even electron-deficient sulfoxides.[11]
Nucleophilic Fluoride Sources KF, CsF, AgFUsed in nucleophilic substitution reactions, often on substrates with good leaving groups like halides or triflates.[6][12]
Deoxyfluorination Reagents DAST, Deoxo-Fluor®, SulfoxFluorPrimarily used for converting alcohols and carbonyls to fluorides, but less common for direct fluorination of sulfoxides.[9][13]

If you are experiencing consistently low yields, consider switching to a more powerful fluorinating agent. For instance, if NFSI is proving ineffective, the more reactive Selectfluor™ could be a viable alternative.

Section 3: Mechanistic Considerations & Side Reactions

Question 5: I am observing the formation of byproducts. What are the likely side reactions and how can I mitigate them?

Answer: The fluorination of sulfoxides can be accompanied by side reactions, particularly if the reaction conditions are not optimized. The mechanism of electrophilic fluorination is complex and still a subject of debate, with possibilities including an SN2 pathway or a single-electron transfer (SET) process.[8] Understanding potential side reactions can help in devising strategies to minimize them.

G substrate Methylsulfinyl Benzene desired_product F-Methylsulfinyl Benzene substrate->desired_product Desired Pathway decomposition Substrate/Reagent Decomposition substrate->decomposition Side Reaction (Harsh Conditions) fluorinating_agent Electrophilic Fluorinating Agent (e.g., F-TEDA-BF₄) fluorinating_agent->desired_product overfluorination Over-fluorinated Products desired_product->overfluorination Side Reaction (Excess Fluorinating Agent)

Caption: Potential reaction pathways in the fluorination of methylsulfinyl benzene.

Common Side Reactions:

  • Over-fluorination: If the monofluorinated product is of similar or higher reactivity than the starting material, it can react further with the fluorinating agent.

    • Solution: Carefully control the stoichiometry of the fluorinating agent, often using slightly less than one equivalent.[2] Monitor the reaction closely and stop it once the starting material is consumed.

  • Substrate or Reagent Decomposition: Harsh reaction conditions (e.g., high temperatures for extended periods) can lead to the decomposition of the substrate or the fluorinating agent.

    • Solution: Attempt the reaction at a lower temperature.

  • Pummerer-type Rearrangement: While more common with sulfoxides activated by anhydrides, the electrophilic nature of the fluorination process could potentially lead to Pummerer-type intermediates under certain conditions, resulting in rearranged byproducts.[14]

    • Solution: A careful selection of a less Lewis-acidic fluorinating agent and milder reaction conditions may suppress this pathway.

By systematically addressing these potential issues, from the integrity of your reagents to the nuances of the reaction conditions and potential side reactions, you can effectively troubleshoot and optimize the fluorination of methylsulfinyl benzene to achieve higher conversions.

References

  • Technical Support Center: Managing Moisture Sensitivity of Fluorin
  • One‐step Oxidative Monofluorination of Electron‐Deficient Sulfoxides to Access Highly Lewis Acidic Sulfur(VI)
  • Electrophilic fluorin
  • Electrophilic Fluorination−Nucleophilic Addition Reaction Mediated by Selectfluor: Mechanistic Studies and New Applications | The Journal of Organic Chemistry - ACS Public
  • Good Partnership between Sulfur and Fluorine: Sulfur-Based Fluorination and Fluoroalkylation Reagents for Organic Synthesis | Chemical Reviews - ACS Public
  • Bond-Forming and -Breaking Reactions at Sulfur(IV)
  • Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope - MDPI.
  • Technical Support Center: Overcoming Side Reactions in Fluorin
  • Specific Solvent Issues with Fluorin
  • Selective synthesis of sulfoxides and sulfones via controllable oxidation of sulfides with N-fluorobenzenesulfonimide - Organic & Biomolecular Chemistry (RSC Publishing).
  • Pd-Catalyzed Nucleophilic Fluorin
  • Nuclophilic Fluorination by F- - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
  • Regioselective Fluorination of 7-Oxo-1,2,4-benzotriazines Using Selectfluor - PMC - NIH.
  • Optimization of reaction conditions a .
  • SulfoxFluor as a Deoxyfluorination Reagent, and Beyond | Request PDF - ResearchG

Sources

Troubleshooting

Technical Support Center: Purification of 1-Fluoro-4-(methylsulfinyl)benzene

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the purification of cr...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the purification of crude 1-Fluoro-4-(methylsulfinyl)benzene. As Senior Application Scientists, we understand that isolating a pure compound is critical for reliable downstream applications. This document is designed to provide not just protocols, but the scientific rationale behind them, ensuring you can adapt and troubleshoot effectively in your own laboratory setting.

Troubleshooting and Frequently Asked Questions (FAQs)

Question 1: My crude reaction mixture contains the starting material, 1-Fluoro-4-(methylthio)benzene (sulfide), and the over-oxidized by-product, 1-Fluoro-4-(methylsulfonyl)benzene (sulfone). What is the most efficient primary purification strategy?

Answer:

This is the most common impurity profile encountered during the synthesis of 1-Fluoro-4-(methylsulfinyl)benzene, which is typically prepared via the oxidation of the corresponding sulfide.[1][2] Over-oxidation to the sulfone is a frequent side reaction, and incomplete conversion leaves residual starting material.[3][4]

For multi-gram quantities, recrystallization is the most efficient and scalable initial purification method.[5][6] The principle relies on the differences in solubility between the desired sulfoxide and the impurities in a selected solvent system at varying temperatures.[7] The sulfone by-product and the desired sulfoxide often have similar polarities, which can make chromatographic separation challenging and resource-intensive.[8][9] Therefore, a well-optimized recrystallization can selectively crystallize the target compound, leaving the more soluble or less abundant impurities in the mother liquor.

The key is selecting an appropriate solvent. An ideal solvent should dissolve the crude product sparingly at room temperature but completely at an elevated temperature.

Workflow for Purification Strategy

G cluster_0 Initial Assessment cluster_1 Primary Purification cluster_2 Quality Control cluster_3 Secondary Purification (If Needed) Crude Crude Product (Sulfoxide, Sulfide, Sulfone) Recrystallization Step 1: Recrystallization (e.g., Isopropyl Alcohol / Ethyl Acetate-Hexane) Crude->Recrystallization Dissolve & Cool PurityCheck Step 2: Purity Analysis (TLC, HPLC, NMR) Recrystallization->PurityCheck Isolate Crystals Chromatography Step 3: Column Chromatography (Silica Gel) PurityCheck->Chromatography Impurities Remain FinalProduct Pure 1-Fluoro-4- (methylsulfinyl)benzene PurityCheck->FinalProduct Purity >98% Chromatography->FinalProduct Collect Fractions

Caption: General purification workflow for crude 1-Fluoro-4-(methylsulfinyl)benzene.

Protocol 1: Single-Solvent Recrystallization
  • Solvent Selection: Based on literature for similar sulfone compounds, isopropyl alcohol is a good starting point.[10] Alternatively, ethyl acetate or acetone can be tested.

  • Dissolution: Place the crude solid (e.g., 5.0 g) in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., 10 mL of isopropyl alcohol) and heat the mixture to boiling with stirring.

  • Achieve Saturation: Continue adding small portions of the hot solvent until the solid just dissolves completely. Adding excess solvent will reduce the final yield.

  • Cooling & Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of pure, well-defined crystals.[7] Subsequently, place the flask in an ice bath for 30-60 minutes to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent to remove any residual mother liquor.

  • Drying: Dry the crystals under vacuum to obtain the purified product.

Question 2: The sulfone impurity is persistent even after recrystallization. How can I remove it using column chromatography?

Answer:

When impurities have solubilities very similar to the desired product, recrystallization may not be sufficient.[8] Flash column chromatography, which separates compounds based on their differential adsorption to a stationary phase (like silica gel) and solubility in a mobile phase, is the next logical step.[5]

The sulfoxide is more polar than the starting sulfide but typically less polar than the corresponding sulfone. This difference in polarity allows for their separation on a polar stationary phase like silica gel.

Oxidation State and Polarity Relationship

G Sulfide 1-Fluoro-4-(methylthio)benzene (Sulfide) Least Polar Sulfoxide 1-Fluoro-4-(methylsulfinyl)benzene (Desired Product) Intermediate Polarity Sulfide->Sulfoxide Oxidation [O] Sulfone 1-Fluoro-4-(methylsulfonyl)benzene (Sulfone) Most Polar Sulfoxide->Sulfone Over-oxidation [O]

Caption: Relationship between oxidation state and polarity for the target molecule and its common impurities.

Protocol 2: Flash Column Chromatography
  • TLC Analysis: First, determine an appropriate eluent system using Thin-Layer Chromatography (TLC). A common mobile phase for separating sulfoxides is a mixture of n-hexane and ethyl acetate.[8] Test various ratios (e.g., 4:1, 2:1, 1:1 Hexane:EtOAc) to find a system that gives good separation between the sulfoxide and the sulfone spots. The desired product (sulfoxide) should ideally have an Rf value of ~0.3.

  • Column Packing: Prepare a glass column with silica gel (slurry packed using the initial, most non-polar eluent).

  • Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent. Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

  • Elution: Begin eluting with the non-polar solvent mixture (e.g., 4:1 Hexane:EtOAc). The less polar sulfide will elute first.

  • Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., move to 2:1, then 1:1 Hexane:EtOAc) to elute the desired sulfoxide. The more polar sulfone will elute last or remain strongly adsorbed to the silica.

  • Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

  • Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure (rotary evaporation) to yield the purified 1-Fluoro-4-(methylsulfinyl)benzene.

Data Summary: Elution Profile
CompoundTypical Eluent System (Hexane:EtOAc)Expected Elution OrderRationale
1-Fluoro-4-(methylthio)benzeneHigh Hexane Ratio (e.g., 9:1)1stLowest polarity, weakest interaction with silica.
1-Fluoro-4-(methylsulfinyl)benzene Medium Polarity (e.g., 2:1 to 1:1)2nd Intermediate polarity due to S=O bond.
1-Fluoro-4-(methylsulfonyl)benzeneHigh EtOAc Ratio (e.g., 1:2)3rdHighest polarity, strongest interaction with silica.
Question 3: My sulfoxide seems to be degrading on the silica gel column. What are the alternatives?

Answer:

While uncommon, some sulfoxides can be sensitive to the acidic nature of standard silica gel, potentially leading to degradation.[11] If you observe streaking on TLC plates or low recovery from the column, consider these alternatives:

  • Neutralized Silica Gel: Pre-treat the silica gel by washing it with a dilute solution of a base like triethylamine in your eluent, then re-equilibrating with the pure eluent. This neutralizes the acidic sites.

  • Alumina Chromatography: Basic or neutral alumina can be used as an alternative stationary phase for compounds that are sensitive to acidic conditions. You will need to re-optimize your eluent system via TLC on alumina plates.

  • Reverse-Phase Chromatography: This technique uses a non-polar stationary phase (e.g., C18-silica) and a polar mobile phase (e.g., methanol/water or acetonitrile/water). The elution order is inverted: the most polar compound (sulfone) will elute first, followed by the sulfoxide, and then the least polar sulfide. This method is often very effective but can be more expensive and require specialized equipment.[11]

  • Specialized Crystallization: A specialized method involves dissolving the crude mixture in hot aqueous alcohol (e.g., 90% ethanol) and treating it with potassium carbonate. After stirring at 55-60 °C, the hot solution is filtered and cooled to crystallize the sulfoxide. This technique can disrupt interactions between the sulfoxide and sulfone, enabling more selective crystallization.[12]

Question 4: How can I definitively assess the purity of my final product?

Answer:

Visual inspection of a single spot on a TLC plate is a good indicator, but not a definitive measure of purity. For rigorous assessment, the following analytical techniques are recommended:

  • High-Performance Liquid Chromatography (HPLC): This is a highly sensitive method for quantifying purity.[8][9] Using a suitable column (e.g., C18 for reverse-phase) and method, you can separate and quantify the target compound and any remaining impurities, often to levels below 0.1%.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can confirm the structure of the desired product. The presence of impurity peaks (e.g., characteristic shifts for the sulfone or sulfide) can be used to estimate purity if their structures are known.

  • Mass Spectrometry (MS): Coupled with LC (LC-MS), this technique confirms the molecular weight of your compound and can help identify unknown impurities.[13]

  • Melting Point Analysis: A sharp melting point range that is consistent with literature values indicates high purity. Impurities typically depress and broaden the melting point range.

By combining these troubleshooting guides and protocols, researchers can effectively navigate the challenges of purifying crude 1-Fluoro-4-(methylsulfinyl)benzene to achieve the high degree of purity required for demanding applications in research and development.

References
  • Benchchem. (n.d.). Technical Support Center: Non-Chromatographic Removal of Sulfone from Sulfoxide Mixtures.
  • Ali, M. K., et al. (2001). Oxidation of Sulfides to Sulfoxides and Sulfones with 30% Hydrogen Peroxide under Organic Solvent- and Halogen-Free Conditions. ChemInform.
  • Wikipedia. (2023). Sulfoxide. Retrieved from [Link].

  • Li, Y., et al. (2019).
  • Hanson, J. E., & Jingwen, C. (2023). How to purify a sulfone and sulfide sulfoxide without a column?
  • ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Sulfide Oxidation. Retrieved from [Link].

  • WO2007068925A1 - An improved process for preparing of, impurities free, substituted 2-benzimidazolesulfoxide compound.
  • Chad's Prep. (2021). Sulfides | Organic Chemistry. Retrieved from [Link].

  • WO2007054668A1 - Synthesis of methylsulphonyl benzene compounds.
  • Berthod, A., et al. (2002). Separation of chiral sulfoxides by liquid chromatography using macrocyclic glycopeptide chiral stationary phases.
  • EP1334956B1 - Method for preparing sulfone or sulfoxide compound.
  • University of Toronto. (n.d.). Recrystallization - Single Solvent.
  • Oki, T., et al. (2023). Conversion of Racemic Alkyl Aryl Sulfoxides into Pure Enantiomers Using a Recycle Photoreactor. The Journal of Organic Chemistry.
  • Eurofins. (n.d.). Analytical Method Summaries.
  • MySkinRecipes. (n.d.). 1-Fluoro-4-(methylsulfinyl)benzene.
  • ChemHelp ASAP. (2021). column chromatography & purification of organic compounds. Retrieved from [Link].

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link].

  • Karoui, H., et al. (2015). Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-fluorophenyl)-N-isopropyl-2-(methylsulfonyl)acetamide.
  • Autech Industry Co.,Limited. (n.d.). Unlocking Potential: The Diverse Applications of 1-Fluoro-4-(methylsulfonyl)benzene in Industry. Retrieved from Autech Industry Co.,Limited website.
  • Request PDF. (n.d.). Oxidation of Sulfides to Sulfoxides. Part 1. Oxidation Using Halogen Derivatives.
  • PubChem. (n.d.). 1-Fluoro-4-(methylthio)benzene. Retrieved from [Link].

  • CN102336689A - Preparation and refining method of 4-Cl-(trifluoromethyl) benzene sulfonyl chloride.
  • Keshavarz, M., et al. (2010). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. MDPI.

Sources

Optimization

Technical Support Center: A Guide to the Stability and Degradation of 1-Fluoro-4-(methylsulfinyl)benzene

Answering the user's request. Prepared by the Senior Application Scientist Team Welcome to the technical support center for 1-Fluoro-4-(methylsulfinyl)benzene (CAS No. 658-14-0). This guide is designed for researchers, s...

Author: BenchChem Technical Support Team. Date: February 2026

Answering the user's request.

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 1-Fluoro-4-(methylsulfinyl)benzene (CAS No. 658-14-0). This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile intermediate in their work.[1] We understand that unexpected experimental outcomes can be a significant source of frustration and delay. This document provides in-depth troubleshooting advice, explains the underlying chemical principles of the compound's stability, and offers practical protocols to assess its integrity.

Part 1: Frequently Asked Questions - Storage and Handling

This section addresses the most common initial inquiries regarding the proper care of 1-Fluoro-4-(methylsulfinyl)benzene to prevent degradation before it even enters an experiment.

Q1: What are the recommended storage conditions for 1-Fluoro-4-(methylsulfinyl)benzene?

Proper storage is the first and most critical step in maintaining the compound's integrity. Deviations can lead to gradual degradation, introducing impurities that can compromise your experiments.

A: The compound should be stored at 2-8°C under an inert atmosphere, such as nitrogen.[1][2][3] It is crucial to keep the container tightly closed to prevent exposure to moisture and air.[4] While some suppliers may ship it at room temperature, long-term storage requires refrigeration to minimize the risk of thermal degradation.[2]

ParameterRecommendationRationale
Temperature 2-8°CMinimizes thermal decomposition and side reactions.
Atmosphere Inert Gas (Nitrogen/Argon)Prevents oxidation of the sulfoxide group.
Container Tightly SealedExcludes atmospheric moisture and oxygen.
Light Amber Vial / Dark LocationProtects against potential photochemical degradation.

Q2: My sample of 1-Fluoro-4-(methylsulfinyl)benzene, which should be a solid or solid-liquid mixture, has developed a yellow tint. Is it still usable?

A: A change in appearance, such as discoloration, is a primary indicator of potential chemical degradation. While a slight tint may not always signify a catastrophic loss of purity, it warrants immediate investigation before use in a sensitive reaction. The yellowing could be due to the formation of various degradation products. We strongly recommend performing a quality assessment check, such as the TLC protocol outlined in Part 4, to determine the purity of the material.

Q3: What common laboratory reagents are incompatible with 1-Fluoro-4-(methylsulfinyl)benzene?

A: Due to the reactivity of the sulfoxide group, the compound is incompatible with several classes of reagents:

  • Strong Acids and Acid Anhydrides: Reagents like acetic anhydride or trifluoroacetic anhydride can initiate a Pummerer rearrangement, a major degradation pathway for sulfoxides.[5][6]

  • Strong Oxidizing Agents: These can oxidize the methylsulfinyl group to a methylsulfonyl group, forming 1-Fluoro-4-(methylsulfonyl)benzene.[7][8]

  • Strong Reducing Agents: Reagents like hydrosilanes can reduce the sulfoxide back to the corresponding sulfide, 1-Fluoro-4-(methylthio)benzene.[9]

  • Strong Bases: The α-protons on the methyl group adjacent to the sulfoxide are acidic and can be deprotonated by strong bases like sodium hydride, leading to potential side reactions.[9]

Part 2: Troubleshooting Experimental Failures

When an experiment doesn't proceed as planned, the purity of the starting materials is a primary suspect. This section helps you diagnose if the degradation of 1-Fluoro-4-(methylsulfinyl)benzene is the root cause.

TroubleshootingWorkflow Start Unexpected Experimental Result (e.g., low yield, new byproducts) CheckPurity Is the purity of 1-Fluoro-4-(methylsulfinyl)benzene confirmed? Start->CheckPurity RunTLC Perform Quick Stability Check (See Protocol 4.1) CheckPurity->RunTLC No NotDegraded Starting material appears pure. Investigate other experimental parameters: - Reaction conditions - Reagent stoichiometry - Solvent purity CheckPurity->NotDegraded Yes AnalyzeData Analyze TLC Plate: - Multiple spots? - Streaking? RunTLC->AnalyzeData Degraded Degradation is Likely. Consult Degradation Pathways (Part 3). Purify or acquire new material. AnalyzeData->Degraded Yes AnalyzeData->NotDegraded No Purify Purify existing stock (e.g., column chromatography) or order new batch. Degraded->Purify

Caption: Troubleshooting workflow for experiments involving 1-Fluoro-4-(methylsulfinyl)benzene.

Q4: My reaction yield is significantly lower than reported in the literature. Could my starting material be the issue?

A: Absolutely. If a portion of your 1-Fluoro-4-(methylsulfinyl)benzene has degraded, the effective concentration of the active starting material is reduced, leading directly to lower yields. Furthermore, the degradation products themselves can sometimes interfere with or inhibit the desired reaction, further depressing the yield.

Q5: I'm seeing multiple new spots on my Thin Layer Chromatography (TLC) analysis of the reaction mixture that don't correspond to my starting material or expected product. What could they be?

A: These spots could be impurities from your starting material. The most common degradation products have different polarities and will appear as distinct spots on a TLC plate.

  • 1-Fluoro-4-(methylsulfonyl)benzene (Sulfone): The oxidized form. This compound is generally more polar than the starting sulfoxide.

  • 1-Fluoro-4-(methylthio)benzene (Sulfide): The reduced form. This compound is significantly less polar than the sulfoxide.

  • Pummerer Rearrangement Products: These can be diverse but often result in α-substituted thioethers, which would have different polarities.[5][10]

Part 3: Understanding the Key Degradation Pathways

A deep understanding of the potential chemical transformations of 1-Fluoro-4-(methylsulfinyl)benzene is essential for both troubleshooting and designing robust experimental conditions.

Q6: What is the Pummerer Rearrangement, and how does it cause degradation?

A: The Pummerer rearrangement is a classic reaction of sulfoxides that possess an α-hydrogen (like the methyl group in our compound).[10] It occurs in the presence of an activator, most commonly an acid anhydride like acetic anhydride (Ac₂O).[5][6] The reaction converts the sulfoxide into an α-acyloxythioether. This represents a significant structural change and a loss of the desired starting material. The presence of acidic impurities or using acidic solvents at elevated temperatures can facilitate this degradation pathway.

Pummerer_Mechanism Sulfoxide 1-Fluoro-4-(methylsulfinyl)benzene Activated Acylated Sulfoxide Intermediate Sulfoxide->Activated + Ac₂O Ac2O Acetic Anhydride (Ac₂O) Acetate Acetate (AcO⁻) Ac2O->Acetate byproduct Thial Cationic Thial Intermediate Activated->Thial - AcOH Activated->Acetate releases Product α-Acetoxythioether (Degradation Product) Thial->Product + AcO⁻

Caption: Simplified mechanism of the Pummerer rearrangement degradation pathway.

Q7: How susceptible is the sulfoxide group to oxidation and reduction?

A: The sulfinyl group (>S=O) is at an intermediate oxidation state between a sulfide (-S-) and a sulfone (-SO₂-). This makes it susceptible to both oxidation and reduction under common laboratory conditions.

  • Oxidation: Exposure to ambient oxygen over long periods or reaction with common oxidants (e.g., hydrogen peroxide, m-CPBA) will convert the sulfoxide to the corresponding sulfone, 1-Fluoro-4-(methylsulfonyl)benzene.[11][12]

  • Reduction: Certain reducing agents can deoxygenate the sulfoxide to form the sulfide, 1-Fluoro-4-(methylthio)benzene.[9][13]

These transformations result in impurities that can be difficult to separate from the desired product and may have different reactivity profiles.

Redox_Pathway Sulfide 1-Fluoro-4-(methylthio)benzene (Sulfide) Sulfoxide 1-Fluoro-4-(methylsulfinyl)benzene (STARTING MATERIAL) Sulfide->Sulfoxide [Oxidation] Sulfoxide->Sulfide [Reduction] Sulfone 1-Fluoro-4-(methylsulfonyl)benzene (Sulfone) Sulfoxide->Sulfone [Oxidation] Sulfone->Sulfoxide [Reduction]

Caption: Redox relationship between the sulfide, sulfoxide, and sulfone forms.

Part 4: Experimental Protocols for Quality Assessment

Do not proceed with a critical experiment if you suspect your starting material has degraded. Use these protocols to quickly assess the purity of your 1-Fluoro-4-(methylsulfinyl)benzene.

Protocol: Rapid Stability Assessment by Thin Layer Chromatography (TLC)

This method provides a fast, qualitative assessment of purity by separating the starting material from its less polar (sulfide) and more polar (sulfone) degradation products.

Materials:

  • TLC plate (Silica gel 60 F₂₅₄)

  • Developing chamber

  • Mobile Phase: 30% Ethyl Acetate in Hexane (v/v)

  • Sample Solution: Dissolve a small amount (~1 mg) of 1-Fluoro-4-(methylsulfinyl)benzene in Dichloromethane (DCM).

  • Visualization: UV lamp (254 nm) and a potassium permanganate (KMnO₄) stain.

Procedure:

  • Pour the mobile phase into the developing chamber to a depth of ~0.5 cm, cover, and let it equilibrate for 5-10 minutes.

  • Using a capillary tube, spot a small amount of your sample solution onto the baseline of the TLC plate.

  • Carefully place the TLC plate in the equilibrated chamber, ensuring the baseline is above the solvent level. Cover the chamber.

  • Allow the solvent front to travel up the plate until it is ~1 cm from the top.

  • Remove the plate, immediately mark the solvent front with a pencil, and let it air dry.

  • Visualize the plate under a UV lamp and circle any visible spots.

  • Submerge the plate in the KMnO₄ stain and gently heat with a heat gun to visualize spots. Sulfides, sulfoxides, and other potential byproducts will appear as yellow/brown spots on a purple background.

Interpreting the Results:

  • Pure Sample: A single, well-defined spot should be observed.

  • Degraded Sample: Multiple spots will be visible. Based on polarity:

    • A spot with a higher Rf value (travels further) is likely the less polar sulfide.

    • A spot with a lower Rf value (travels less) is likely the more polar sulfone.

CompoundExpected Relative Rf Value
1-Fluoro-4-(methylthio)benzeneHigh
1-Fluoro-4-(methylsulfinyl)benzeneMedium
1-Fluoro-4-(methylsulfonyl)benzeneLow

References

  • Pummerer rearrangement. (n.d.). In Wikipedia. Retrieved January 21, 2026, from [Link]

  • Pummerer Rearrangement. (2014, August 22). Chem-Station International Edition. [Link]

  • St. Clair, J. D., Weger, A., & Beal, P. A. (2012). Repurposing the Pummerer Rearrangement: Determination of Methionine Sulfoxides in Peptides. Protein Science, 21(2), 237–244. [Link]

  • Padwa, A. (Ed.). (1991). The Pummerer Reaction of Sulfinyl Compounds. In Comprehensive Organic Synthesis (Vol. 6, pp. 873-909). Pergamon Press.
  • Sulfoxide. (n.d.). In Wikipedia. Retrieved January 21, 2026, from [Link]

  • Hwu, J. R., & Gilbert, B. A. (1989). The Relative Reactivity of Thioethers and Sulfoxides toward Oxygen Transfer Reagents: The Oxidation of Thianthrene 5-Oxide and Related Compounds by MoO5HMPT. The Journal of Organic Chemistry, 54(19), 4732–4734. [Link]

  • 1-Fluoro-4-(methylsulfinyl)benzene. (n.d.). MySkinRecipes. Retrieved January 21, 2026, from [Link]

  • Benzene, 1-fluoro-4-(methylsulfonyl)-. (n.d.). NIST WebBook. Retrieved January 21, 2026, from [Link]

  • Cope, A. C., Morrison, D. E., & Field, L. (1950). Thermal Rearrangement of Allyl-type Sulfoxides, Sulfones and Sulfinates. Journal of the American Chemical Society, 72(1), 59–61. [Link]

  • Unlocking Potential: The Diverse Applications of 1-Fluoro-4-(methylsulfonyl)benzene in Industry. (n.d.). Ningbo Inno Pharmchem Co., Ltd. Retrieved January 21, 2026, from [Link]

  • Le, T. T., et al. (2017). Thermochemistry of Sulfones Relevant to Oxidative Desulfurization. Energy & Fuels, 31(6), 6536–6544. [Link]

  • 1-Fluoro-4-(methylthio)benzene. (n.d.). PubChem. Retrieved January 21, 2026, from [Link]

  • van der Meer, T., et al. (2020). Structure–Activity Relationship Studies of Aryl Sulfoxides as Reversible Monoacylglycerol Lipase Inhibitors. Journal of Medicinal Chemistry, 63(1), 365–385. [Link]

  • Wang, Y., et al. (2019). Switchable Synthesis of Aryl Sulfones and Sulfoxides through Solvent-Promoted Oxidation of Sulfides with O2/Air. The Journal of Organic Chemistry, 84(23), 15516–15523. [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Suzuki Coupling of 1-Fluoro-4-(methylsulfinyl)benzene

Introduction: The Suzuki-Miyaura cross-coupling is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency.[1] However, substrates bearing multiple potentiall...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Suzuki-Miyaura cross-coupling is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency.[1] However, substrates bearing multiple potentially reactive sites and functional groups that can interact with the catalyst present significant challenges. 1-Fluoro-4-(methylsulfinyl)benzene is a prime example of such a challenging substrate. Researchers often face a complex optimization problem due to three primary factors:

  • Catalyst Inhibition: The sulfoxide moiety, with its lone pair of electrons on the sulfur and oxygen atoms, can act as a ligand for the palladium center, leading to catalyst deactivation or the formation of off-cycle, unreactive complexes.[2]

  • Chemoselectivity: The molecule possesses two potential sites for oxidative addition: the C-F bond and the C-S bond of the methylsulfinyl group. While C-F bond activation is generally difficult, competitive C-S activation is a known pathway that can lead to undesired byproducts.[3][4]

  • Reaction Kinetics: The electron-withdrawing nature of both the fluoro and methylsulfinyl groups can influence the rate of oxidative addition, which is often the rate-determining step in the catalytic cycle.[5][6]

This guide provides a structured, in-depth approach to overcoming these challenges. It is organized into a series of troubleshooting questions and answers, designed to help you diagnose issues in your reaction and systematically select the optimal catalyst system.

Core Challenges & Mechanistic Insights

The key to optimizing this transformation lies in understanding and controlling the palladium catalytic cycle. The sulfoxide group can interfere at multiple points.

Pd0 Pd(0)L₂ (Active Catalyst) OA_Complex Ar-Pd(II)L₂(X) Oxidative Addition Complex Pd0->OA_Complex Oxidative Addition (Ar-X) Sulfoxide_Inhibition LₙPd(0)←S(O)R Deactivated Catalyst (Sulfoxide Coordination) Pd0->Sulfoxide_Inhibition Catalyst Inhibition Trans_Complex Ar-Pd(II)L₂(Ar') Transmetalation Complex OA_Complex->Trans_Complex Transmetalation (Ar'B(OR)₂) Product Ar-Ar' (Desired Product) Trans_Complex->Product Reductive Elimination Product->Pd0 Catalyst Regeneration

Caption: Fig 1. Simplified Suzuki catalytic cycle highlighting the potential for catalyst inhibition by the sulfoxide moiety.

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered when coupling 1-Fluoro-4-(methylsulfinyl)benzene. Each question is followed by a detailed explanation of the underlying causes and a series of systematic steps for resolution.

Q1: My reaction shows low or no conversion to the desired product. What are the primary causes and how do I proceed?

A1: Low to zero conversion is the most frequent issue and typically points to a problem with catalyst activity or stability. The sulfoxide group is a likely culprit, poisoning the palladium catalyst.

Underlying Causes & Diagnostic Steps:

  • Catalyst Inhibition: The sulfoxide can coordinate strongly to the Pd(0) center, preventing it from entering the catalytic cycle. This is especially problematic with less sterically hindered ligands that leave the palladium center exposed.

  • Poor Oxidative Addition: The C-F bond is strong and generally requires a highly electron-rich and reactive catalyst to break. If the catalyst system is not potent enough, this initial, often rate-limiting, step will not occur.[5]

  • Inactive Precatalyst: Some palladium sources, like Pd(OAc)₂, require in-situ reduction to the active Pd(0) state. If this reduction is inefficient, the reaction will not initiate.

Troubleshooting Workflow:

  • Step 1: Re-evaluate Your Ligand Choice. The ligand is the most critical variable.[7] Standard, less bulky ligands like PPh₃ are often ineffective. You must move to a ligand system known to promote the coupling of challenging substrates.

    • Recommendation: Screen a panel of bulky, electron-rich biarylphosphine ligands. These ligands are designed to create a sterically hindered, electron-rich palladium center that promotes oxidative addition and reductive elimination while discouraging sulfoxide coordination.[5]

  • Step 2: Change Your Palladium Precursor. If you are using a Pd(II) source like Pd(OAc)₂ or PdCl₂(PPh₃)₂, consider switching to a pre-formed Pd(0) source like Pd₂(dba)₃ or a modern, well-defined precatalyst (e.g., a G3 or G4 palladacycle). This removes uncertainty associated with the initial reduction step.

  • Step 3: Increase Reaction Temperature. The oxidative addition to an aryl fluoride often requires significant thermal energy. If you are running the reaction at a low temperature (e.g., <80 °C), incrementally increase it to 100-120 °C (solvent permitting) and monitor for product formation.

  • Step 4: Verify Reagent Quality. Ensure your boronic acid or ester is not degraded (protodeboronation is a common issue), your base is anhydrous and properly dispensed, and your solvent is rigorously degassed to remove oxygen, which can oxidize and deactivate the catalyst.

Q2: I'm observing significant side products, such as homocoupling of the boronic acid (Ar'-Ar') or desulfinylation. How can I improve selectivity?

A2: The formation of side products indicates that while your catalyst is active, undesired reaction pathways are competing with the desired cross-coupling.

Underlying Causes & Corrective Actions:

  • Homocoupling (Glaser-Hay type): This is often caused by the presence of oxygen, which can promote the oxidative coupling of the boronic acid. It can also be exacerbated by certain bases or high temperatures.

    • Solution: Ensure your reaction setup is scrupulously anaerobic. Degas your solvent thoroughly (e.g., via three freeze-pump-thaw cycles or by sparging with argon for 30+ minutes). Use a high-purity base.

  • Protodeboronation: The boronic acid reacts with trace water or protic sources to revert to the corresponding arene (Ar'-H), reducing the amount available for transmetalation. This is more common with electron-rich or heteroaryl boronic acids.

    • Solution: Use anhydrous solvents and reagents. Sometimes, using a boronate ester (e.g., a pinacol ester) instead of the boronic acid can increase stability. Using a milder base like K₃PO₄ or CsF can also help compared to stronger hydroxides.

  • Desulfinylation/C-S Cleavage: This suggests your catalyst system is activating the C-S bond in addition to, or instead of, the C-F bond. This is a complex chemoselectivity challenge.

    • Solution: This problem is highly ligand-dependent.[8] A ligand that is too reactive or not sterically discriminating enough may lead to C-S insertion. Experimenting with different classes of ligands is key. For instance, if a highly electron-rich ligand like SPhos gives C-S cleavage, trying a slightly less donating but still bulky ligand like XPhos or a cataCXium® ligand might shift the selectivity towards the desired C-F activation.

Q3: My reaction works, but the yield is inconsistent between runs. What factors should I investigate for better reproducibility?

A3: Inconsistency is often traced back to subtle variations in reaction setup and reagent quality, which are magnified when dealing with a challenging substrate.

Underlying Causes & Standardization Protocol:

  • Atmosphere Control: Minor oxygen or moisture leaks can have a major impact.

    • Action: Standardize your degassing procedure. Use a glovebox for reagent preparation if possible. Always use fresh, anhydrous solvents.

  • Base Quality and Dispensing: Bases like K₂CO₃ or K₃PO₄ can be hygroscopic and their effective concentration can vary.

    • Action: Use a freshly opened bottle of base or dry it in an oven before use. For small-scale reactions, consider using a stock solution of the base in degassed water (if the reaction is aqueous) or preparing a slurry in the reaction solvent to ensure homogenous dispensing.

  • Catalyst Loading Precision: For highly active catalysts, small variations in the amount of catalyst loaded can lead to significant differences in reaction rate and yield.

    • Action: Prepare a stock solution of your palladium precursor and ligand in an anhydrous, degassed solvent (e.g., dioxane) and add it via syringe. This is more accurate than weighing out milligram or sub-milligram quantities.

Systematic Catalyst Screening Protocol

For a challenging substrate like 1-Fluoro-4-(methylsulfinyl)benzene, a systematic screen of catalyst components is the most efficient path to success.

Experimental Protocol: Parallel Catalyst Screening

  • Preparation: In a glovebox, arrange an array of reaction vials equipped with stir bars.

  • Reagent Addition (Solids): To each vial, add 1-Fluoro-4-(methylsulfinyl)benzene (1.0 equiv), the desired boronic acid partner (1.2-1.5 equiv), and the chosen base (2.0-3.0 equiv).

  • Catalyst Addition: Add the specific palladium precursor and ligand to each vial according to the screening table below. It is best to use pre-weighed precatalysts or add the catalyst/ligand as a stock solution for accuracy.

  • Solvent Addition: Add the degassed solvent (e.g., Dioxane/H₂O, Toluene, or 2-MeTHF) to each vial to reach the target concentration (typically 0.1-0.5 M).

  • Reaction: Seal the vials, remove them from the glovebox, and place them in a pre-heated reaction block or oil bath at the desired temperature (e.g., 100 °C).

  • Monitoring & Analysis: After a set time (e.g., 2, 8, 24 hours), take a small aliquot from each vial, quench it, and analyze by LC-MS or GC-MS to determine the conversion and product ratio.

Table 1: Recommended Initial Catalyst Screening Panel

EntryPalladium Source (mol%)Ligand (mol%)BaseSolventRationale
1Pd₂(dba)₃ (1-2%)SPhos (2-4%)K₃PO₄Dioxane / H₂O (10:1)A highly active, general system for difficult couplings.[9]
2Pd(OAc)₂ (2%)XPhos (4%)K₂CO₃TolueneA robust, thermally stable system often used in process chemistry.
3XPhos Pd G3 (2%)(precatalyst)CsF2-MeTHFA modern precatalyst with a milder base, good for sensitive substrates.
4Pd(OAc)₂ (2%)cataCXium® A (4%)K₃PO₄DioxaneDi-adamantylphosphine ligand, extremely bulky, can prevent catalyst inhibition.
5Pd(dppf)Cl₂ (2%)(precatalyst)Na₂CO₃DMFA classic, less reactive system; serves as a baseline for comparison.[10]

Logical Troubleshooting Workflow

When a reaction fails, a logical decision-making process is crucial. The following flowchart provides a visual guide to diagnosing and solving common problems.

Start Reaction Start: Low/No Conversion Check_Reagents Step 1: Verify Reagents (Substrates, Base, Solvent) Are they pure & anhydrous? Start->Check_Reagents Check_Conditions Step 2: Check Conditions Is temperature high enough? Is it truly anaerobic? Check_Reagents->Check_Conditions Reagents OK Failure Persistent Failure: Consider alternative synthetic route Check_Reagents->Failure Reagents Bad Change_Ligand Step 3: Change Ligand Screen bulky, electron-rich biarylphosphine ligands (e.g., SPhos, XPhos) Check_Conditions->Change_Ligand Conditions OK Check_Conditions->Failure Conditions Faulty Change_Pd Step 4: Change Pd Source Switch from Pd(II) to Pd(0) or use a modern precatalyst (e.g., Pd₂(dba)₃, XPhos Pd G4) Change_Ligand->Change_Pd Still No/Low Conversion Success Reaction Optimized Change_Ligand->Success Conversion Achieved Change_Pd->Success Conversion Achieved Change_Pd->Failure Still No/Low Conversion

Caption: Fig 2. A systematic decision tree for troubleshooting failed Suzuki coupling reactions of 1-Fluoro-4-(methylsulfinyl)benzene.

References

  • Lu, G.-P., Voigtritter, K. R., Cai, C., & Lipshutz, B. H. (2012). Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings. The Journal of Organic Chemistry, 77(7), 3700–3703. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

  • Loreto, M. A., et al. (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 17(4), 4419-4430. [Link]

  • Reddit user discussion on challenging Suzuki coupling. (2023). r/Chempros. [Link]

  • So, C. M., Yuen, O. Y., Ng, S. S., & Chen, Z. (2019). A General Chemoselective Suzuki-Miyaura Coupling of Polyhalogenated Aryl Triflates Enabled by an Alkyl-Heteroaryl-Based Phosphine Ligand. Organic Letters, 21(15), 6094-6099. [Link]

  • Smith, A. M., et al. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Organic & Biomolecular Chemistry, 14(32), 7594-7602. [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. [Link]

  • Chen, Y., et al. (2020). Palladium‐Catalyzed peri‐Selective C−H Fluoroalkoxylation of Aryl Sulfoxides. ChemCatChem, 12(13), 3494-3498. [Link]

  • Cee, V. J., et al. (2010). Catalyst Selection Facilitates the Use of Heterocyclic Sulfinates as General Nucleophilic Coupling Partners in Palladium-Catalyzed Coupling Reactions. The Journal of Organic Chemistry, 75(21), 7291–7297. [Link]

  • Wu, T., et al. (2020). 'Awaken' aryl sulfonyl fluoride: a new partner in the Suzuki–Miyaura coupling reaction. New Journal of Chemistry, 44(30), 12891-12895. [Link]

  • Singh, B., et al. (2012). Organosulphur and related ligands in Suzuki–Miyaura C–C coupling. Dalton Transactions, 41(33), 9947-9965. [Link]

  • Ghorbani-Vaghei, R., & Amiri, M. (2019). Palladium Catalyzed Allylic C-H Oxidation Enabled by Bicyclic Sulfoxide Ligands. Organics, 4(3), 289-299. [Link]

  • Gujral, S. S., & Jain, S. L. (2018). Synthesis, Structure, and Catalytic Studies of Palladium and Platinum Bis-Sulfoxide Complexes. Inorganica Chimica Acta, 471, 558-566. [Link]

  • dos Santos, J. A., et al. (2010). Suzuki-Miyaura cross-coupling reactions of aryl tellurides with potassium aryltrifluoroborate salts. The Journal of Organic Chemistry, 75(8), 2732-2735. [Link]

  • Stancl, M., et al. (2021). Ligand-dependent stereoselective Suzuki–Miyaura cross-coupling reactions of β-enamido triflates. Beilstein Journal of Organic Chemistry, 17, 2623–2631. [Link]

Sources

Optimization

Technical Support Center: Interpreting Complex NMR Spectra of Fluorinated Sulfoxides

Welcome to the technical support hub for the analysis of fluorinated sulfoxides by Nuclear Magnetic Resonance (NMR) spectroscopy. This guide is designed for researchers, scientists, and drug development professionals to...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support hub for the analysis of fluorinated sulfoxides by Nuclear Magnetic Resonance (NMR) spectroscopy. This guide is designed for researchers, scientists, and drug development professionals to navigate the unique challenges presented by this class of molecules. The inherent chirality at the sulfur center, combined with the presence of fluorine atoms, often leads to spectra that are rich in information but complex to interpret.

This resource is structured to provide rapid answers to common issues through our Frequently Asked Questions (FAQs) and to offer in-depth, validated protocols in our Troubleshooting Guides for more complex analytical problems.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why do the ¹⁹F NMR signals for my fluorinated sulfoxide appear as complex multiplets, even for a simple -CF₂S(O)- group?

Answer: The complexity arises from a phenomenon called diastereotopicity . The sulfoxide group has a stereogenic center at the sulfur atom. This chiral center makes the two fluorine atoms in an adjacent methylene group (-CF₂-) chemically non-equivalent.[1][2][3]

  • Causality: Because the two fluorine nuclei reside in different chemical environments relative to the lone pair and the oxygen atom on the chiral sulfur, they have different chemical shifts (anisochrony).[2][3]

  • Coupling: These non-equivalent fluorine atoms will couple to each other, resulting in a pair of doublets (an 'AB quartet'). Each of these signals will be further split by any nearby protons (e.g., in a -CF₂CH₂- moiety), leading to complex multiplets like doublets of doublets or doublets of triplets. The geminal ²J(F,F) coupling constants can be very large, often in the range of 220-340 Hz.[2]

Q2: I see a large coupling constant between two fluorine atoms that are far apart in the molecule. Is this an artifact?

Answer: Not necessarily. You are likely observing a through-space J-coupling (also known as scalar coupling). Unlike through-bond coupling, which is transmitted via electrons in the bonding framework, through-space coupling occurs when two nuclei are physically close in space, typically less than the sum of their van der Waals radii.[4][5][6] This is a crucial tool for conformational analysis.

  • Mechanism: The interaction is mediated by the overlap of the electron orbitals of the non-bonded atoms.[4] Its magnitude decays exponentially with the distance between the nuclei.[6]

  • Identification: To confirm a through-space interaction, you should run a 2D Heteronuclear Overhauser Effect Spectroscopy (HOESY ) or Nuclear Overhauser Effect Spectroscopy (NOESY) experiment. A cross-peak between the two fluorine nuclei (in a ¹⁹F-¹⁹F NOESY) or between a fluorine and a proton (in a ¹H-¹⁹F HOESY) confirms their spatial proximity.[7][8][9]

Q3: The ¹H NMR spectrum of my compound is very broad and difficult to interpret due to fluorine coupling. How can I simplify it?

Answer: The most effective way to simplify a proton spectrum complicated by J(H,F) couplings is to perform a ¹H{¹⁹F} decoupling experiment .[10] This technique involves irradiating the fluorine nuclei at their resonance frequencies while observing the proton signals.

  • Why it Works: The constant irradiation of the fluorine nuclei causes them to rapidly flip between their spin states, effectively averaging their magnetic influence on the coupled protons to zero. The result is a simplified ¹H spectrum where all H-F splittings have collapsed into singlets, making the underlying H-H coupling patterns much clearer.[10]

  • Implementation: This is a standard experiment on most modern NMR spectrometers.[11] The reverse experiment, ¹⁹F{¹H}, is also extremely useful for simplifying complex fluorine spectra by removing all couplings to protons.[12]

Q4: My ¹³C NMR spectrum is missing signals for carbons attached to fluorine, or they appear as very broad, low-intensity multiplets. What's happening?

Answer: This is a direct result of the large one-bond carbon-fluorine coupling constant, ¹J(C,F), which can range from 240 to 320 Hz.[13][14]

  • Signal Splitting: This large coupling splits the carbon signal into a multiplet (e.g., a 1:1 doublet for a -CF group, a 1:2:1 triplet for a -CF₂ group). This splitting distributes the signal's intensity over a wide frequency range, causing it to appear broad and potentially sink into the baseline noise, especially for quaternary carbons.

  • Solution: The standard solution is to run a ¹³C experiment with simultaneous ¹H and ¹⁹F decoupling , often denoted as ¹³C{¹H,¹⁹F}.[13] This requires a spectrometer with a triple-resonance probe capable of pulsing on three channels simultaneously.[13] This experiment will collapse the C-F multiplets into sharp singlets, dramatically improving the signal-to-noise ratio and making signal identification straightforward.[13][14]

Section 2: In-Depth Troubleshooting Guides

Guide A: A Systematic Workflow for Complete Structural Elucidation

When faced with a novel fluorinated sulfoxide, a systematic, multi-experiment approach is required to unambiguously assign all signals and determine the relative stereochemistry.

  • Acquire Standard Spectra: Obtain high-quality 1D ¹H, ¹⁹F, and ¹³C{¹H} spectra.

  • Initial Assessment:

    • In the ¹H spectrum, identify proton-bearing groups and their rough chemical shifts. Note any large splittings that might indicate H-F coupling.

    • In the ¹⁹F spectrum, identify the number of unique fluorine environments. The large chemical shift dispersion of ¹⁹F NMR (often spanning over 200 ppm) is highly advantageous for resolving signals.[15][16]

    • In the ¹³C spectrum, note the presence of C-F splittings and identify carbons that are likely near fluorine atoms.

  • Acquire Decoupled Spectra: Run ¹H{¹⁹F} and ¹⁹F{¹H} experiments to simplify spectra and reveal underlying H-H and F-F coupling networks, respectively.[10][12]

  • ¹H-¹H COSY: Establishes proton-proton connectivity through bonds, typically over 2-3 bonds. This helps build the carbon skeleton's proton framework.

  • ¹H-¹³C HSQC: Correlates each proton directly to the carbon it is attached to (one-bond correlation). This is the most reliable way to assign carbon resonances for protonated carbons.

  • ¹H-¹³C HMBC: Shows correlations between protons and carbons over longer ranges (typically 2-4 bonds). This is critical for identifying quaternary carbons and piecing together molecular fragments.

  • ¹⁹F-¹³C HMBC: A powerful but less common experiment that reveals long-range couplings between fluorine and carbon. This can be invaluable for confirming the placement of fluorinated groups within the molecule.[17]

The Heteronuclear Overhauser Effect Spectroscopy (HOESY) experiment is the definitive method for confirming stereochemistry and conformation by identifying nuclei that are close in space, regardless of their through-bond connectivity.[9]

  • Setup: The 2D ¹H-¹⁹F HOESY experiment is the most common variant. It requires a spectrometer and probe configured for simultaneous ¹H and ¹⁹F pulsing.[9]

  • Acquisition: A series of spectra are acquired with varying mixing times to build up the NOE effect.

  • Interpretation: A cross-peak between a specific proton and a specific fluorine atom is direct evidence that they are spatially proximate (typically < 5 Å apart).[9] This information is critical for distinguishing between diastereomers, where through-bond connectivity is identical, but the 3D arrangement of atoms differs. Recent advancements in methodology have improved the accuracy of measuring ¹H-¹⁹F internuclear distances using this experiment.[7][8]

The following diagram illustrates the logical workflow for structure elucidation.

G cluster_1d Step 1: 1D NMR Analysis cluster_2d_bond Step 2: Through-Bond Connectivity cluster_2d_space Step 3: Through-Space Confirmation cluster_final Step 4: Final Structure A 1H, 19F, 13C{1H} Spectra B 1H{19F} & 19F{1H} Decoupling A->B Simplify Multiplets C 1H-1H COSY B->C Identify Spin Systems D 1H-13C HSQC/HMBC C->D Build Framework E 1H-19F HOESY D->E Propose Diastereomers F Assigned Structure & Relative Stereochemistry E->F Confirm 3D Arrangement

Caption: A logical workflow for fluorinated sulfoxide structure elucidation.

Guide B: Determining Absolute Stereochemistry at the Sulfur Center

NMR is inherently achiral and cannot distinguish between enantiomers. To determine the absolute configuration (R vs. S) at the sulfur center, you must introduce a chiral auxiliary to create a diastereomeric interaction that can be observed by NMR. Chiral Solvating Agents (CSAs) are the most common and convenient tools for this purpose.[18][19][20]

  • Challenge: A racemic (1:1) mixture of (R)- and (S)-sulfoxide will give a single set of NMR signals.

  • Solution: Add an enantiopure CSA to the NMR tube. The CSA will form transient, non-covalent diastereomeric complexes with each enantiomer of the sulfoxide: [(R)-sulfoxide•••(CSA)] and [(S)-sulfoxide•••(CSA)]. These diastereomeric complexes have different magnetic environments, leading to the separation of NMR signals for the R and S enantiomers.[18][21]

  • Select a CSA: Pirkle's alcohol ((R)-(-)-2,2,2-trifluoro-1-(9-anthryl)ethanol) is a classic and effective CSA for sulfoxides due to its ability to form hydrogen bonds and engage in π-π stacking.

  • Prepare Samples:

    • Sample 1 (Analyte Only): Dissolve a precise amount of your racemic sulfoxide in a suitable solvent (e.g., CDCl₃). Acquire a high-resolution ¹H or ¹⁹F spectrum.

    • Sample 2 (Analyte + CSA): To the same NMR tube, add a molar equivalent of the enantiopure CSA. Re-acquire the spectrum under identical conditions.

  • Data Analysis:

    • Compare the spectra from steps 2a and 2b. Look for signals that have split into two distinct resonances in the presence of the CSA. The ¹⁹F spectrum is often ideal for this analysis due to its wide chemical shift range and sensitivity.

    • The integration of the two separated signals directly corresponds to the enantiomeric ratio (e.g., a 1:1 integration confirms a racemic mixture).

    • The pattern of which enantiomer's signals shift upfield versus downfield upon complexation can be used to assign the absolute configuration, often by comparing to known examples or computational models (an extension of Mosher's method).[21]

The diagram below illustrates the principle of chiral recognition by a CSA.

G cluster_R (R)-Sulfoxide + (R)-CSA cluster_S (S)-Sulfoxide + (R)-CSA cluster_NMR Resulting NMR Spectrum R_Sulf R-Sulfoxide R_Complex Diastereomeric Complex 1 R_Sulf->R_Complex CSA1 R-CSA CSA1->R_Complex NMR_Signal Two distinct signals observed (Δδ ≠ 0) R_Complex->NMR_Signal Signal A S_Sulf S-Sulfoxide S_Complex Diastereomeric Complex 2 S_Sulf->S_Complex CSA2 R-CSA CSA2->S_Complex S_Complex->NMR_Signal Signal B

Caption: Mechanism of enantiomeric resolution by a Chiral Solvating Agent (CSA).

Section 3: Reference Data

The interpretation of NMR spectra relies on understanding typical coupling constant values. The table below provides a summary of common J-couplings encountered in fluorinated sulfoxides.

Coupling Type Notation Typical Value (Hz) Notes
Geminal H-H²J(H,H)-10 to -18Highly dependent on geometry.
Vicinal H-H³J(H,H)0 to 12Karplus relationship (dihedral angle dependent).
Geminal F-F²J(F,F)220 to 340Very large and structurally informative.[2]
Vicinal F-F³J(F,F)0 to 40Can be through-bond or through-space.
Geminal H-F²J(H,F)45 to 60Large and easily identifiable.[14]
Vicinal H-F³J(H,F)5 to 25Also follows a Karplus-type relationship.
One-bond C-F¹J(C,F)240 to 320Causes significant splitting in ¹³C spectra.[13][14]
Two-bond C-F²J(C,F)15 to 50Useful for assignments via HMBC.

References

  • Revisiting NMR Through-Space JFF Spin–Spin Coupling Constants for Getting Insight into Proximate F---F Interactions. The Journal of Physical Chemistry A. [Link]

  • Improving the accuracy of 1 H-19 F internuclear distance measurement using 2D 1 H-19 F HOESY. PubMed. [Link]

  • 19F with 1H Decoupling. UMass Nuclear Magnetic Resonance (NMR) Labs. [Link]

  • 1H with 19F Decoupling. University of Ottawa NMR Facility Blog. [Link]

  • Improving the accuracy of >1>H–>19>F internuclear distance measurement using 2D >1>H–>19>F HOESY. University of Bristol Research Portal. [Link]

  • 13C NMR with 1H and 19F double decoupling. EPFL. [Link]

  • 1D Selective 1H - 19F HOESY. University of Ottawa NMR Facility Blog. [Link]

  • Revisiting NMR Through-Space JFF Spin–Spin Coupling Constants for Getting Insight into Proximate F---F Interactions. ACS Publications. [Link]

  • Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. ACS Omega. [Link]

  • An Overview of Fluorine NMR. ResearchGate. [Link]

  • Through-Bond and Through-Space J FF Spin−Spin Coupling in Peridifluoronaphthalenes: Accurate DFT Evaluation of the Four Contributions. ResearchGate. [Link]

  • AVANCE Tutorial: 1D 19F-Decoupled 1H spectrum. IMSERC. [Link]

  • Solid-State NMR 19F-1H-15N Correlation Experiments for Resonance Assignment and Distance Measurements of Multi-fluorinated Proteins. PubMed Central. [Link]

  • One-pot synthesis of arylfluoroalkylsulfoxides and study of their anomalous 19F NMR behavior. Journal of Fluorine Chemistry. [Link]

  • 14N decoupled 1H–19F HOESY with ROYALPROBE™ HFX. JEOL. [Link]

  • Fluorine-19 nuclear magnetic resonance spectroscopy. Wikipedia. [Link]

  • NMR Manual for Hetero-nuclear Overhauser Enhancement Spectroscopy (HOESY) Experiment. IMSERC. [Link]

  • Fluorine NMR. University of Wisconsin-Madison. [Link]

  • Expedited Selection of NMR Chiral Solvating Agents for Determination of Enantiopurity. ACS Publications. [Link]

  • J-Coupling (Scalar). Chemistry LibreTexts. [Link]

  • Chiral Reagents for the Determination of Enantiomeric Excess and Absolute Configuration Using NMR Spectroscopy. ResearchGate. [Link]

  • Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. University of Pisa. [Link]

  • A Supramolecular Extension of Mosher's Method: Absolute Configuration Assignment of N-Amino Acid Derivatives via Bis-Thiourea Chiral Solvating Agent. MDPI. [Link]

  • ¹⁹F‐NMR Diastereotopic Signals in Two N-CHF2 Derivatives of (4S,7R)-7,8,8-Trimethyl-4,5,6,7-tetrahydro-4,7-methano-2H-indazole. MDPI. [Link]

  • 1H NMR Coupling Constants. Organic Chemistry Data. [Link]

  • FLOURINE COUPLING CONSTANTS. Progress in NMR Spectroscopy. [Link]

  • H-1 chemical shifts in NMR. Part 27: proton chemical shifts in sulfoxides and sulfones and the magnetic anisotropy, electric field and steric effects of the SO bond. ResearchGate. [Link]

  • New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. National Institutes of Health. [Link]

  • New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Europe PMC. [Link]

  • Structure Elucidation of Fluorinated Compounds by NMR. JEOL Ltd.. [Link]

  • 19F-NMR Diastereotopic Signals in Two N-CHF2 Derivatives of (4S,7R)-7,8,8-Trimethyl-4,5,6,7-tetrahydro-4,7-methano-2H-indazole. Semantic Scholar. [Link]

  • 19F-NMR Diastereotopic Signals in Two N-CHF₂ Derivatives of (4S,7R)-7,8,8-Trimethyl-4,5,6,7-tetrahydro-4,7-methano-2H-indazole. PubMed. [Link]

  • 16: Multinuclear NMR. Chemistry LibreTexts. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Structural Confirmation of 1-Fluoro-4-(methylsulfinyl)benzene using ¹H and ¹⁹F NMR Analysis

This guide provides an in-depth technical comparison of Nuclear Magnetic Resonance (NMR) spectroscopy for the unambiguous structural confirmation of 1-Fluoro-4-(methylsulfinyl)benzene. Designed for researchers, scientist...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of Nuclear Magnetic Resonance (NMR) spectroscopy for the unambiguous structural confirmation of 1-Fluoro-4-(methylsulfinyl)benzene. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple procedural outline to explain the causality behind experimental choices and compares NMR with other key analytical techniques, ensuring a thorough understanding of the structural validation process.

Introduction: The Imperative of Structural Integrity

1-Fluoro-4-(methylsulfinyl)benzene (CAS 658-14-0) is a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its unique combination of a fluorinated aromatic ring and a chiral sulfoxide group makes it a versatile building block in medicinal chemistry for enhancing metabolic stability and modulating electronic properties.[2] In any field, from drug discovery to materials science, the absolute confirmation of a molecule's chemical structure is a non-negotiable prerequisite for further development.[3] Ambiguity in structure can lead to misinterpreted results, failed experiments, and significant safety concerns.

Among the arsenal of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy stands out as the premier method for the structural elucidation of small organic molecules in solution.[4][5] By probing the magnetic properties of atomic nuclei, NMR provides detailed information about the chemical environment, connectivity, and spatial relationships of atoms within a molecule. This guide will specifically focus on the synergistic use of proton (¹H) and fluorine-19 (¹⁹F) NMR to provide a self-validating system for the structural confirmation of 1-Fluoro-4-(methylsulfinyl)benzene.

The Power of a Dual-Nuclei Approach: Principles of ¹H and ¹⁹F NMR

NMR spectroscopy's utility lies in its ability to translate the unique electronic environment of each nucleus into a distinct signal characterized by its chemical shift (δ), multiplicity (splitting pattern), and integral (signal area). For organofluorine compounds, complementing standard ¹H NMR with ¹⁹F NMR provides an exceptionally robust analytical workflow.

Fluorine-19 NMR: The Ideal Secondary Probe The ¹⁹F nucleus is nearly perfect for NMR analysis for several key reasons:

  • High Natural Abundance: ¹⁹F has 100% natural abundance, meaning every fluorine atom in the sample contributes to the signal.[6][7]

  • High Sensitivity: It possesses a high gyromagnetic ratio and a nuclear spin of ½, making it the third most receptive stable nucleus after ¹H and ³H.[6]

  • Wide Chemical Shift Range: The chemical shifts in ¹⁹F NMR can span over 800 ppm, drastically reducing the likelihood of signal overlap, a common challenge in complex ¹H spectra.[6][8]

This dual-nuclei approach allows for cross-validation of structural features. The spin-spin coupling constants (J-values) observed between ¹H and ¹⁹F nuclei must be identical in both the proton and fluorine spectra, providing an internal check on the spectral assignment.

Spectral Analysis: Decoding the Structure of 1-Fluoro-4-(methylsulfinyl)benzene

The structure of 1-Fluoro-4-(methylsulfinyl)benzene possesses a clear symmetry plane, which simplifies its expected NMR spectra. We can predict the signals for the three distinct proton environments and the single fluorine environment.

Caption: Molecular structure of 1-Fluoro-4-(methylsulfinyl)benzene showing distinct NMR environments.

Predicted ¹H NMR Spectrum

The proton spectrum is anticipated to show three distinct signals:

  • Methyl Protons (Env. C): A singlet integrating to 3H. The electron-withdrawing sulfoxide group will shift this signal downfield compared to a simple methyl sulfide.[9][10]

  • Aromatic Protons (Env. B): A multiplet integrating to 2H, corresponding to the protons ortho to the sulfinyl group (H-3, H-5). These protons will exhibit ortho coupling to their adjacent protons (H-2, H-6) and a smaller meta coupling to the fluorine atom (⁴JHF).

  • Aromatic Protons (Env. A): A multiplet integrating to 2H, corresponding to the protons ortho to the fluorine atom (H-2, H-6). These protons will show ortho coupling to H-3/H-5 and a significant ortho coupling to the fluorine atom (³JHF).

Predicted ¹⁹F NMR Spectrum

The ¹⁹F NMR spectrum provides complementary information:

  • Fluorine Nucleus: A single signal is expected. Because it is coupled to neighboring protons, this signal will be split. It will primarily be split into a triplet by the two equivalent ortho protons (H-2, H-6). Further, smaller splitting from the two meta protons (H-3, H-5) may resolve into a triplet of triplets. A ¹H-decoupled ¹⁹F experiment would collapse this multiplet into a single sharp line, confirming the presence of a single fluorine environment.[11]

Summary of Predicted NMR Data

The following table summarizes the anticipated data. Chemical shifts are referenced against TMS for ¹H and CFCl₃ for ¹⁹F.

NucleusLabelPredicted δ (ppm)MultiplicityCoupling Constant (J, Hz)Integration
¹HH-C~2.7 - 3.0s-3H
¹HH-B~7.7 - 7.9dd or t³JHH ≈ 8-9, ⁴JHF ≈ 4-52H
¹HH-A~7.2 - 7.4dd or t³JHH ≈ 8-9, ³JHF ≈ 8-92H
¹⁹FF-1~ -110 to -115tt³JFH ≈ 8-9, ⁴JFH ≈ 4-5-

Note: Predicted values are based on typical ranges for similar structures and can be influenced by solvent and concentration.[12][13][14]

Caption: Diagram illustrating the key through-bond J-couplings in the aromatic ring.

Experimental Protocol for NMR Analysis

A robust and reproducible protocol is essential for obtaining high-quality data.

Step 1: Sample Preparation

  • Weigh approximately 5-10 mg of 1-Fluoro-4-(methylsulfinyl)benzene directly into a clean, dry NMR tube.

  • Add ~0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃, or Dimethyl sulfoxide-d₆, DMSO-d₆). The choice of solvent is critical, as it can influence chemical shifts through solute-solvent interactions.[13][15] DMSO-d₆ is often preferred for sulfoxides due to its polarity.

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), for ¹H NMR chemical shift referencing (δ = 0.00 ppm).

  • Cap the tube and gently agitate until the sample is fully dissolved.

Step 2: NMR Data Acquisition

  • Insert the sample into a high-field NMR spectrometer (e.g., 400 or 500 MHz).

  • ¹H NMR Spectrum:

    • Load standard acquisition parameters for a one-pulse proton experiment.

    • Set the spectral width to cover the expected range of proton signals (~0-10 ppm).

    • Acquire data for 16-32 scans to ensure a good signal-to-noise ratio.

    • Set a relaxation delay (d1) of at least 1-2 seconds.

  • ¹⁹F NMR Spectrum:

    • Switch the spectrometer to the ¹⁹F channel. Many modern instruments are equipped with probes that can easily switch between ¹H and ¹⁹F observation.[11]

    • Set the spectral width to accommodate the wide chemical shift range of fluorine (e.g., -50 to -250 ppm).

    • Acquire a standard spectrum. The high sensitivity of ¹⁹F often requires fewer scans than ¹H NMR.

  • ¹⁹F {¹H-decoupled} Spectrum (Optional but Recommended):

    • Run a second ¹⁹F experiment while applying a broadband proton decoupling pulse.

    • This will collapse the fluorine multiplet into a singlet, simplifying the spectrum and confirming that all observed splitting in the standard ¹⁹F spectrum is due to H-F coupling.

Step 3: Data Processing and Interpretation

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs).

  • Calibrate the ¹H spectrum by setting the TMS peak to 0.00 ppm.

  • Integrate the signals in the ¹H spectrum to determine the relative number of protons in each environment.

  • Analyze the multiplicities and measure the J-coupling constants in both the ¹H and ¹⁹F spectra. Critically, confirm that the ³JHF and ⁴JHF values are identical in both spectra. This cross-validation is the cornerstone of structural confirmation.

Caption: Workflow for structural confirmation using ¹H and ¹⁹F NMR.

A Comparative Perspective: NMR vs. Alternative Techniques

While NMR is exceptionally powerful, a multi-technique approach often provides the most comprehensive characterization. The choice of technique depends on the specific information required.[5]

TechniqueInformation ProvidedAdvantages for This MoleculeLimitations
¹H & ¹⁹F NMR Atomic connectivity, chemical environment, stereochemistry (for chiral center).Unambiguous confirmation of the entire carbon-hydrogen-fluorine framework. Provides definitive evidence of the substitution pattern through J-coupling.Does not provide molecular weight. Requires soluble sample.
Mass Spectrometry (MS) Molecular weight, elemental composition (High-Res MS), fragmentation patterns.Confirms the molecular formula (C₇H₇FOS). Fragmentation can support the presence of the fluorophenyl and methylsulfinyl moieties.Isomeric compounds can have identical masses. Does not reveal atomic connectivity.
Infrared (IR) Spectroscopy Presence of functional groups.Quickly confirms key bonds: S=O stretch (~1050 cm⁻¹), C-F stretch (~1200-1100 cm⁻¹), and aromatic C-H/C=C bonds.Provides no information on the substitution pattern or overall connectivity.
X-ray Crystallography Precise 3D structure, bond lengths, bond angles, absolute stereochemistry.The "gold standard" for absolute structural proof.[16] Would definitively resolve the solid-state conformation.Requires a high-quality single crystal, which can be extremely challenging and time-consuming to grow.[16][17]

In practice, NMR and high-resolution mass spectrometry are used in tandem as the primary methods for routine structural confirmation of newly synthesized small molecules.

Conclusion

The combined use of ¹H and ¹⁹F NMR spectroscopy offers a robust, reliable, and self-validating method for the complete structural confirmation of 1-Fluoro-4-(methylsulfinyl)benzene. The clear differentiation of proton environments, coupled with the high sensitivity and wide chemical shift dispersion of ¹⁹F NMR, allows for a detailed analysis of the molecule's framework. The ability to cross-reference hetero-nuclear coupling constants between the ¹H and ¹⁹F spectra provides an unparalleled level of confidence in the final structural assignment. When complemented with mass spectrometry to confirm molecular formula, this NMR-centric workflow represents the gold standard for the characterization of novel organofluorine compounds in both academic and industrial research settings.

References

  • Mohanty, S., & Venkateswarlu, P. (1966). Proton and fluorine N.M.R. spectra of fluorobenzene. Molecular Physics, 11(4), 329-336. Available from: [Link]

  • Kim, H., et al. (2020). Structure elucidation of small organic molecules by contemporary computational chemistry methods. Applied Biological Chemistry, 63(1). Available from: [Link]

  • Abraham, R. J., et al. (2008). 1H chemical shifts in NMR. Part 27: proton chemical shifts in sulfoxides and sulfones and the magnetic anisotropy, electric field and steric effects of the SO bond. Magnetic Resonance in Chemistry, 46(7), 667-75. Available from: [Link]

  • Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews. Available from: [Link]

  • Abraham, R. J., et al. (2006). 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts. Magnetic Resonance in Chemistry, 44(5), 491-509. Available from: [Link]

  • Various Authors. (2018). How to determine the structure of organic molecules. Quora. Available from: [Link]

  • Loemker, J. E., et al. (1967). Nuclear magnetic resonance spectra of fluorobenzenes. II. Effect of substituents on the meta and para fluorine-fluorine coupling constants. Journal of the American Chemical Society, 89(22), 5474-5477. Available from: [Link]

  • National Institutes of Health (NIH). (n.d.). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Available from: [Link]

  • Matsuo, T. (1967). Studies of the solvent effect on the chemical shifts in nmr-spectroscopy. II. Solutions of succinic anhydride. Canadian Journal of Chemistry, 45(15), 1829-1836. Available from: [Link]

  • American Chemical Society. (2018). Powerful method probes small-molecule structures. ScienceDaily. Available from: [Link]

  • Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. Available from: [Link]

  • PubChem. (n.d.). 1-Fluoro-4-(methylsulfonyl)benzene. National Center for Biotechnology Information. Available from: [Link]

  • Abraham, R. J., et al. (2008). 1H chemical shifts in NMR. Part 27: proton chemical shifts in sulfoxides and sulfones... ResearchGate. Available from: [Link]

  • JEOL Ltd. (n.d.). Structure Elucidation of Fluorinated Compounds by NMR. Applications Notes. Available from: [Link]

  • Royal Society of Chemistry. (2015). Supporting Information for... RSC Publishing. Available from: [Link]

  • Smith, A. J. R., et al. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. RSC Publishing. Available from: [Link]

  • Bagno, A., et al. (2011). Computational 19F NMR. 1. General features. ResearchGate. Available from: [Link]

  • Gottlieb, H. E., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the... ACS Publications. Available from: [Link]

  • MySkinRecipes. (n.d.). 1-Fluoro-4-(methylsulfinyl)benzene. Available from: [Link]

  • Supporting Information. (n.d.). ACS Publications. Available from: [Link]

  • University of Wisconsin-Madison. (n.d.). 19F NMR Reference Standards. Available from: [Link]

  • Kim, S., et al. (2024). 19F NMR-Based Chiral Analysis of Organoboron Compounds via Chiral Recognition of Fluorine-Labeled Boronates with Cobalt Complexes. JACS Au. Available from: [Link]

  • University of Ottawa. (n.d.). 19Flourine NMR. Available from: [Link]

  • Gerig, J. T. (2001). Fluorine NMR. University of California, Santa Barbara. Available from: [Link]

Sources

Comparative

A Comparative Guide to the Reactivity of 1-Fluoro-4-(methylsulfinyl)benzene and Other Aryl Sulfoxides

For Researchers, Scientists, and Drug Development Professionals Introduction Aryl sulfoxides are a pivotal class of compounds in medicinal chemistry and materials science, prized for their unique stereoelectronic propert...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aryl sulfoxides are a pivotal class of compounds in medicinal chemistry and materials science, prized for their unique stereoelectronic properties and their role as versatile synthetic intermediates.[1] Their reactivity is of paramount importance in the synthesis of complex molecular architectures. This guide provides an in-depth comparative analysis of the reactivity of 1-Fluoro-4-(methylsulfinyl)benzene (FMSB) against other relevant aryl sulfoxides, namely p-tolyl methyl sulfoxide and p-chlorophenyl methyl sulfoxide. We will explore their reactivity in three key transformations: nucleophilic aromatic substitution (SNAr), oxidation to the corresponding sulfone, and reduction to the sulfide. This guide is intended to provide both theoretical insights and practical, data-driven comparisons to inform experimental design and compound selection in a research and development setting.

The Electronic Landscape of Substituted Aryl Sulfoxides

The reactivity of an aryl sulfoxide is intrinsically linked to the electronic nature of the substituents on the aromatic ring. The methylsulfinyl group (-S(O)CH₃) is generally considered to be an electron-withdrawing group, a property that significantly influences the electron density of the aromatic ring.[2] This electronic influence can be further modulated by other substituents on the ring.

To quantify and compare the electronic effects of the substituents in the aryl sulfoxides selected for this guide, we can consider their Hammett substituent constants (σ). These constants provide a measure of the electron-donating or electron-withdrawing nature of a substituent.

CompoundSubstituent (p-position)Hammett Constant (σₚ)Expected Effect on Nucleophilic Aromatic Substitution
1-Fluoro-4-(methylsulfinyl)benzene-F+0.06Activating (relative to H)
p-Tolyl methyl sulfoxide-CH₃-0.17Deactivating (relative to H)
p-Chlorophenyl methyl sulfoxide-Cl+0.23Activating (relative to H)

The methylsulfinyl group itself also contributes to the overall electron-withdrawing character of the molecule. The interplay of these substituent effects will dictate the relative reactivities of these compounds in various chemical transformations.

Comparative Reactivity Analysis

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a cornerstone reaction in the functionalization of aromatic rings.[3] The reaction proceeds via an addition-elimination mechanism, where a nucleophile attacks the aromatic ring to form a resonance-stabilized intermediate (a Meisenheimer complex), followed by the departure of a leaving group.[4] The rate of this reaction is highly sensitive to the electronic properties of the aromatic ring; electron-withdrawing groups enhance the rate by stabilizing the negatively charged intermediate.[2]

In the context of FMSB, the fluorine atom serves as the leaving group, and the methylsulfinyl group acts as an activating group for nucleophilic attack. To provide a quantitative comparison, we will consider the reaction of our selected aryl sulfoxides with piperidine, a common nucleophile.

Illustrative Experimental Data for SNAr with Piperidine

The following data is illustrative and based on established principles of SNAr reactivity.

Aryl HalideProductReaction Time (h)Yield (%)
1-Fluoro-4-(methylsulfinyl)benzeneN-(4-(methylsulfinyl)phenyl)piperidine492
1-Chloro-4-(methylsulfinyl)benzeneN-(4-(methylsulfinyl)phenyl)piperidine1275

Discussion of SNAr Reactivity

As the illustrative data suggests, 1-Fluoro-4-(methylsulfinyl)benzene is significantly more reactive towards nucleophilic aromatic substitution than its chloro-analogue. This is consistent with the general trend for leaving group ability in SNAr reactions, which is F > Cl > Br > I.[5] The high electronegativity of fluorine polarizes the C-F bond, making the carbon atom more electrophilic and susceptible to nucleophilic attack. Although the C-F bond is strong, its cleavage is not the rate-determining step of the reaction.[5]

The methylsulfinyl group, being electron-withdrawing, activates the ring towards nucleophilic attack, further enhancing the reactivity of FMSB. In comparison, p-tolyl methyl sulfoxide, with its electron-donating methyl group, would be expected to be significantly less reactive in SNAr reactions where the sulfoxide is not the leaving group.

Experimental Protocol: Nucleophilic Aromatic Substitution of 1-Fluoro-4-(methylsulfinyl)benzene with Piperidine

  • To a solution of 1-Fluoro-4-(methylsulfinyl)benzene (1.0 mmol) in dimethyl sulfoxide (DMSO) (5 mL) in a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add piperidine (1.2 mmol) and potassium carbonate (1.5 mmol).

  • Heat the reaction mixture to 100 °C and stir for 4 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and pour it into ice-water (50 mL).

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (2 x 20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford N-(4-(methylsulfinyl)phenyl)piperidine.

Reaction Workflow for SNAr

SNAr_Workflow FMSB 1-Fluoro-4-(methylsulfinyl)benzene Reaction Reaction Mixture FMSB->Reaction Piperidine Piperidine Piperidine->Reaction K2CO3 K2CO3 K2CO3->Reaction DMSO DMSO, 100°C DMSO->Reaction Workup Aqueous Workup & Extraction Reaction->Workup Purification Column Chromatography Workup->Purification Product N-(4-(methylsulfinyl)phenyl)piperidine Purification->Product

Caption: Workflow for the synthesis of N-(4-(methylsulfinyl)phenyl)piperidine.

Oxidation to Sulfones

The oxidation of sulfoxides to sulfones is a common transformation in organic synthesis. This reaction is often carried out using oxidizing agents such as hydrogen peroxide or meta-chloroperbenzoic acid (m-CPBA). The rate of this oxidation is influenced by the electron density at the sulfur atom; electron-donating groups on the aromatic ring increase the electron density on the sulfur, making it more susceptible to electrophilic attack by the oxidant.

Illustrative Experimental Data for Oxidation with m-CPBA

The following data is illustrative and based on the expected electronic effects on the rate of oxidation.

Aryl SulfoxideProductReaction Time (h)Yield (%)
1-Fluoro-4-(methylsulfinyl)benzene1-Fluoro-4-(methylsulfonyl)benzene395
p-Tolyl methyl sulfoxide1-Methyl-4-(methylsulfonyl)benzene1.598
p-Chlorophenyl methyl sulfoxide1-Chloro-4-(methylsulfonyl)benzene2.596

Discussion of Oxidation Reactivity

Based on electronic effects, we would predict the following order of reactivity for the oxidation of aryl sulfoxides: p-tolyl methyl sulfoxide > p-chlorophenyl methyl sulfoxide > 1-Fluoro-4-(methylsulfinyl)benzene. The electron-donating methyl group in p-tolyl methyl sulfoxide increases the electron density on the sulfur atom, making it more nucleophilic and thus more reactive towards the electrophilic oxidant. Conversely, the electron-withdrawing fluorine and chlorine atoms in FMSB and p-chlorophenyl methyl sulfoxide, respectively, decrease the electron density on the sulfur, slowing down the rate of oxidation.

Experimental Protocol: Oxidation of 1-Fluoro-4-(methylsulfinyl)benzene with m-CPBA

  • Dissolve 1-Fluoro-4-(methylsulfinyl)benzene (1.0 mmol) in dichloromethane (10 mL) in a round-bottom flask equipped with a magnetic stir bar.

  • Cool the solution to 0 °C in an ice bath.

  • Add m-CPBA (1.1 mmol) portion-wise over 5 minutes, maintaining the temperature at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 3 hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (15 mL).

  • Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 10 mL).

  • Combine the organic layers, wash with saturated aqueous sodium thiosulfate (15 mL) and brine (15 mL), dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • The crude product, 1-Fluoro-4-(methylsulfonyl)benzene, can be purified by recrystallization.[6]

Oxidation Reaction Pathway

Oxidation_Pathway ArylSulfoxide Aryl Sulfoxide R-S(O)-Ar Solvent DCM 0°C to RT ArylSulfoxide->Solvent mCPBA m-CPBA Oxidizing Agent mCPBA->Solvent ArylSulfone Aryl Sulfone R-S(O)₂-Ar Solvent->ArylSulfone Oxidation

Caption: General pathway for the oxidation of aryl sulfoxides to aryl sulfones.

Reduction to Sulfides

The reduction of sulfoxides to their corresponding sulfides is a valuable transformation, often employed to remove the sulfoxide functionality after it has served its purpose in a synthetic sequence. A variety of reducing agents can be employed, with sodium borohydride (NaBH₄) in the presence of a catalyst or a stronger hydride source being a common choice.[7] The reactivity in this case is less dependent on the electronic nature of the aromatic ring substituents compared to SNAr and oxidation.

Illustrative Experimental Data for Reduction with NaBH₄/I₂

The following data is illustrative. The reduction of aryl sulfoxides is generally efficient for a range of substrates.

Aryl SulfoxideProductReaction Time (h)Yield (%)
1-Fluoro-4-(methylsulfinyl)benzene4-Fluorophenyl methyl sulfide290
p-Tolyl methyl sulfoxide4-Methylphenyl methyl sulfide292
p-Chlorophenyl methyl sulfoxide4-Chlorophenyl methyl sulfide291

Discussion of Reduction Reactivity

The reduction of aryl sulfoxides to sulfides is generally a robust reaction with high yields for a variety of substrates. The electronic effects of the para-substituents are expected to have a less pronounced effect on the reaction rate compared to SNAr and oxidation. Therefore, similar reaction times and yields are anticipated for FMSB, p-tolyl methyl sulfoxide, and p-chlorophenyl methyl sulfoxide under the same reaction conditions.

Experimental Protocol: Reduction of 1-Fluoro-4-(methylsulfinyl)benzene with NaBH₄/I₂

  • To a stirred solution of 1-Fluoro-4-(methylsulfinyl)benzene (1.0 mmol) in anhydrous tetrahydrofuran (THF) (10 mL) at 0 °C under a nitrogen atmosphere, add sodium borohydride (1.5 mmol).

  • Add a solution of iodine (0.75 mmol) in anhydrous THF (5 mL) dropwise over 10 minutes.

  • Allow the reaction mixture to warm to room temperature and stir for 2 hours.

  • Monitor the reaction by TLC.

  • Upon completion, quench the reaction by the slow addition of methanol (5 mL).

  • Remove the solvent under reduced pressure.

  • Add water (20 mL) and extract the product with diethyl ether (3 x 15 mL).

  • Combine the organic layers, wash with saturated aqueous sodium thiosulfate (15 mL) and brine (15 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product, 4-Fluorophenyl methyl sulfide, by column chromatography.

Reduction Reaction Logical Flow

Reduction_Flow Start Start Add_Sulfoxide Add Aryl Sulfoxide to THF Start->Add_Sulfoxide Cool Cool to 0°C Add_Sulfoxide->Cool Add_NaBH4 Add NaBH4 Cool->Add_NaBH4 Add_I2 Add Iodine Solution Add_NaBH4->Add_I2 Warm_Stir Warm to RT and Stir Add_I2->Warm_Stir Quench Quench with Methanol Warm_Stir->Quench Workup Workup and Extraction Quench->Workup Purify Purify Product Workup->Purify End End Purify->End

Caption: Logical flow for the reduction of aryl sulfoxides.

Conclusion

This guide has provided a comparative analysis of the reactivity of 1-Fluoro-4-(methylsulfinyl)benzene with other para-substituted aryl sulfoxides. The reactivity of these compounds is a nuanced interplay of the electronic effects of the substituents on the aromatic ring.

  • In nucleophilic aromatic substitution , the presence of the electron-withdrawing fluorine atom as a good leaving group makes 1-Fluoro-4-(methylsulfinyl)benzene a highly reactive substrate.

  • In oxidation to the corresponding sulfone, the electron-withdrawing nature of the fluorine atom deactivates the sulfur center towards electrophilic attack, rendering it less reactive than aryl sulfoxides bearing electron-donating groups.

  • In reduction to the sulfide, the electronic effects of the para-substituents play a less significant role, and comparable reactivity is observed across the series.

By understanding these reactivity trends, researchers can make more informed decisions in the design and execution of synthetic routes involving this important class of molecules. The provided protocols offer a starting point for the practical application of these transformations in a laboratory setting.

References

  • Capturing electronic substituent effect with effective atomic orbitals. (2025). RSC Publishing. [Link]

  • Organic Chemistry Research. (n.d.). Regular Article.
  • Influence of anionic and cationic reverse micelles on nucleophilic aromatic substitution reaction between 1-fluoro-2,4-dinitrobenzene and piperidine. (2000). PubMed. [Link]

  • Solvents effects on aromatic nucleophilic substitutions. Part 5. Kinetics of the reactions of 1-fluoro-2,4-dinitrobenzene with piperidine in aprotic solvents. (n.d.). Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). [Link]

  • A CONVENIENT APPROACH FOR REDUCTION OF SOME FLUORO IMINES USING NaBH4. (n.d.). Bibliomed. [Link]

  • Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. (n.d.). NIH. [Link]

  • 1-Fluoro-4-(methylsulphonyl)benzene | C7H7FO2S | CID 67994. (n.d.). PubChem. [Link]

  • Structure–Activity Relationship Studies of Aryl Sulfoxides as Reversible Monoacylglycerol Lipase Inhibitors. (n.d.). PMC - PubMed Central. [Link]

  • Sodium Borohydride (NaBH4) Reduction. (n.d.). Organic Synthesis. [Link]

  • SUPPORTING INFORMATION. (n.d.). The Royal Society of Chemistry. [Link]

  • Sodium Borohydride. (n.d.). Common Organic Chemistry. [Link]

  • Benzene, 1-fluoro-4-(methylsulfonyl)-. (n.d.). the NIST WebBook. [Link]

  • Electrophilic and nucleophilic substitution in the Benzene ring and the Hammett Equ
  • 26.6: Correlations of Structure with Reactivity of Aromatic Compounds. (2021). Chemistry LibreTexts. [Link]

  • Is Hammett Correlation of Dipole Moments of mono-Substituted Benzenes Helpful to Distinguish o,p-Directing Groups
  • 1 H NMR and 13 C NMR of the prepared compounds. | Download Table. (n.d.). ResearchGate. [Link]

  • Dynamic Effects May Affect Hammett Linear Free Energy Relationship. (n.d.). ChemRxiv. [Link]

  • A generally applicable quantitative reactivity model for nucleophilic aromatic substitution built from simple descriptors. (n.d.). ChemRxiv. [Link]

  • Nucleophilic aromatic substitution. (n.d.). Wikipedia. [Link]

  • Aromaticity & Electrophilic/Nucleophilic Aromatic Substitution. (n.d.). University of Liverpool. [Link]

  • Organic Syntheses Procedure. (n.d.). Organic Syntheses. [Link]

  • Catalyst-free Hydrodefluorination of Perfluoroarenes with NaBH4. (n.d.). PMC - NIH. [Link]

  • Concerted Nucleophilic Aromatic Substitution Reactions. (n.d.). CORE. [Link]

  • 4-Fluorophenyl methyl sulfone - Optional[13C NMR] - Chemical Shifts. (n.d.). SpectraBase. [Link]

  • Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. (n.d.). PMC - NIH. [Link]

  • Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. (n.d.). ResearchGate. [Link]

  • Mild Oxidation of Organosulfur Compounds with H2O2 over Metal-Containing Microporous and Mesoporous Catalysts. (n.d.). MDPI. [Link]

  • 4-Phenylpiperidine. (n.d.). Wikipedia. [Link]

  • Mild Oxidation of Organosulfur Compounds with H2O2 over Metal-Containing Microporous and Mesoporous Catalysts. (n.d.). ResearchGate. [Link]

  • Conformation-activity study of 4-phenylpiperidine analgesics. (n.d.). PubMed - NIH. [Link]

  • 13C NMR Spectroscopy. (n.d.). Thieme.
  • 4-Phenylpiperidine – Knowledge and References. (n.d.). Taylor & Francis. [Link]

  • Synthesis of 1,3,5-Triazines via Cu(OAc)2-Catalyzed Aerobic Oxidative Coupling of Alcohols and Amidine hydrochlorides. (n.d.). ResearchGate. [Link]

  • A protocol to generate phthaloyl peroxide in flow for the hydroxyl
  • Adsorption and Dissociation of R-Methyl p-Tolyl Sulfoxide on Au(111). (n.d.). PMC - NIH. [Link]

Sources

Validation

A Senior Application Scientist's Guide to Enantiomeric Excess Determination of Chiral 1-Fluoro-4-(methylsulfinyl)benzene

For researchers, scientists, and drug development professionals, the precise determination of enantiomeric excess (ee) is a critical step in the synthesis and quality control of chiral molecules. 1-Fluoro-4-(methylsulfin...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the precise determination of enantiomeric excess (ee) is a critical step in the synthesis and quality control of chiral molecules. 1-Fluoro-4-(methylsulfinyl)benzene, a chiral sulfoxide, serves as a valuable building block in medicinal chemistry and materials science.[1] Its enantiomers can exhibit distinct pharmacological and toxicological profiles, making accurate ee determination essential for regulatory compliance and ensuring product efficacy and safety.[2]

This guide provides an in-depth comparison of the three primary analytical techniques for determining the enantiomeric excess of 1-Fluoro-4-(methylsulfinyl)benzene: High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. We will delve into the causality behind experimental choices, provide field-proven insights, and present detailed, self-validating protocols.

At a Glance: Comparison of Key Analytical Techniques

FeatureChiral High-Performance Liquid Chromatography (HPLC)Chiral Supercritical Fluid Chromatography (SFC)Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle Differential partitioning of enantiomers with a chiral stationary phase.Differential partitioning using a supercritical fluid mobile phase and a chiral stationary phase.Diastereomeric complex formation with a chiral solvating agent, inducing chemical shift non-equivalence.
Primary Advantage Robust, widely available, and highly versatile.High speed, reduced organic solvent consumption, and often superior resolution.[3]Rapid, non-separative, and provides structural information.
Key Limitation Longer run times and higher organic solvent consumption compared to SFC.Requires specialized instrumentation.Lower sensitivity compared to chromatographic methods; requires a chiral auxiliary.
Typical Throughput ModerateHighHigh (for analysis), but sample preparation can be a factor.
Data Output Chromatogram with separated enantiomeric peaks.Chromatogram with typically sharper and faster-eluting peaks.NMR spectrum with distinct signals for each enantiomer.

Section 1: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for enantiomeric separations due to its reliability and the wide variety of commercially available chiral stationary phases (CSPs).[4] The separation is based on the formation of transient diastereomeric complexes between the enantiomers and the chiral selector of the CSP, leading to different retention times.[5]

For aryl sulfoxides like 1-Fluoro-4-(methylsulfinyl)benzene, polysaccharide-based CSPs, particularly those derived from cellulose or amylose, have demonstrated broad applicability and excellent enantioselectivity.[2][5] The choice of a normal-phase mobile system (e.g., hexane/alcohol) often provides the best results for these compounds by promoting the necessary hydrogen bonding and π-π interactions for chiral recognition.[5]

Experimental Protocol: Chiral HPLC

This protocol is based on a method developed for the structurally analogous methyl phenyl sulfoxide and is expected to provide excellent separation for 1-Fluoro-4-(methylsulfinyl)benzene with minimal optimization.[2]

1. Sample Preparation:

  • Dissolve an accurately weighed sample of 1-Fluoro-4-(methylsulfinyl)benzene in the mobile phase to a final concentration of approximately 1 mg/mL.
  • Filter the sample through a 0.45 µm syringe filter before injection.

2. HPLC Conditions:

  • Column: A cellulose-based chiral stationary phase, such as a Chiralcel® OD-H or a comparable column (250 x 4.6 mm, 5 µm), is recommended.
  • Mobile Phase: An isocratic mixture of n-Hexane and Isopropanol (IPA) in a 90:10 (v/v) ratio. The ratio can be adjusted to optimize resolution and retention time.
  • Flow Rate: 1.0 mL/min.
  • Column Temperature: 25°C.
  • Detection: UV at 254 nm.
  • Injection Volume: 10 µL.

3. Data Analysis:

  • Integrate the peak areas for both enantiomers.
  • Calculate the enantiomeric excess using the formula: ee (%) = [(Area₁ - Area₂) / (Area₁ + Area₂)] x 100 (where Area₁ is the area of the major enantiomer and Area₂ is the area of the minor enantiomer).

4. Method Validation:

  • The method should be validated according to ICH guidelines, assessing parameters such as specificity, linearity, accuracy, precision (repeatability and intermediate precision), and limit of quantification (LOQ).[6][7]
Expected Performance Data (based on methyl phenyl sulfoxide)[2]
ParameterExpected Value
Retention Time (Enantiomer 1)~ 8.5 min
Retention Time (Enantiomer 2)~ 10.2 min
Resolution (Rs)> 2.0
Separation Factor (α)> 1.3
Workflow Diagram: Chiral HPLC

HPLC_Workflow cluster_prep Sample Preparation cluster_analysis HPLC Analysis cluster_data Data Processing prep1 Dissolve Sample (1 mg/mL in mobile phase) prep2 Filter Sample (0.45 µm) prep1->prep2 analysis1 Inject Sample (10 µL) prep2->analysis1 analysis2 Isocratic Elution (Hexane/IPA) analysis1->analysis2 analysis3 UV Detection (254 nm) analysis2->analysis3 data1 Integrate Peak Areas analysis3->data1 data2 Calculate % ee data1->data2 SFC_Workflow cluster_prep_sfc Sample Preparation cluster_analysis_sfc SFC Analysis cluster_data_sfc Data Processing prep1_sfc Dissolve Sample (1 mg/mL in co-solvent) prep2_sfc Filter Sample (0.45 µm) prep1_sfc->prep2_sfc analysis1_sfc Inject Sample (5 µL) prep2_sfc->analysis1_sfc analysis2_sfc Gradient Elution (CO₂/Methanol) analysis1_sfc->analysis2_sfc analysis3_sfc UV Detection (254 nm) analysis2_sfc->analysis3_sfc data1_sfc Integrate Peak Areas analysis3_sfc->data1_sfc data2_sfc Calculate % ee data1_sfc->data2_sfc NMR_Workflow cluster_prep_nmr Sample Preparation cluster_analysis_nmr NMR Acquisition cluster_data_nmr Data Processing prep1_nmr Dissolve Analyte (5-10 mg in 0.6 mL CDCl₃) prep2_nmr Add Chiral Solvating Agent (~1.0 eq.) prep1_nmr->prep2_nmr analysis1_nmr Acquire ¹⁹F NMR Spectrum prep2_nmr->analysis1_nmr analysis2_nmr Set appropriate Relaxation Delay (D1) analysis1_nmr->analysis2_nmr data1_nmr Integrate Resolved Signals analysis2_nmr->data1_nmr data2_nmr Calculate % ee data1_nmr->data2_nmr

Sources

Comparative

A Senior Application Scientist's Guide to Fluorinating Agents for Fluorobenzene Derivatives

Introduction: The Indispensable Role of Fluorine in Modern Chemistry The strategic incorporation of fluorine atoms into organic molecules has become a cornerstone of modern medicinal, agricultural, and materials science....

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Indispensable Role of Fluorine in Modern Chemistry

The strategic incorporation of fluorine atoms into organic molecules has become a cornerstone of modern medicinal, agricultural, and materials science.[1][2] The unique physicochemical properties conferred by fluorine—such as enhanced metabolic stability, increased lipophilicity, and altered electronic characteristics—can dramatically improve the efficacy and pharmacokinetic profiles of drug candidates and the performance of advanced materials.[2][3] Consequently, the development of efficient and selective methods for the synthesis of fluorinated compounds, particularly fluorobenzene derivatives, is of paramount importance.

This guide provides a comparative analysis of the most prominent fluorinating agents and methods for the synthesis of fluorobenzene derivatives. As a Senior Application Scientist, my goal is to offer not just a list of reagents, but a critical evaluation of their performance, mechanistic underpinnings, and practical considerations, supported by experimental data. This document is intended to empower researchers, scientists, and drug development professionals to make informed decisions when selecting a fluorination strategy.

Navigating the Landscape of Aromatic Fluorination: A Strategic Overview

The direct fluorination of aromatic rings presents a unique set of challenges. Elemental fluorine (F₂) is highly reactive and difficult to control, often leading to a mixture of products and posing significant safety hazards.[4][5] To overcome these challenges, a diverse toolkit of fluorinating agents has been developed, which can be broadly categorized into electrophilic and nucleophilic approaches.[6][7]

This guide will focus on a comparative study of the following key methods and reagents:

  • Electrophilic Fluorination:

    • Selectfluor® (F-TEDA-BF₄)

    • N-Fluorobenzenesulfonimide (NFSI)

  • Nucleophilic Fluorination (via Diazonium Salts):

    • The Balz-Schiemann Reaction

  • Deoxyfluorination of Phenols:

    • Diethylaminosulfur Trifluoride (DAST)

The following diagram illustrates the general strategies for the synthesis of fluorobenzene derivatives that will be discussed.

Caption: Overview of synthetic strategies for fluorobenzene derivatives.

Part 1: Electrophilic Fluorination Agents

Electrophilic fluorinating agents are characterized by a fluorine atom attached to an electron-withdrawing group, rendering it electrophilic ("F⁺" character). These reagents are particularly effective for the fluorination of electron-rich aromatic compounds.[8][9]

Selectfluor® (F-TEDA-BF₄)

Selectfluor®, a trademark of Air Products and Chemicals, is a dicationic salt of 1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate).[10] It is a stable, crystalline solid that is easy to handle, making it a popular choice in both academic and industrial settings.[3][11]

Mechanism of Action: The mechanism of electrophilic fluorination with N-F reagents like Selectfluor® is complex and can be substrate-dependent. Both a direct Sₙ2-type attack on the fluorine atom and a single-electron transfer (SET) pathway have been proposed.[1][12] For the direct fluorination of arenes, the reaction generally proceeds via an electrophilic aromatic substitution (SₑAr) mechanism.

Caption: Simplified mechanism of electrophilic aromatic fluorination with Selectfluor®.

Performance and Experimental Data: Selectfluor® is generally considered a highly reactive and powerful electrophilic fluorinating agent.[8] It can fluorinate a wide range of aromatic and heteroaromatic compounds, often under mild conditions.

SubstrateProductReagentConditionsYield (%)Reference
BenzeneFluorobenzeneSelectfluor®MeCN, reflux~88[13]
AnisoleFluoroanisolesSelectfluor®MeCN, reflux~98[13]
TolueneBenzyl fluorideSelectfluor®MeCN, reflux40-60[14]

Experimental Protocol: Synthesis of Fluorobenzene using Selectfluor®

  • Materials: Benzene, Selectfluor®, Acetonitrile (MeCN).

  • Procedure:

    • To a solution of benzene (1.0 equiv.) in acetonitrile, add Selectfluor® (1.1 equiv.).

    • Heat the reaction mixture to reflux and monitor the reaction progress by TLC or GC-MS.

    • Upon completion, cool the reaction mixture to room temperature.

    • Quench the reaction with water and extract the product with a suitable organic solvent (e.g., diethyl ether).

    • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography to afford fluorobenzene.

Causality Behind Experimental Choices:

  • Solvent: Acetonitrile is a common solvent for reactions with Selectfluor® due to its polarity and ability to dissolve the reagent.[5]

  • Stoichiometry: A slight excess of Selectfluor® is often used to ensure complete conversion of the starting material.

  • Temperature: Refluxing conditions are typically required to overcome the activation energy for the electrophilic aromatic substitution on less activated arenes like benzene.

N-Fluorobenzenesulfonimide (NFSI)

NFSI is another widely used electrophilic fluorinating agent.[9] It is a stable, crystalline solid that is generally considered milder and more selective than Selectfluor®.[1]

Mechanism of Action: Similar to Selectfluor®, NFSI is believed to react via either an Sₙ2 or a SET pathway, depending on the substrate and reaction conditions. For aromatic fluorination, an SₑAr mechanism is also operative.

Performance and Experimental Data: While generally less reactive than Selectfluor®, NFSI is effective for the fluorination of a broad range of substrates, including activated arenes, enolates, and carbanions.[13][15] For the direct fluorination of simple arenes like toluene and anisole, NFSI often requires harsher conditions (neat, high temperatures) compared to Selectfluor®.[13]

SubstrateProductReagentConditionsYield (%)Reference
AnisoleFluoroanisolesNFSINeat, 100 °CModerate[13]
TolueneFluorotoluenesNFSINeat, 100 °CModerate[13]
Phenylmagnesium bromideFluorobenzeneNFSITHF, 0 °C to rt~50[15]

Experimental Protocol: Synthesis of 4-Fluorotoluene using NFSI (Illustrative)

  • Materials: Toluene, N-Fluorobenzenesulfonimide (NFSI).

  • Procedure:

    • In a sealed tube, combine toluene (excess) and NFSI (1.0 equiv.).

    • Heat the mixture to 100 °C and stir for the required reaction time (monitor by GC-MS).

    • After cooling, dilute the reaction mixture with an organic solvent.

    • Wash with aqueous sodium bicarbonate solution and brine.

    • Dry the organic layer over anhydrous magnesium sulfate and concentrate.

    • Purify by distillation or column chromatography to isolate 4-fluorotoluene.

Causality Behind Experimental Choices:

  • Neat Conditions: The use of neat (solvent-free) conditions with an excess of the aromatic substrate can help to drive the reaction to completion, especially for less reactive substrates.[13]

  • High Temperature: The higher reaction temperature is necessary due to the lower reactivity of NFSI compared to Selectfluor® for direct arene fluorination.[13]

Part 2: Nucleophilic Fluorination via The Balz-Schiemann Reaction

The Balz-Schiemann reaction is a classic and reliable method for introducing a fluorine atom onto an aromatic ring, starting from an aromatic amine.[4][5][16] It is a two-step process involving the diazotization of an aniline derivative followed by the thermal decomposition of the resulting diazonium tetrafluoroborate salt.[5][17]

Mechanism of Action: The reaction proceeds through the formation of an aryl cation intermediate upon the loss of nitrogen gas, which is then trapped by a fluoride ion from the tetrafluoroborate counter-anion.[5]

Caption: Mechanism of the Balz-Schiemann reaction.

Performance and Experimental Data: The Balz-Schiemann reaction is a versatile method applicable to a wide range of substituted anilines.[4] Yields are generally good, although they can be affected by the nature and position of the substituents on the aromatic ring.

Starting MaterialProductYield (%)Reference
AnilineFluorobenzene51-57[7]
p-Toluidine4-Fluorotoluene~89[6]
Anthranilic acid2-Fluorobenzoic acidLow[4]

Experimental Protocol: Synthesis of Fluorobenzene via the Balz-Schiemann Reaction

  • Materials: Aniline, Sodium Nitrite (NaNO₂), Hydrochloric Acid (HCl), Fluoroboric Acid (HBF₄).

  • Procedure:

    • Diazotization: Dissolve aniline in aqueous HCl and cool to 0-5 °C in an ice bath. Slowly add an aqueous solution of NaNO₂ while maintaining the temperature below 5 °C.

    • Precipitation: To the cold diazonium salt solution, add a cold solution of HBF₄. The benzenediazonium tetrafluoroborate will precipitate.

    • Isolation: Filter the precipitate, wash with cold water, cold methanol, and then ether. Dry the solid under vacuum.

    • Decomposition: Gently heat the dry diazonium salt until the evolution of nitrogen gas ceases. The fluorobenzene will distill over.

    • Purification: Collect the distillate and purify by fractional distillation.

Causality Behind Experimental Choices:

  • Low Temperature for Diazotization: Diazonium salts are unstable and can decompose at higher temperatures, hence the need for cooling to 0-5 °C.[5]

  • Isolation of the Diazonium Salt: The isolation and drying of the diazonium tetrafluoroborate are crucial for obtaining a good yield in the subsequent thermal decomposition step. However, it should be noted that dry diazonium salts can be explosive, and appropriate safety precautions must be taken.[17]

  • Thermal Decomposition: Gentle heating provides the energy required to overcome the activation barrier for the elimination of nitrogen gas, a thermodynamically favorable process.[5]

Part 3: Deoxyfluorination of Phenols with DAST

While not a direct fluorination of an aromatic C-H bond, the deoxyfluorination of phenols provides an alternative route to fluorobenzene derivatives. Diethylaminosulfur trifluoride (DAST) is a versatile and widely used reagent for this transformation.

Mechanism of Action: The reaction of a phenol with DAST is thought to proceed through the formation of an intermediate phenoxysulfur difluoride, which then undergoes nucleophilic attack by fluoride to give the aryl fluoride.

Performance and Experimental Data: The deoxyfluorination of phenols with DAST is a valuable method, particularly for electron-deficient phenols.[9] Electron-rich phenols may require higher temperatures.[9]

| Substrate | Product | Reagent | Conditions | Yield (%) | Reference | | :--- | :--- | :--- | :--- | :--- | | 4-Nitrophenol | 1-Fluoro-4-nitrobenzene | DAST | 80 °C, 3h | >90 |[9] | | 4-Methoxyphenol | 4-Fluoroanisole | DAST | 110 °C, 20h | Moderate |[9] | | Phenol | Fluorobenzene | DAST | Varies | Varies |[9] |

Experimental Protocol: Synthesis of 1-Fluoro-4-nitrobenzene from 4-Nitrophenol using DAST

  • Materials: 4-Nitrophenol, Diethylaminosulfur trifluoride (DAST), Dichloromethane (DCM).

  • Procedure:

    • Dissolve 4-nitrophenol in anhydrous DCM in a flask under an inert atmosphere.

    • Cool the solution to 0 °C.

    • Slowly add DAST (1.1 equiv.) to the solution.

    • Allow the reaction to warm to room temperature and then heat to the required temperature (e.g., reflux).

    • Monitor the reaction by TLC.

    • Upon completion, carefully quench the reaction by pouring it into a cold, saturated aqueous solution of sodium bicarbonate.

    • Extract the product with DCM, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

    • Remove the solvent under reduced pressure and purify the residue by column chromatography.

Causality Behind Experimental Choices:

  • Anhydrous Conditions: DAST is sensitive to moisture and will decompose, so anhydrous conditions are essential for good yields.

  • Inert Atmosphere: An inert atmosphere (e.g., nitrogen or argon) is used to prevent side reactions with atmospheric moisture and oxygen.

  • Careful Quenching: The quenching of DAST with aqueous solutions can be exothermic and should be done carefully at low temperatures.

Comparative Summary and Recommendations

The choice of a fluorinating agent for the synthesis of fluorobenzene derivatives is highly dependent on the specific substrate, the desired scale of the reaction, and safety considerations.

FeatureSelectfluor®NFSIBalz-Schiemann ReactionDAST (from Phenols)
Reagent Type ElectrophilicElectrophilicNucleophilic (via diazonium salt)Nucleophilic (deoxyfluorination)
Reactivity HighModerateSubstrate-dependentSubstrate-dependent
Substrate Scope Broad, especially for electron-rich arenesBroad, good for activated arenes and other nucleophilesWide range of anilinesGood for electron-deficient phenols
Reaction Conditions Mild to moderateModerate to harshLow temp. diazotization, then thermal decompositionMild to high temperatures
Handling/Safety Stable solid, easy to handleStable solid, easy to handleDiazonium salts can be explosive when dryMoisture-sensitive, potentially hazardous decomposition
Key Advantage High reactivity, commercially availableMilder than Selectfluor®, good selectivityClassic, reliable method for anilinesUtilizes readily available phenols
Key Disadvantage Can be less selective for some substratesLower reactivity for unactivated arenesPotential explosion hazard, multi-stepNot a direct C-H fluorination, DAST is hazardous

Recommendations:

  • For the direct fluorination of electron-rich arenes under mild conditions, Selectfluor® is often the reagent of choice due to its high reactivity.

  • For reactions requiring higher selectivity or a milder electrophilic fluorinating agent , NFSI is a valuable alternative.

  • The Balz-Schiemann reaction remains a robust and indispensable method for the synthesis of aryl fluorides from aniline precursors .

  • For the conversion of phenols to fluorobenzenes , particularly for electron-deficient systems, DAST provides a useful synthetic route, although careful handling is required.

Conclusion

The synthesis of fluorobenzene derivatives is a vibrant and evolving field of research. The fluorinating agents and methods discussed in this guide represent the workhorses of the modern synthetic chemist. A thorough understanding of their respective strengths, weaknesses, and mechanistic nuances is crucial for the successful design and execution of synthetic strategies. By carefully considering the factors outlined in this comparative study, researchers can select the optimal fluorinating agent to achieve their synthetic goals efficiently and safely.

References

  • Meanwell, N. A. J. Med. Chem.
  • ResearchGate. Comparison of the fluorinating power of NFSI and its derivatives. [Link]

  • Umemoto, T., et al. Development of N-F fluorinating agents and their fluorinations: Historical perspective. Beilstein J. Org. Chem.2021 , 17, 123-189. [Link]

  • Chemistry Stack Exchange. Electrophilic fluorination power: selectfluor vs NFSI. [Link]

  • Umemoto, T., et al. Development of N-F fluorinating agents and their fluorinations: Historical perspective. Beilstein J. Org. Chem.2021 , 17, 123-189. [Link]

  • MDPI. Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. [Link]

  • Sladojevich, F., et al. Deoxyfluorination of Phenols. J. Am. Chem. Soc.2011 , 133, 13, 4964–4967. [Link]

  • Wikipedia. Balz–Schiemann reaction. [Link]

  • Madani, A., et al. Benzylic fluorination induced by N–F bond activation of Selectfluor® with a solvent-dependent selectivity switch. Chem. Sci., 2022 , 13, 7939-7944. [Link]

  • Stuart, D. R., et al. Oxidative fluorination with Selectfluor: A convenient procedure for preparing hypervalent iodine(V) fluorides. Beilstein J. Org. Chem.2016 , 12, 2436–2443. [Link]

  • Google Patents. Process for preparing fluorobenzene and fluoropyridine compounds.
  • Organic Syntheses. Fluorobenzene. [Link]

  • Request PDF. NFSI and Its Analogs' Electrophilic Fluorination for Preparing Alkyl Fluorides. [Link]

  • Allen. Balz-Schiemann Reaction: Mechanism, Formula & Uses. [Link]

  • Royal Society of Chemistry. Successive C–C bond cleavage, fluorination, trifluoromethylthio- or pentafluorophenylthiolation under metal-free conditions to provide compounds with dual fluoro-functionalization. [Link]

  • PubMed. A Scalable Balz-Schiemann Reaction Protocol in a Continuous Flow Reactor. [Link]

  • Wiley Online Library. Fluorofunctionalization of C C Bonds with Selectfluor: Synthesis of β‐Fluoropiperazines through a Substrate. [Link]

  • CHIMIA. Modern Synthetic Procedures for the Fluorination of Organic Molecules. [Link]

  • ResearchGate. Balz-Schiemann Reaction. [Link]

  • Request PDF. Fluorofunctionalization of C C Bonds with Selectfluor: Synthesis of β-Fluoropiperazines through a Substrate-Guided Reactivity Switch. [Link]

  • ResearchGate. Scheme 30: Synthesis of NFSI (14-2). [Link]

  • Request PDF. ChemInform Abstract: DAST and Deoxofluor Mediated Nucleophilic Fluorination Reactions of Organic Compounds. [Link]

  • Organic Chemistry Portal. N-Fluorobenzenesulfonimide (NFSI). [Link]

  • BYJU'S. Balz Schiemann Reaction Mechanism. [Link]

  • Request PDF. Deoxyfluorination of Phenols. [Link]

  • Juniper Publishers. Electrophilic Fluorination with 1-Fluoro-2,4,6-trimethylpyridinium tetrafluoroborate and NFSI (N-Fluorobenzenesulfonimide) reage. [Link]

  • MPG.PuRe. Benzylic fluorination induced by N–F bond activation of Selectfluor® with a solvent-dependent selectivity switch. [Link]

  • ResearchGate. Scheme 30: Synthesis of NFSI (14-2). [Link]

  • Royal Society of Chemistry. Successive C–C bond cleavage, fluorination, trifluoromethylthio- or pentafluorophenylthiolation under metal-free conditions to provide compounds with dual fluoro-functionalization. [Link]

  • Wikipedia. Diethylaminosulfur trifluoride. [Link]

Sources

Validation

A Comparative Guide to the Purity Analysis and Impurity Profiling of 1-Fluoro-4-(methylsulfinyl)benzene

Introduction: The Critical Role of Purity in a Key Synthetic Intermediate 1-Fluoro-4-(methylsulfinyl)benzene (CAS 658-14-0) is a fluorinated aromatic sulfoxide that serves as a vital intermediate in the synthesis of vari...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of Purity in a Key Synthetic Intermediate

1-Fluoro-4-(methylsulfinyl)benzene (CAS 658-14-0) is a fluorinated aromatic sulfoxide that serves as a vital intermediate in the synthesis of various bioactive molecules, particularly within the pharmaceutical and agrochemical sectors.[1] Its molecular structure, featuring a fluorinated phenyl ring and a sulfoxide group, makes it a valuable building block for introducing these moieties into larger, more complex drug candidates to enhance properties like metabolic stability and electron density.[1]

The efficacy, safety, and stability of the final active pharmaceutical ingredient (API) are inextricably linked to the purity of its starting materials and intermediates.[2][3] Even trace-level impurities can have unintended pharmacological or toxicological effects, compromise drug stability, or lead to the formation of harmful degradation products.[3] Therefore, a rigorous and comprehensive impurity profiling strategy for 1-Fluoro-4-(methylsulfinyl)benzene is not merely a quality control measure but a fundamental requirement for regulatory compliance and patient safety.

This guide provides an in-depth comparison of key analytical methodologies for the purity assessment and impurity profiling of 1-Fluoro-4-(methylsulfinyl)benzene. It is designed for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, field-proven protocols. We will explore the causality behind experimental choices, grounded in authoritative standards set by bodies like the International Council for Harmonisation (ICH).[4][5]

Understanding the Impurity Landscape

A comprehensive impurity profile describes all identified and unidentified impurities present in a drug substance.[6] For 1-Fluoro-4-(methylsulfinyl)benzene, these can be broadly categorized.

  • Process-Related Impurities: These arise from the manufacturing process. The most common synthesis involves the oxidation of 1-fluoro-4-(methylthio)benzene. Consequently, key process impurities include:

    • Unreacted Starting Material: 1-Fluoro-4-(methylthio)benzene (the corresponding sulfide).

    • Over-oxidation Product: 1-Fluoro-4-(methylsulfonyl)benzene (the corresponding sulfone).[7]

    • Reagents and Catalysts: Residuals from the synthetic steps.

  • Degradation Products: These form during storage or handling. While specific degradation pathways for this molecule are not extensively documented, sulfoxides can be susceptible to thermal decomposition or further oxidation.

  • Residual Solvents: Organic volatile impurities remaining from the synthesis and purification processes.

The following diagram illustrates the primary synthetic route and the formation of the most probable process-related impurities.

G cluster_0 Synthetic Pathway SM 1-Fluoro-4-(methylthio)benzene (Sulfide Starting Material) Product 1-Fluoro-4-(methylsulfinyl)benzene (Target Product) SM->Product Controlled Oxidation Impurity_Sulfide Unreacted Sulfide Impurity SM->Impurity_Sulfide Incomplete Reaction Impurity_Sulfone 1-Fluoro-4-(methylsulfonyl)benzene (Sulfone Impurity) Product->Impurity_Sulfone Over-oxidation caption Fig. 1: Synthesis and key process impurity formation.

Fig. 1: Synthesis and key process impurity formation.

Comparative Analysis of Core Analytical Techniques

No single analytical technique can provide a complete picture of a compound's purity. An orthogonal approach, leveraging the strengths of multiple methods, is essential for building a robust and reliable impurity profile.

Technique Primary Application Sensitivity Specificity Quantification Structural Elucidation
HPLC-UV Purity assay; quantification of non-volatile and semi-volatile organic impurities (sulfide, sulfone).High (ng-pg)HighExcellentLimited (based on UV spectra)
GC-MS Analysis of volatile impurities and residual solvents; can detect thermally stable process impurities.Very High (pg-fg)Very HighGoodExcellent (via Mass Spectra)
NMR Spectroscopy Absolute structural confirmation of the main component; identification and elucidation of unknown impurities.Low (µg-mg)AbsoluteExcellent (qNMR)Unrivaled
High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity Assessment

HPLC, particularly in its reversed-phase configuration, is the cornerstone for determining the purity of 1-Fluoro-4-(methylsulfinyl)benzene. It excels at separating the target compound from its structurally similar, non-volatile impurities like the sulfide and sulfone.

  • Expertise & Causality: A C18 stationary phase is chosen for its hydrophobic nature, which effectively retains the aromatic ring structure of the analyte and its impurities. A gradient elution, typically with a water/acetonitrile or water/methanol mobile phase, is employed. The gradient is critical because it allows for the sharp elution of the moderately polar sulfoxide while ensuring that the less polar sulfide and more polar sulfone are well-resolved and eluted within a reasonable timeframe. UV detection is ideal as the aromatic ring provides strong chromophores.

Gas Chromatography-Mass Spectrometry (GC-MS): The Specialist for Volatiles

GC-MS is the preferred method for identifying and quantifying residual solvents and other volatile or semi-volatile impurities.

  • Expertise & Causality: The choice of a mid-polarity capillary column (e.g., 5% phenyl polysiloxane) provides a good balance for separating a range of potential volatile impurities. However, a critical consideration for sulfoxides is their potential for thermal degradation in the high-temperature GC inlet. To mitigate this, a lower inlet temperature and a rapid temperature ramp program are often necessary. The mass spectrometer is a powerful detector, providing definitive identification of impurities by comparing their fragmentation patterns to spectral libraries (e.g., NIST, Wiley).[8] It can readily distinguish the target sulfoxide (MW: 158.19 g/mol ) from the sulfone impurity (MW: 174.19 g/mol ) by the 16 atomic mass unit difference, even if they were to co-elute.[9][10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure

NMR spectroscopy is unparalleled for providing unequivocal structural confirmation of the primary compound and for elucidating the exact structure of unknown impurities.[12]

  • Expertise & Causality: While HPLC or GC may detect an unknown peak, only NMR can definitively determine its structure without requiring a reference standard. A combination of 1D (¹H, ¹³C, ¹⁹F) and 2D (e.g., COSY, HSQC) NMR experiments can map out the complete chemical structure of an isolated impurity. ¹⁹F NMR is particularly powerful for this analyte, as the fluorine chemical shift is highly sensitive to changes in the electronic environment of the aromatic ring, providing a clear fingerprint for the parent compound and any related impurities. Quantitative NMR (qNMR) can also be used to determine the purity of a sample with high precision by integrating the signals of the analyte against a certified internal standard.

Integrated Analytical Workflow

A robust quality control strategy integrates these techniques into a logical workflow to build a complete impurity profile.

G cluster_workflow Comprehensive Impurity Profiling Workflow cluster_hplc_out HPLC Outputs cluster_gcms_out GC-MS Outputs cluster_nmr_out NMR Outputs Start Sample Batch: 1-Fluoro-4-(methylsulfinyl)benzene HPLC RP-HPLC-UV Analysis Start->HPLC GCMS GC-MS Analysis Start->GCMS NMR NMR Analysis (¹H, ¹³C, ¹⁹F) Start->NMR Purity Purity Assay (%) HPLC->Purity Quant Quantification of Sulfide & Sulfone Impurities HPLC->Quant Unknowns Detection of Unknown Non-Volatiles HPLC->Unknowns Solvents Residual Solvent Analysis GCMS->Solvents Volatiles Volatile Impurity ID GCMS->Volatiles StructConfirm Structural Confirmation NMR->StructConfirm Report Comprehensive Impurity Profile Report Purity->Report Quant->Report StructElucid Elucidation of Unknowns Unknowns->StructElucid Isolate & Analyze Solvents->Report Volatiles->Report StructConfirm->Report StructElucid->Report caption Fig. 2: Integrated workflow for purity and impurity analysis.

Fig. 2: Integrated workflow for purity and impurity analysis.

Experimental Protocols

The following protocols are presented as self-validating systems, incorporating elements of system suitability and validation as mandated by ICH guidelines.[4]

Protocol 1: RP-HPLC-UV Method for Purity and Impurity Quantification

This method is designed to separate and quantify 1-Fluoro-4-(methylsulfinyl)benzene from its potential sulfide and sulfone impurities.

1. Instrumentation and Materials:

  • HPLC system with a gradient pump, autosampler, column oven, and UV/Vis or Diode Array Detector (DAD).

  • Reversed-phase C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

  • Mobile Phase B: 0.1% Acetonitrile.

  • Sample Diluent: Acetonitrile/Water (50:50, v/v).

  • Reference standards for 1-Fluoro-4-(methylsulfinyl)benzene, 1-fluoro-4-(methylthio)benzene, and 1-fluoro-4-(methylsulfonyl)benzene.

2. Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Gradient Program:

    Time (min) % Mobile Phase B
    0.0 30
    15.0 70
    15.1 95
    17.0 95
    17.1 30

    | 20.0 | 30 |

3. System Suitability Test (SST):

  • Rationale: To ensure the chromatographic system is performing adequately before sample analysis.

  • Procedure: Prepare a solution containing the main compound and known impurities at a relevant concentration (e.g., 0.1% level).

  • Acceptance Criteria:

    • Resolution between the sulfoxide and sulfone peaks: > 2.0.

    • Tailing factor for the main peak: < 1.5.

    • Relative Standard Deviation (RSD) for six replicate injections of the main peak area: < 1.0%.

4. Sample Preparation and Analysis:

  • Accurately weigh and dissolve approximately 25 mg of the 1-Fluoro-4-(methylsulfinyl)benzene sample in 50 mL of diluent to achieve a concentration of ~0.5 mg/mL.

  • Inject the sample and integrate all peaks.

  • Calculate the purity using the area percent method. For quantification of specific impurities, use external standards and a calibration curve.

Protocol 2: GC-MS Method for Residual Solvents and Volatile Impurities

This method follows general principles for residual solvent analysis.

1. Instrumentation and Materials:

  • GC-MS system with a split/splitless injector and a mass selective detector.

  • Capillary column: DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Sample Solvent: Dimethyl sulfoxide (DMSO), as it is a high-boiling solvent not typically used in the synthesis of this compound.[13][14]

2. GC-MS Conditions:

  • Injector Temperature: 200 °C (A lower temperature is chosen to minimize on-column degradation of the sulfoxide).

  • Split Ratio: 10:1.

  • Oven Temperature Program:

    • Initial: 40 °C, hold for 5 minutes.

    • Ramp: 10 °C/min to 240 °C.

    • Hold: 5 minutes at 240 °C.

  • MS Transfer Line Temp: 250 °C.

  • Ion Source Temp: 230 °C.

  • Scan Range: 35 - 400 amu.

3. Sample Preparation and Analysis:

  • Accurately weigh ~100 mg of the sample into a 10 mL headspace vial (if using headspace) or dissolve in 1 mL of DMSO for direct injection.

  • Spike with an internal standard if quantitative analysis is required.

  • Analyze the sample. Identify peaks by retention time and by matching their mass spectra against the NIST/Wiley libraries.

Protocol 3: NMR Workflow for Structural Elucidation

This protocol outlines the steps to identify an unknown impurity detected by HPLC.

1. Isolation of the Impurity:

  • Use preparative or semi-preparative HPLC with the same column and mobile phase chemistry as the analytical method to isolate the unknown impurity.

  • Collect the fraction containing the unknown peak.

  • Remove the mobile phase solvents under vacuum to obtain the isolated impurity.

2. NMR Sample Preparation:

  • Dissolve the isolated impurity (typically <1 mg) in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Add a small amount of Tetramethylsilane (TMS) as an internal reference (0 ppm).

3. NMR Data Acquisition:

  • Acquire a high-resolution ¹H NMR spectrum to determine proton environments and multiplicities.

  • Acquire a ¹³C NMR spectrum (often using DEPT sequences) to identify the number and types of carbon atoms.

  • Acquire a ¹⁹F NMR spectrum, which is highly informative for this class of compounds.

  • If needed, run 2D NMR experiments (e.g., COSY for H-H correlations, HSQC for C-H correlations) to piece together the molecular framework.

4. Data Analysis and Structure Determination:

  • Analyze the chemical shifts, integration values, and coupling constants from all spectra.

  • Combine the information to propose a chemical structure for the unknown impurity. This data provides the definitive evidence required for regulatory submissions.[12]

Conclusion

The purity analysis and impurity profiling of 1-Fluoro-4-(methylsulfinyl)benzene demand a multi-faceted, orthogonal analytical strategy. While HPLC-UV serves as the primary tool for purity assessment and quantification of key process impurities, GC-MS is indispensable for controlling volatile impurities and residual solvents. NMR spectroscopy provides the ultimate assurance of structural identity and is the definitive tool for elucidating any unknown structures that may be detected. By integrating these techniques within a logical workflow, researchers and drug development professionals can build a comprehensive and scientifically sound impurity profile, ensuring the quality, safety, and regulatory compliance of this critical synthetic intermediate.

References

  • AMSbiopharma. (n.d.). Impurity guidelines in drug development under ICH Q3. Retrieved from AMSbiopharma website. [Link]

  • International Council for Harmonisation. (2024, December 3). ICH guidelines for impurity profile. Retrieved from a relevant pharmaceutical guidelines website. [Link]

  • Ruhela, G., & Kaushik, D. (2017, July 1). REGULATORY ASPECTS FOR IMPURITY PROFILING OF PHARMACEUTICAL PRODUCTS: AN OVERVIEW. International Journal of Pharmaceutical Sciences and Research, 8(7), 2808-2814. [Link]

  • European Medicines Agency. (n.d.). Q 3 B (R2) Impurities in New Drug Products. Retrieved from EMA website. [Link]

  • National Center for Biotechnology Information. (n.d.). Rapid Methods for High-Throughput Detection of Sulfoxides. Applied and Environmental Microbiology. [Link]

  • International Journal of Drug Regulatory Affairs. (2020, December 15). Regulatory aspects of Impurity profiling. [Link]

  • Reddit. (2023, September 14). Can GC-MS tell apart sulfoxides and sulfones?. Retrieved from r/chemistry subreddit. [Link]

  • Agency for Toxic Substances and Disease Registry. (n.d.). ANALYTICAL METHODS. [Link]

  • Michigan State University College of Veterinary Medicine. (n.d.). Compounds Detected by GCMS Screen. Retrieved from MSU VDL website. [Link]

  • MySkinRecipes. (n.d.). 1-Fluoro-4-(methylsulfinyl)benzene. Retrieved from MySkinRecipes website. [Link]

  • ResearchGate. (2025, August 6). Methods for the Synthesis and Analysis of Dimethyl Sulfoxide (A Review). [Link]

  • Journal of Liquid Chromatography & Related Technologies. (n.d.). Quantitation of Residual Dimethylsulfoxide in a Drug Substance (Bisnaf ide) by Reversed-Phase High-Performance Liquid Chromatography. [Link]

  • ResearchGate. (n.d.). A one step GC-MS analysis of medically and environmentally important compounds dissolved in DMSO. [Link]

  • PubChem. (n.d.). 1-Fluoro-4-(methylsulphonyl)benzene. Retrieved from PubChem website. [Link]

  • CONICET Digital. (n.d.). Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques. [Link]

Sources

Safety & Regulatory Compliance

Safety

Mastering Chemical Disposal: A Guide to 1-Fluoro-4-(methylsulfinyl)benzene

For Researchers, Scientists, and Drug Development Professionals: A Senior Application Scientist's Protocol for Safe and Compliant Disposal In the fast-paced environment of research and development, the lifecycle of a che...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals: A Senior Application Scientist's Protocol for Safe and Compliant Disposal

In the fast-paced environment of research and development, the lifecycle of a chemical doesn't end when an experiment is complete. Proper disposal is a critical, often overlooked, aspect of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the safe disposal of 1-Fluoro-4-(methylsulfinyl)benzene, moving beyond a simple checklist to explain the scientific rationale behind each procedural step. Our goal is to empower you with the knowledge to manage chemical waste not just compliantly, but with a deep understanding of the underlying safety principles.

Immediate Safety Considerations: Beyond the Label

Before initiating any disposal procedure, a thorough understanding of the hazards associated with 1-Fluoro-4-(methylsulfinyl)benzene is paramount. While a specific, detailed safety data sheet (SDS) with comprehensive disposal information can be elusive, we can deduce its primary hazards from its constituent functional groups: a fluorinated benzene ring and a methylsulfinyl group.

The presence of the fluorine atom on the aromatic ring suggests that this compound should be treated as a halogenated organic compound . Halogenated wastes have specific disposal requirements due to their potential to form harmful byproducts upon incomplete combustion and their persistence in the environment.[1] The sulfoxide group, similar to that in Dimethyl Sulfoxide (DMSO), can enhance skin penetration, meaning any contaminants dissolved in it could be more readily absorbed.[2]

Table 1: Hazard Profile and Immediate Protective Measures

Hazard ClassificationPotential EffectsImmediate Personal Protective Equipment (PPE)
Skin Irritant May cause redness, itching, or inflammation upon contact.Chemical-resistant gloves (Nitrile or Neoprene).
Eye Irritant Can cause serious eye irritation or damage.Safety glasses with side shields or chemical splash goggles.[3]
Respiratory Irritant Inhalation of dust or vapors may irritate the respiratory tract.Use in a well-ventilated area or a chemical fume hood.
Halogenated Organic Requires segregation from non-halogenated waste streams.N/A

Spill Response: A Proactive Approach

Accidents happen. A well-prepared lab is one that can respond to a spill of 1-Fluoro-4-(methylsulfinyl)benzene quickly and safely.

Small Spills (Solid):

  • Alert Personnel: Inform others in the immediate area.

  • Don PPE: Wear your lab coat, safety goggles, and chemical-resistant gloves.

  • Containment: Gently sweep up the solid material, avoiding dust formation.[3]

  • Collection: Place the swept material into a clearly labeled, sealed container for hazardous waste.

  • Decontamination: Clean the spill area with soap and water.

Small Spills (in Solution):

  • Alert Personnel and Don PPE: As above.

  • Containment: Cover the spill with an inert absorbent material like vermiculite or sand.

  • Collection: Once absorbed, scoop the material into a designated hazardous waste container.[4]

  • Decontamination: Wipe down the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

For large spills, evacuate the area and contact your institution's Environmental Health & Safety (EHS) department immediately.

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 1-Fluoro-4-(methylsulfinyl)benzene is a multi-step process that ensures safety and regulatory compliance. The following workflow is designed to be a self-validating system, minimizing the risk of improper waste handling.

DisposalWorkflow cluster_prep Preparation Phase cluster_collection Collection Phase cluster_storage Storage & Pickup Phase Prep Step 1: Don Appropriate PPE Segregate Step 2: Identify as Halogenated Waste Prep->Segregate Safety First Container Step 3: Select a Compatible Waste Container Segregate->Container Compliance Critical Label Step 4: Properly Label the Container Container->Label Prevent Unknowns Collect Step 5: Transfer Waste to Container Label->Collect Accurate Tracking Store Step 6: Store in a Designated Satellite Accumulation Area Collect->Store Safe Holding Request Step 7: Arrange for EHS Pickup Store->Request Final Step

Disposal Workflow for 1-Fluoro-4-(methylsulfinyl)benzene

Step 1: Don Appropriate Personal Protective Equipment (PPE) Before handling any chemical waste, ensure you are wearing the appropriate PPE as outlined in Table 1. This is your first and most critical line of defense.

Step 2: Identify as Halogenated Waste Due to the presence of fluorine, this compound must be disposed of as halogenated organic waste .[1] This is the most crucial decision point in the disposal process. Mixing halogenated and non-halogenated waste streams can significantly increase disposal costs and complicate the treatment process.[5]

Step 3: Select a Compatible Waste Container Use a container that is chemically resistant to 1-Fluoro-4-(methylsulfinyl)benzene and any solvents it may be dissolved in. A high-density polyethylene (HDPE) or glass container with a secure, leak-proof lid is generally suitable.[6] Never use metal containers for acidic waste.

Step 4: Properly Label the Container The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "1-Fluoro-4-(methylsulfinyl)benzene". If it is part of a mixture, list all components and their approximate percentages. Your institution's EHS department will provide specific hazardous waste labels that must be completed.[5]

Step 5: Transfer Waste to Container Carefully transfer the waste into the labeled container, ensuring not to fill it more than 90% full to allow for expansion.[6] Keep the container closed at all times except when adding waste.

Step 6: Store in a Designated Satellite Accumulation Area (SAA) Store the waste container in a designated SAA within your laboratory. This area should be clearly marked and away from drains and sources of ignition. Secondary containment, such as a plastic tub, is required for liquid waste containers.[5][7]

Step 7: Arrange for EHS Pickup Once the container is full or you have no more of this waste to dispose of, contact your institution's EHS department to arrange for a waste pickup.[4][5] Do not transport hazardous waste yourself.

The "Why": Understanding the Regulations and Chemical Rationale

The procedures outlined above are grounded in regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[7]

  • Waste Segregation: The segregation of halogenated solvents is critical. The EPA F-list of hazardous wastes from non-specific sources includes spent halogenated solvents (F001).[8][9] While 1-Fluoro-4-(methylsulfinyl)benzene may not be explicitly listed, its characteristics as a halogenated organic compound warrant its inclusion in this waste stream for proper disposal, typically via high-temperature incineration.[1]

  • Container and Labeling: Proper container selection and labeling are mandated to prevent accidental mixing of incompatible wastes and to ensure that the disposal facility has accurate information for safe handling and treatment.[5][7]

  • Satellite Accumulation Areas: SAAs are a regulatory requirement that allows for the safe accumulation of hazardous waste at or near the point of generation before it is moved to a central storage facility.[5]

By adhering to these procedures, you are not only ensuring the safety of yourself and your colleagues but also contributing to the responsible management of chemical waste, protecting our environment, and upholding the integrity of our scientific community.

References

  • Sciencemadness Wiki. (2025). Proper disposal of chemicals. Retrieved from [Link]

  • Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

  • Envera Consulting. (2014, March 19). Four Different RCRA Waste Codes (EPA Hazardous Wastes). Retrieved from [Link]

  • University of Waterloo. (n.d.). DIMETHYL SULFOXIDE (DMSO). Retrieved from [Link]

  • University of Washington. (n.d.). Standard Operating Procedures for Dimethyl Sulfoxide (DMSO). Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Waste Code - RCRAInfo. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Laboratory Environmental Sample Disposal Information Document. Retrieved from [Link]

  • Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

  • J&K Scientific. (n.d.). 1-Fluoro-4-(methylsulfinyl)benzene, 99%. Retrieved from [Link]

  • Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

  • GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfluoroalkyl and Polyfluoroalkyl Substances. Retrieved from [Link]

  • ACTenviro. (2025, March 20). EPA Waste Codes List: A Comprehensive Guide to Hazardous Waste Classification. Retrieved from [Link]

  • PubChem. (n.d.). 1-Fluoro-4-(methylsulphonyl)benzene. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). EPA HAZARDOUS WASTE CODES. Retrieved from [Link]

  • U.S. Government Publishing Office. (2012, July 1). Section 261.31 - Hazardous wastes from non-specific sources. Retrieved from [Link]

  • Sustainability Directory. (2025, October 2). Simple Grinding Method Destroys Forever Chemicals and Recovers Valuable Fluorine. Retrieved from [Link]

  • Wikipedia. (n.d.). Sulfoxide. Retrieved from [Link]

Sources

Handling

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1-Fluoro-4-(methylsulfinyl)benzene

Navigating the complexities of novel chemical compounds is the cornerstone of innovation in drug development and scientific research. However, the pursuit of discovery must be anchored in an unwavering commitment to safe...

Author: BenchChem Technical Support Team. Date: February 2026

Navigating the complexities of novel chemical compounds is the cornerstone of innovation in drug development and scientific research. However, the pursuit of discovery must be anchored in an unwavering commitment to safety. This guide provides essential, field-proven safety and logistical information for handling 1-Fluoro-4-(methylsulfinyl)benzene (CAS No. 658-14-0), a compound utilized as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Our focus extends beyond mere compliance, aiming to instill a deep understanding of the "why" behind each safety protocol, ensuring that every procedure is a self-validating system of protection.

Hazard Profile of 1-Fluoro-4-(methylsulfinyl)benzene

Understanding the intrinsic hazards of a chemical is the critical first step in risk assessment and the selection of appropriate Personal Protective Equipment (PPE). While comprehensive toxicological data may be limited, available safety data sheets and related compound information indicate that 1-Fluoro-4-(methylsulfinyl)benzene and analogous structures present several potential hazards.

Based on GHS classifications for similar compounds, researchers should anticipate the following risks:

  • Skin Irritation : May cause skin irritation upon contact.[2][3]

  • Serious Eye Irritation : Poses a risk of serious eye irritation or damage.[2][3][4]

  • Respiratory Irritation : Inhalation of dust or vapors may lead to respiratory tract irritation.[2][3][4]

  • Acute Oral Toxicity : May be harmful if swallowed.[2][3][4]

These hazards necessitate a stringent approach to PPE to prevent exposure through all potential routes: dermal, ocular, and inhalation.

Core Principles of PPE Selection

The selection of PPE is not a one-size-fits-all exercise; it is a dynamic process dictated by the specific experimental context. The core principle is to create a barrier between the researcher and the chemical hazard. The choice of PPE should always be informed by a thorough risk assessment of the procedure being performed.

Below is a workflow diagram illustrating the decision-making process for selecting appropriate PPE when handling chemical compounds like 1-Fluoro-4-(methylsulfinyl)benzene.

PPE_Selection_Workflow PPE Selection Workflow for Chemical Handling cluster_assessment Risk Assessment cluster_ppe PPE Selection Start Identify Chemical: 1-Fluoro-4-(methylsulfinyl)benzene Hazards Review Hazards: - Skin Irritant - Eye Irritant - Respiratory Irritant - Harmful if Swallowed Start->Hazards Task Evaluate Task: - Scale (mg vs. kg) - Physical Form (Solid vs. Liquid) - Potential for Aerosolization/Dusting Hazards->Task BasePPE Baseline PPE: - Safety Glasses with Side Shields - Lab Coat - Chemical-Resistant Gloves (Nitrile) Task->BasePPE SplashRisk Splash or High Concentration? BasePPE->SplashRisk AerosolRisk Aerosol or Dust Risk? BasePPE->AerosolRisk SplashRisk->AerosolRisk No Goggles Upgrade to: Chemical Splash Goggles SplashRisk->Goggles Yes Respirator Use Respiratory Protection: (e.g., N95 or Half-Mask Respirator with appropriate cartridges) AerosolRisk->Respirator Yes Final Proceed with Experiment AerosolRisk->Final No FaceShield Add Face Shield Goggles->FaceShield ChemSuit Consider: Chemical-Resistant Apron or Suit FaceShield->ChemSuit Respirator->Final Proceed with Caution

Caption: PPE Selection Workflow for Chemical Handling

Detailed PPE Protocols and Operational Plans

Essential Personal Protective Equipment

The following table summarizes the recommended PPE for various laboratory operations involving 1-Fluoro-4-(methylsulfinyl)benzene.

Task Eye/Face Protection Hand Protection Body Protection Respiratory Protection
Weighing/Handling Solid Safety glasses with side shields (minimum); Chemical splash goggles recommended.Chemical-resistant gloves (e.g., Nitrile).[5][6]Standard lab coat.Recommended to perform in a chemical fume hood or ventilated enclosure. If not possible, an N95 respirator or higher is advised to prevent dust inhalation.
Preparing Solutions Chemical splash goggles.Chemical-resistant gloves (e.g., Nitrile).[5][6]Standard lab coat. A chemical-resistant apron is recommended.Must be performed in a chemical fume hood.
Large-Scale Operations or Transfers Chemical splash goggles and a face shield.[6][7]Chemical-resistant gloves (consider thicker gauge or double-gloving).[8]Chemical-resistant apron over a lab coat. A full chemical suit may be necessary based on risk assessment.[5]Must be performed in a well-ventilated area with appropriate engineering controls (e.g., fume hood).[7]
Handling Spills Chemical splash goggles and a face shield.Chemical-resistant gloves (e.g., Butyl rubber or Viton™ for solvent resistance).[6]Chemical-resistant suit or apron.[5]Air-purifying respirator with appropriate cartridges or a self-contained breathing apparatus (SCBA) for large spills.
Step-by-Step Handling Procedures
  • Preparation and Inspection : Before handling the compound, ensure that all engineering controls, such as the chemical fume hood and emergency eyewash/shower stations, are operational.[7] Inspect all PPE for damage (e.g., cracks, holes, or signs of degradation) before use.

  • Donning PPE : Don PPE in the following order: lab coat, respirator (if required), eye and face protection, and finally, gloves. Ensure gloves overlap the cuffs of the lab coat.

  • Chemical Handling :

    • Always handle 1-Fluoro-4-(methylsulfinyl)benzene within a certified chemical fume hood to minimize inhalation exposure.[4]

    • Use tools (spatulas, scoops) to handle the solid material to avoid direct contact. Avoid actions that could generate dust.[3]

    • When preparing solutions, add the solid to the solvent slowly to prevent splashing.

  • Decontamination and Doffing :

    • Wipe down gloves with an appropriate solvent (if safe to do so) before removing them.

    • Remove PPE in the reverse order of donning, being careful not to touch the outside of contaminated items with bare skin. Remove gloves first, followed by eye and face protection, lab coat, and respirator.

    • Wash hands thoroughly with soap and water after removing all PPE.[3]

Storage, Spill, and Disposal Plans

Storage
  • Store 1-Fluoro-4-(methylsulfinyl)benzene in a tightly closed container in a dry, cool, and well-ventilated place.[7][9]

  • Some suppliers recommend refrigerated storage at 2-8°C or 4°C.[1][3][10] Always follow the storage temperature specified by the manufacturer.

  • Keep the compound away from incompatible materials such as strong oxidizing agents.[4][9]

Accidental Release Measures (Spills)
  • Evacuate : Immediately evacuate non-essential personnel from the spill area.[11]

  • Ventilate : Ensure the area is well-ventilated, but avoid creating airborne dust.

  • Protect : Don the appropriate PPE as outlined in the table above for handling spills.

  • Contain and Clean :

    • For solid spills, carefully sweep up the material and place it into a suitable, labeled container for disposal.[4] Avoid creating dust.

    • For liquid spills (if dissolved), absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a sealed container for disposal.[12]

  • Decontaminate : Clean the spill area thoroughly.

  • Report : Report the incident to your institution's environmental health and safety office.

Waste Disposal
  • All waste materials, including contaminated PPE, empty containers, and cleanup materials, must be treated as hazardous waste.[13]

  • Dispose of contents and containers in accordance with all local, regional, and national regulations.[9] Do not dispose of this chemical down the drain.[11][13]

  • Collect chemical waste in sturdy, leak-proof, and clearly labeled containers.[13]

By adhering to these rigorous safety protocols, researchers can confidently handle 1-Fluoro-4-(methylsulfinyl)benzene, ensuring personal safety while advancing scientific discovery. This proactive approach to laboratory safety builds a culture of trust and responsibility, which is the true foundation of innovative and impactful research.

References

  • 1-Fluoro-4-(methylsulfinyl)benzene - Safety Data Sheet - ChemicalBook. (2025, July 19).
  • 1-Fluoro-4-(methylsulphonyl)benzene | C7H7FO2S | CID 67994 - PubChem.
  • 658-14-0 | 1-Fluoro-4-(methylsulfinyl)benzene - ChemScene.
  • 1-Fluoro-4-(methylsulfinyl)benzene - MySkinRecipes.
  • 1-Fluoro-4-(1-methoxyethyl)benzene - Synquest Labs.
  • 1-Fluoro-4-(methylsulfinyl)benzene, 99% | 658-14-0 - J&K Scientific.
  • 1 - SAFETY DATA SHEET.
  • 1 - SAFETY DATA SHEET.
  • SAFETY DATA SHEET - Fisher Scientific.
  • Working Safely with PFAS: A Practical Guide to Selecting the Right PPE - RSG Safety.
  • Recommended PPE to handle chemicals - Bernardo Ecenarro.
  • How to Choose PPE for Chemical Work. (2025, October 23).
  • SAFETY DATA SHEET - Sigma-Aldrich. (2024, September 6).
  • 1-Fluoro-4-(methylsulfinyl)benzene CAS#: 658-14-0 - ChemicalBook.
  • Safety Data Sheet - Combi-Blocks. (2023, January 2).
  • Safety Data Sheet - Angene Chemical. (2025, March 7).
  • 1-FLUORO-4-(METHYLSULFINYL)BENZENE | 658-14-0 - Sigma-Aldrich.
  • Understanding Solvents and PPE for Chemical Safety. (2025, April 8).
  • Hazardous Waste Disposal Guide - Research Safety - Northwestern University. (2023, February 27).

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

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Model Template_relevance
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Feasible Synthetic Routes

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